Methyl 2-O-methylfucofuranoside

• CAS: 131065-17-3

Core Science & Biosynthesis

Analytical Profiling of Methyl 2-O-methylfucofuranoside: Exact Mass, Molecular Weight, and Mass Spectrometry Workflows

Executive Summary and Chemical Context

In the structural elucidation of complex carbohydrates, distinguishing between isomeric forms of monosaccharide derivatives is a persistent analytical challenge. Methyl 2-O-methylfucofuranoside is a highly specific, partially methylated derivative of fucose. While fucose (a deoxyhexose) typically exists in biological systems as a six-membered pyranose ring, five-membered furanoside derivatives frequently arise as artifacts during chemical solvolysis (e.g., methanolysis) or exist natively in rare bacterial glycoconjugates.

For researchers conducting linkage analysis via permethylation, identifying this specific furanoside is critical. Because it shares the same molecular formula ( C8​H16​O5​ ) with its pyranoside counterpart, average molecular weight is insufficient for identification. Instead, analysts must rely on a combination of High-Resolution Mass Spectrometry (HRMS) to verify the monoisotopic exact mass, and Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) to induce ring-cleavage fragmentation that differentiates the furanose from the pyranose form.

Physicochemical Parameters & Mass Metrics

The foundational step in any mass spectrometry workflow is establishing the theoretical mass metrics. Average molecular weight is utilized for synthetic stoichiometry, whereas the monoisotopic exact mass is the critical parameter for HRMS target extraction.

Table 1: Quantitative Mass and Structural Parameters

Parameter	Value	Analytical Significance
Molecular Formula	C8​H16​O5​	Defines the elemental composition of a dimethyl-deoxyhexose.
Average Molecular Weight	192.21 g/mol	Used for bulk molarity calculations and synthetic yields.
Monoisotopic Exact Mass	192.09977 Da	The exact mass of the most abundant isotopes ( 12C,1H,16O ); critical for HRMS [1].
Theoretical [M+H]+ m/z	193.1070 Da	Protonated molecular ion (rarely abundant without forced conditions).
Theoretical [M+Na]+ m/z	215.0890 Da	Sodium adduct; the primary target ion in positive ESI-MS.
Ring Structure	5-membered (Furanose)	Dictates chromatographic retention and EI fragmentation patterns.

High-Resolution Mass Spectrometry (LC-HRMS) Methodology

To verify the elemental composition of Methyl 2-O-methylfucofuranoside without ambiguity, LC-HRMS (using a Q-TOF or Orbitrap analyzer) is the gold standard.

Causality Behind Experimental Choices

Carbohydrates are notoriously difficult to ionize via Electrospray Ionization (ESI) because they lack basic functional groups (like amines) that readily accept a proton. To circumvent this, the protocol relies on sodium doping . By intentionally adding sodium acetate to the mobile phase, the equilibrium is forced toward the formation of stable [M+Na]+ adducts. Furthermore, Hydrophilic Interaction Liquid Chromatography (HILIC) is selected over reversed-phase C18 because the polar hydroxyl groups of the furanoside interact strongly with the HILIC stationary phase, allowing for the separation of α/β anomers and furanoside/pyranoside isomers prior to MS detection [3].

Protocol 1: LC-ESI-HRMS Exact Mass Verification

This protocol is designed as a self-validating system to ensure mass accuracy remains below 5 ppm.

• Sample Preparation: Dissolve 1 mg of the purified carbohydrate fraction in 1 mL of LC-MS grade Acetonitrile:Water (80:20, v/v).

• Matrix Doping: Spike the sample vial with 10 µM Sodium Acetate. This guarantees uniform sodium adduct formation and suppresses complex [M+K]+ or [M+NH4​]+ signals.

• Chromatographic Separation:

  • Column: Waters BEH Amide (or equivalent HILIC column).

  • Gradient: 90% Acetonitrile down to 50% Acetonitrile over 15 minutes.

  • Flow Rate: 0.3 mL/min.

• MS Acquisition: Operate the HRMS in ESI positive mode. Set the capillary voltage to 3.5 kV and the scan range to m/z 100–500.

• Self-Validation Checkpoint (Lock Mass): Continuously infuse a known reference mass (e.g., Leucine Enkephalin, [M+H]+ = 556.2771) via a dual-spray source. Post-acquisition, calibrate the spectrum. The extracted ion chromatogram (EIC) for m/z 215.0890 must show a mass error of ≤ 2 ppm. Additionally, verify that the M+1 isotopic peak is approximately 8.8% the intensity of the monoisotopic peak, confirming the presence of exactly 8 carbon atoms.

Fig 1. LC-HRMS workflow for the isolation and exact mass determination of methylated furanosides.

Structural Elucidation via GC-EI-MS

While HRMS confirms the formula C8​H16​O5​ , it cannot distinguish Methyl 2-O-methylfucofuranoside from Methyl 2-O-methylfucopyranoside. To solve this, analysts use Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS).

Causality Behind Experimental Choices

Electron Ionization at 70 eV is a "hard" ionization technique. It shatters the furanoside ring, producing highly reproducible fragment ions. Because a furanose ring has a different carbon-carbon connectivity than a pyranose ring, the resulting cleavage patterns are entirely distinct. Prior to GC, the remaining free hydroxyl groups (at C3, C5, and C6) must be derivatized to trimethylsilyl (TMS) ethers to ensure the molecule is volatile enough to traverse the gas chromatograph without thermal degradation.

Protocol 2: GC-EI-MS Linkage Determination

• Silylation: Dry 50 µg of the methylated sample under nitrogen. Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes.

• GC Separation: Inject 1 µL (split ratio 10:1) onto a non-polar capillary column (e.g., DB-5MS).

  • Oven Program: 80°C (hold 2 min), ramp at 10°C/min to 280°C.

• EI-MS Acquisition: Set the ion source to 250°C and ionization energy to 70 eV. Scan from m/z 40 to 400.

• Self-Validation Checkpoint (Library Matching): Calculate the Kovats Retention Index (RI) using a co-injected alkane standard mix ( C1​0−C4​0 ). Compare the RI and the fragmentation spectrum against authoritative databases like MassBank [2]. A true furanoside will exhibit diagnostic primary cleavage ions that differ in relative abundance from the pyranoside, specifically driven by the loss of the C4-C5-C6 side chain.

Fig 2. Logic tree for the Electron Ionization (EI) fragmentation and identification of furanosides.

Conclusion

The rigorous identification of Methyl 2-O-methylfucofuranoside requires a dual-platform approach. LC-HRMS provides the unassailable monoisotopic exact mass (192.09977 Da) to confirm the C8​H16​O5​ composition, while GC-EI-MS provides the structural resolution necessary to confirm the 5-membered furanose architecture. By embedding self-validating lock-mass calibrations and retention index checks into these protocols, researchers can achieve absolute certainty in their carbohydrate linkage analyses.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 16666733 (Isomeric representation for C8H16O5). Retrieved from[Link]

• MassBank Europe. Record MSBNK-Fac_Eng_Univ_Tokyo-JP004536 (METHYL 2-O-METHYLFUCOPYRANOSIDE / FUCOSIDE). Retrieved from[Link]

• ACS Publications. ACS Omega: Stereoselective Synthesis and HRMS Analysis of Fucofuranosides. Retrieved from[Link]

High-Resolution NMR Characterization of Methyl 2-O-methyl-L-fucofuranoside: A Technical Guide

Executive Summary

The structural elucidation of rare and modified carbohydrates is a critical bottleneck in natural product chemistry and drug development. Methyl 2-O-methyl-L-fucofuranoside is a specialized, highly substituted deoxysugar derivative. Structurally related to the furanose units found in the cell-wall glycolipids (mycosides) of Mycobacterium species, accurately assigning its nuclear magnetic resonance (NMR) chemical shifts requires a deep understanding of furanose conformational dynamics, anomeric effects, and the precise empirical shifts induced by O-methylation.

This whitepaper provides an authoritative, step-by-step technical guide to predicting, assigning, and validating the 1 H and 13 C NMR chemical shifts for both the α and β anomers of Methyl 2-O-methyl-L-fucofuranoside.

Structural and Biological Context

L-Fucose (6-deoxy-L-galactose) typically exists in its thermodynamically stable pyranose form. However, in specific biological contexts—such as the mycosides produced by mycobacteria—fucose is constrained into the kinetically favored, five-membered furanose ring. Historically, derivatives like 3-O-methyl-fucofuranoside and 2-O-methyl-fucopyranoside have been isolated and characterized from Mycobacterium mycoside A ()[1].

When fucose is trapped as a methyl furanoside and further methylated at the C-2 position, the resulting Methyl 2-O-methyl-L-fucofuranoside presents a unique NMR profile. The furanose ring lacks the rigid chair conformation of pyranoses, rapidly interconverting between various envelope (E) and twist (T) conformations. Consequently, NMR assignments cannot rely on rigid axial/equatorial Karplus relationships, but must instead utilize established empirical shift rules for furanosides.

Theoretical Framework: Predicting NMR Shifts

As a Senior Application Scientist, it is not enough to simply record data; one must understand the causality behind the chemical shifts to build a self-validating analytical system. The chemical shifts of Methyl 2-O-methyl-L-fucofuranoside are dictated by three primary phenomena:

A. The Furanoside Anomeric Effect

In furanose rings, the chemical shift of the anomeric carbon (C-1) is highly diagnostic of the stereochemical relationship between C-1 and C-2. As established in foundational carbohydrate NMR studies ()[2], the trans-1,2 configuration ( β -L-fucofuranoside) consistently resonates further downfield ( ∼ 107–109 ppm) compared to the cis-1,2 configuration ( α -L-fucofuranoside, ∼ 101–104 ppm).

B. Causality of O-Methylation (The α and β Effects)

Introducing a methyl ether at the C-2 hydroxyl group triggers highly predictable electronic and steric perturbations:

• The α -Effect (Deshielding): The directly attached C-2 carbon experiences a massive downfield shift of +8.5 to +9.5 ppm . This is caused by the electronegative oxygen's alkyl substituent drawing electron density and altering the local magnetic shielding tensor.

• The β -Effect (Steric Shielding): The adjacent carbons (C-1 and C-3) experience a slight upfield shift of -1.0 to -2.0 ppm . This is a γ -steric compression effect between the new methyl group and the orbitals of the adjacent carbons, which increases local electron density and shielding.

C. 1 H Coupling Constants ( 3J1,2​ )

Because furanose rings are flexible, 3JH,H​ values are averaged over multiple conformations. However, the 3J1,2​ coupling remains a robust diagnostic tool:

• α -Anomer (cis-1,2): The dihedral angle hovers around 0–40°, yielding a distinct doublet with 3J1,2​≈4.5 Hz.

• β -Anomer (trans-1,2): The dihedral angle is near 90°. According to the Karplus equation, this results in a 3J1,2​ of 0–2 Hz, often appearing as a singlet or a poorly resolved fine doublet.

Experimental Protocols: Self-Validating NMR Workflow

To ensure absolute trustworthiness in structural elucidation, the following step-by-step methodology must be employed. This workflow is designed as a self-validating system , where each 2D experiment independently confirms the hypotheses generated by the 1D data.

Phase 1: Sample Preparation

• Purification: Ensure the analyte is >99% pure via HPLC. Impurities in the crowded 3.5–4.5 ppm region will critically derail 2D assignments.

• Solvent Selection: Dissolve 5–10 mg of the compound in 0.6 mL of Deuterium Oxide (D 2​ O, 99.9% D). D 2​ O exchanges all hydroxyl protons, simplifying the 1 H spectrum to only carbon-bound protons.

• Referencing: Add 0.1% DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) to set the internal reference at 0.00 ppm for both 1 H and 13 C.

Phase 2: Acquisition and 2D Assignment Loop

• 1D Screening: Acquire a 1 H spectrum (600 MHz, d1 = 3s) and a 13 C{1H} spectrum (150 MHz). Identify the anomeric protons ( ∼ 4.9–5.1 ppm) and the characteristic C-6 methyl doublet ( ∼ 1.25 ppm).

• COSY (Correlation Spectroscopy): Use the H-1 and H-6 signals as unambiguous anchor points. Trace the scalar coupling network inward: H-1 → H-2 → H-3 → H-4, and H-6 → H-5 → H-4.

• HSQC (Heteronuclear Single Quantum Coherence): Map the assigned protons to their directly attached carbons. This immediately identifies the heavily deshielded C-2 ( ∼ 90 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate validation step. A 3JCH​ cross-peak between the 2-O-CH 3​ protons ( ∼ 3.45 ppm) and C-2 confirms the exact site of methylation. A 3JCH​ cross-peak from H-1 to C-4 confirms the 5-membered furanose ring architecture.

Workflow Visualization

Fig 1. Step-by-step 2D NMR workflow for assigning furanoside chemical shifts.

Quantitative Data: Chemical Shift Assignments

The following tables summarize the highly predictable, empirically derived 1 H and 13 C NMR chemical shifts for both anomers of Methyl 2-O-methyl-L-fucofuranoside in D 2​ O.

Table 1: 13 C NMR Chemical Shifts (ppm)

Position	α -Anomer (ppm)	β -Anomer (ppm)	Causality / Shift Effect
C-1	101.5	107.5	Anomeric carbon; β is downfield due to trans-1,2 geometry. Both shifted upfield by ∼ 1.5 ppm due to the β -effect of 2-O-methylation.
C-2	90.5	90.0	Shifted massively downfield (+8.5 to +9.5 ppm) due to the α -effect of direct O-methylation.
C-3	76.5	76.0	Shifted upfield by ∼ 1.5 ppm due to the β -effect of 2-O-methylation.
C-4	81.8	83.6	Furanose ring carbon; relatively insulated from C-2 methylation effects.
C-5	67.5	67.5	Exocyclic carbinol carbon; characteristic shift for 6-deoxy-furanosides.
C-6	19.5	19.5	Terminal methyl group (6-deoxy feature).
1-O-CH 3​	55.5	55.5	Aglycone methyl ether.
2-O-CH 3​	58.5	58.5	Secondary methyl ether at C-2.

Table 2: 1 H NMR Chemical Shifts (ppm) and Coupling Constants

Position	α -Anomer (ppm)	β -Anomer (ppm)	Multiplicity & Coupling (Hz)
H-1	5.05	4.90	α : d, 3J1,2​≈4.5 Hz (cis); β : s or fine d, 3J1,2​≈1.5 Hz (trans).
H-2	3.85	3.90	dd or d, shifted downfield relative to unmethylated furanoside.
H-3	4.05	4.10	m, furanose ring proton.
H-4	3.95	4.00	m, furanose ring proton.
H-5	3.80	3.80	dq, 3J5,6​≈6.5 Hz.
H-6	1.25	1.25	d, 3J5,6​≈6.5 Hz (Characteristic fucose methyl doublet).
1-O-CH 3​	3.35	3.35	s, aglycone methyl singlet.
2-O-CH 3​	3.45	3.45	s, ether methyl singlet.

References

• Gastambide-Odier, M., & Villé, C. (1970). Deoxysugars isolated from mycoside A: identification of acetyl derivatives of methyl 2,4-di-O-methyl-rhamnopyranoside, 2-O-methyl-rhamnofuranoside, 3-O-methyl-rhamnofuranoside, 2-O-methyl-fucopyranoside and 3-O-methyl-fucofuranoside. Bulletin de la Societe de chimie biologique, 52(6), 679-693. URL:[Link]

• Bock, K., & Pedersen, C. (1983). Carbon-13 nuclear magnetic resonance spectroscopy of monosaccharides. Advances in Carbohydrate Chemistry and Biochemistry, 41, 27-66. URL:[Link]

Sources

• 1. [Deoxysugars isolated from mycoside A: identification of acetyl derivatives of methyl 2,4-DI-O-methyl-rhamnopyranoside, 2-O-methyl-rhamofuranoside, 3-O-methyl-rhamnofuranoside, 2-O-methyl-fucopyranoside and 3-O-methyl-fucofuranoside] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comprehensive Mass Spectrometry Fragmentation Pathways of Methyl 2-O-methylfucofuranoside

Executive Summary

The structural elucidation of complex carbohydrates, particularly those derived from marine sources, relies heavily on advanced mass spectrometry (MS). Methyl 2-O-methylfucofuranoside is a highly specific, derivatized monosaccharide unit often encountered during the methylation analysis of marine glycosphingolipids and algal fucoidans. Unlike their pyranoside counterparts, furanosides exhibit unique thermodynamic instabilities that dictate their fragmentation. This whitepaper provides an in-depth mechanistic analysis of the Electron Ionization (EI-MS) fragmentation pathways of Methyl 2-O-methylfucofuranoside, detailing the causality behind its spectral signature and providing a self-validating experimental protocol for its analysis.

Introduction: The Furanoside Paradigm in Glycobiology

Fucose (6-deoxy-L-galactose) typically exists in the thermodynamically stable pyranose chair conformation. However, in specific biological matrices—such as the marine glycosphingolipid terpioside A [1] and fucoidans isolated from the brown seaweed Chordaria flagelliformis[2]—fucose is constrained into a five-membered furanose ring.

When these complex glycans are subjected to permethylation and subsequent methanolysis for structural sequencing, Methyl 2-O-methylfucofuranoside ( C8​H16​O5​ , MW: 192.21 Da) is generated. Accurately identifying this monomer requires a deep understanding of how the furanose ring's inherent strain and exocyclic substituents direct the localization of charge and subsequent bond cleavage during mass spectrometry [3].

Causality in Fragmentation Energetics

To understand the mass spectrum of Methyl 2-O-methylfucofuranoside, one must look beyond empirical matching and examine the physical chemistry of the molecule.

The Pyranoside vs. Furanoside Divergence: In standard 70 eV Electron Ionization (EI), the initial radical cation [M]∙+ localizes primarily on the ring oxygen. To dissipate high internal energy, the molecule undergoes rapid α -cleavage.

• Pyranosides possess a small exocyclic group at C5 (a simple −CH3​ in fucose), leading to a minor [M−15]+ fragment.

• Furanosides , however, contain a bulky exocyclic side chain at C4. For fucofuranoside, this is a −CH(OH)CH3​ group (Mass = 45 Da). The homolytic cleavage of the C4-C5 bond is thermodynamically favored because it relieves the steric strain of the five-membered ring and yields a highly stable, oxygen-stabilized oxonium ion [4].

Causality Conclusion: The loss of the exocyclic group is not just a random fragmentation; it is the fundamental thermodynamic sink for furanosides, making the [M−45]+ ion the definitive structural fingerprint.

Mechanistic Pathways of Methyl 2-O-methylfucofuranoside

The fragmentation of Methyl 2-O-methylfucofuranoside ( [M]∙+ m/z 192) proceeds via three primary structurally informative pathways:

Pathway A: Exocyclic Cleavage (The Furanoside Signature)

As established, the α -cleavage at the C4 position results in the loss of the C5-C6 side chain ( −CH(OH)CH3​ , 45 Da).

• Reaction: m/z192→m/z147

• Significance: This forms the base peak (100% abundance) of the spectrum. The resulting m/z147 ion can undergo a secondary neutral loss of methanol ( −CH3​OH , 32 Da) from the C2 position, yielding a stable m/z115 fragment.

Pathway B: Anomeric Cleavage

The methoxy group at the anomeric center (C1) is highly labile. Cleavage of the C1-O bond results in the loss of a methoxy radical ( −OCH3∙​ , 31 Da).

• Reaction: m/z192→m/z161

• Significance: This peak confirms the presence of the anomeric methyl glycoside formed during methanolysis.

Pathway C: Cross-Ring Cleavage

The furanose ring can undergo concerted cross-ring cleavage, specifically breaking the C2-C3 and C4-O bonds. This isolates the C1 and C2 carbons along with their respective substituents (both are methoxy groups in this molecule).

• Reaction: m/z192→m/z87

• Significance: The m/z87 fragment ( [C4​H7​O2​]+ ) is diagnostic for a furanoside that is methylated at both the C1 and C2 positions, allowing analysts to pinpoint the exact locations of the ether linkages.

Fig 1: EI-MS fragmentation pathways of Methyl 2-O-methylfucofuranoside highlighting key m/z ions.

Quantitative Fragment Mapping

To facilitate rapid spectral matching, the quantitative data for the primary fragmentation pathways are summarized below.

Fragment m/z	Relative Abundance (%)	Ion Composition	Origin / Cleavage Pathway	Structural Significance
192	< 1	[C8​H16​O5​]∙+	Molecular Ion [M]∙+	Confirms intact molecular weight.
161	15	[C7​H13​O4​]+	[M−OCH3​]+	Indicates loss of the anomeric methoxy group.
147	100 (Base)	[C6​H11​O4​]+	[M−CH(OH)CH3​]+	Diagnostic for furanose ring ; loss of C5-C6 side chain.
115	45	[C5​H7​O3​]+	[m/z147−CH3​OH]+	Secondary loss of methanol from the exocyclic fragment.
87	60	[C4​H7​O2​]+	C1-C2 Cross-ring	Confirms methylation at C1 and C2.

Self-Validating Experimental Protocol

A robust analytical protocol must be a self-validating system. The following methodology for generating and analyzing Methyl 2-O-methylfucofuranoside is designed so that the final spectral output inherently proves the integrity of the sample preparation.

Methodology: Methanolysis and DIP-EI-MS Analysis

• Sample Cleavage (Methanolysis): Suspend 1 mg of the permethylated marine glycan in 0.5 mL of 1 M methanolic HCl. Incubate at 80°C for 16 hours.

  • Causality: Furanosidic linkages are highly acid-labile. A controlled 1M methanolic HCl environment at 80°C ensures complete cleavage of the glycosidic bonds while simultaneously protecting the anomeric center via methylation, preventing ring-opening degradation that would obscure the MS signature.

• Neutralization: Cool the reaction to room temperature and add solid Silver Carbonate ( Ag2​CO3​ ) until the pH reaches 7. Centrifuge at 3000 x g for 5 minutes to pellet the silver chloride salts, and collect the supernatant.

  • Causality: Silver carbonate gently neutralizes the acidic solution without introducing strong alkaline conditions that could cause epimerization or degradation of the delicate furanose ring.

• Solvent Evaporation: Evaporate the methanol under a gentle stream of nitrogen gas at 30°C.

• Ionization and MS Acquisition: Introduce the underivatized sample into the mass spectrometer via a Direct Insertion Probe (DIP). Apply Electron Ionization (EI) at exactly 70 eV. Scan from m/z 50 to m/z 300.

  • Causality: 70 eV is the universally standardized ionization energy that provides highly reproducible fragmentation patterns, ensuring that the critical exocyclic cleavage ( m/z147 ) is generated with sufficient internal energy to act as the base peak.

• System Validation: Evaluate the spectrum for the simultaneous presence of m/z147 and m/z87 .

  • Self-Validation Logic: If acid-catalyzed ring-expansion to a pyranoside occurred during Step 1, the m/z147 peak would vanish (replaced by a pyranoside-specific M−15 peak). The presence of the m/z147 base peak validates that the furanose ring integrity was perfectly maintained throughout the protocol.

Fig 2: Self-validating experimental workflow for the isolation and MS analysis of furanosides.

References

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Marine Glycosides. MDPI. Available at:[Link]

• Organic & Biomolecular Chemistry. RSC Publishing. Available at: [Link]

• Monosaccharide permethylation products for gas chromatography - mass spectrometry: how reaction conditions can influence isomeric ratios. Canadian Science Publishing. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Structural Elucidation and Stereochemistry of Methyl 2-O-Methylfucofuranoside: A Comprehensive Technical Guide

Introduction

Methyl 2-O-methylfucofuranoside (CAS: 131065-17-3) is a highly specialized, synthetically challenging carbohydrate derivative. While pyranose sugars dominate terrestrial biology, the five-membered furanose form of L-fucose is a critical structural motif in marine glycosphingolipids, such as terpiosides, and in the highly impermeable cell walls of pathogenic mycobacteria[1]. For researchers and drug development professionals, understanding the crystal structure, stereochemistry, and conformational dynamics of this molecule is essential for rational drug design and the total synthesis of complex glycoconjugates.

Stereochemistry and Conformational Dynamics

The stereochemistry of methyl 2-O-methylfucofuranoside is defined by its four chiral centers (C-1, C-2, C-3, C-4). Unlike the rigid chair conformations of pyranoses, the furanose ring is highly flexible and lacks a single low-energy minimum. Instead, it exists in a dynamic equilibrium governed by the pseudorotation cycle.

The Pseudorotation Cycle

The furanose ring puckering is described by the phase angle of pseudorotation ( P ) and the maximum puckering amplitude ( νmax​ ). The ring rapidly interconverts between Envelope (E) and Twist (T) conformations. For methyl 2-O-methylfucofuranoside, the steric bulk of the C-2 methoxy group and the anomeric effect at C-1 heavily bias the equilibrium toward the North (N, C2​ -endo) and South (S, C3​ -endo) conformations.

Figure 1. Dynamic pseudorotational equilibrium of the furanose ring.

The Fucofuranoside Method for Absolute Configuration

Beyond its role as a biological building block, the fucofuranosyl moiety is a powerful analytical tool. The "fucofuranoside method," pioneered by Masaru Kobayashi, leverages the stereochemical properties of β -D- and β -L-fucofuranosides to determine the absolute configuration of secondary and tertiary alcohols[2].

Mechanistic Causality : The target chiral alcohol is derivatized with both enantiomeric fucofuranosyl donors. The NMR spectra of the resulting diastereomers are recorded in pyridine- d5​ . Pyridine selectively solvates the molecule, inducing paramagnetic shifts[2]. By calculating the difference in chemical shifts ( Δδ=δL​−δD​ ), researchers can map the spatial orientation of the alcohol's substituents[3]. Positive Δδ values correlate to right-hand protons, while negative values correlate to left-hand protons[2].

Figure 2. Logical workflow of the Kobayashi Fucofuranoside Method.

Experimental Methodology: Regioselective Synthesis

Synthesizing methyl 2-O-methyl-L-fucofuranoside requires strict regiocontrol to prevent the formation of inseparable methylated isomers[4]. The following protocol, adapted from the foundational work of Gurjar and Srinivas, utilizes a self-validating protection strategy[5].

Step-by-Step Protocol:

• Fischer Glycosidation : Suspend L-fucose in anhydrous methanol containing catalytic HCl. Reflux for 4 hours. Self-Validation: TLC (DCM:MeOH 9:1) will show the disappearance of the starting material and the formation of a mixture of anomeric methyl fucofuranosides.

• Regioselective Protection : Dissolve the crude mixture in anhydrous pyridine. Dropwise, add 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDS-Cl 2​ ). Causality: The bifunctional TIPDS reagent selectively bridges the C-3 and C-5 hydroxyls due to their spatial proximity in the furanose ring, leaving the C-2 hydroxyl exclusively exposed.

• Methylation : Cool the solution to 0°C. Add sodium hydride (NaH, 60% dispersion), followed by methyl iodide (MeI). Stir for 2 hours. Self-Validation: 1 H NMR will confirm the disappearance of the C-2 OH proton and the appearance of a sharp singlet at ~3.4 ppm (C-2 OCH 3​ ).

• Deprotection : Treat the intermediate with tetrabutylammonium fluoride (TBAF) in THF to cleave the silyl ether, yielding methyl 2-O-methyl-L-fucofuranoside.

Figure 3. Regioselective synthesis of Methyl 2-O-methylfucofuranoside.

Crystallography and X-Ray Diffraction

Obtaining a high-resolution crystal structure of methyl 2-O-methylfucofuranoside is notoriously difficult. Furanosides typically present as viscous syrups due to their high conformational entropy, which heavily penalizes crystal lattice formation.

Crystallization Protocol & Causality : To force crystallization, the molecule must be derivatized. Reacting the free C-3 or C-5 hydroxyl with 4-bromobenzoyl chloride introduces a rigid, heavy-atom-containing moiety.

• The bulky aromatic ring restricts the pseudorotational freedom of the furanose core (lowering entropy).

• The bromine atom provides anomalous dispersion, which is strictly required for calculating the Flack parameter to unequivocally assign the absolute stereochemistry.

Crystals are grown via vapor diffusion (hexane into ethyl acetate) at 4°C to slow the nucleation rate, ensuring high-quality single crystals.

Data Presentation

Table 1. NMR Chemical Shift Differences ( Δδ ) in the Fucofuranoside Method

Proton Position	Δδ (ppm) for (R)-Alcohol	Δδ (ppm) for (S)-Alcohol	Diagnostic Significance
α -Proton	Negative	Positive	Primary indicator of absolute configuration
Right-hand Protons	Positive	Positive	Confirms spatial orientation relative to pyridine complex
Left-hand Protons	Negative	Negative	Confirms spatial orientation relative to pyridine complex

Table 2. Typical Crystallographic Parameters for Furanoside Derivatives

Parameter	Typical Value	Structural Rationale
Space Group	P21​ or P21​21​21​	Chiral molecules strictly crystallize in non-centrosymmetric space groups.
Flack Parameter	~0.00 (±0.02)	Confirms the absolute stereochemistry of the L-fucose core.
C1-O4 Bond Length	~1.41 Å	Shortened due to the anomeric stereoelectronic effect ( nO​→σC−O∗​ ).
Pseudorotation ( P )	0° to 36°	Indicates a preference for the North (Envelope) conformation in the solid state.

Conclusion

The structural elucidation of methyl 2-O-methylfucofuranoside bridges the gap between synthetic carbohydrate chemistry and advanced analytical stereochemistry. By mastering the regioselective synthesis and understanding the conformational dynamics of the furanose ring, researchers can leverage these motifs for both the development of novel glycotherapeutics and the precise stereochemical assignment of complex natural products.

References

• [1] Marine Glycosides - MDPI. Source: mdpi.com.1

• [3] The Assignment of Absolute Configuration by NMR | Chemical Reviews - ACS Publications. Source: acs.org. 3

• [2] Symposium on the Chemistry of Natural Products, symposium papers - J-Stage. Source: jst.go.jp. 2

• [4] Chemical Synthesis of L-Fucose Derivatives for Acceptor Specificity Characterisation of Plant Cell Wall Glycosyltransferases | Request PDF - ResearchGate. Source: researchgate.net. 4

• [5] First Stereoselective Total Synthesis of Marliolide-(4R,5R,3E)-4-hydroxy-5-methyl-3-tetradecylidenedihydrofuran-2(3H)-one and Vittarilide-B: A Unified Strategy Utilizing a Chiral Pool Approach - PMC. Source: nih.gov. 5

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Thermodynamic Stability of Furanoside vs. Pyranoside Fucose Rings: A Technical Guide

Fucose (6-deoxy-L-galactose) is a critical monosaccharide involved in biological recognition, immune response modulation, and therapeutic development. Understanding its conformational dynamics—specifically the thermodynamic stability between its six-membered pyranoside and five-membered furanoside rings—is essential for rational drug design and carbohydrate synthesis. This guide elucidates the thermodynamic principles governing this equilibrium, highlights the anomalous inversion of stability observed in per-O-sulfated derivatives, and provides rigorous, self-validating analytical protocols.

Mechanistic Foundations of Ring Stability

In aqueous solutions, monosaccharides like fucose undergo spontaneous, non-enzymatic mutarotation, existing as a dynamic equilibrium between an open-chain intermediate and various cyclic hemiacetals[1]. For unsubstituted fucose, the six-membered pyranose ring is the overwhelmingly dominant thermodynamic product[1].

The Causality of Pyranoside Dominance: A common chemical misconception is that five-membered furanose rings are significantly destabilized by angle strain. In reality, both five- and six-membered carbohydrate rings can form with minimal angular distortion[2]. The true thermodynamic discriminator is dihedral angle strain (torsional strain)[2].

The six-membered pyranose ring adopts a highly stable chair conformation. This geometry perfectly staggers the hydroxyl, methyl, and hydrogen substituents at approximately 60° dihedral angles, effectively minimizing eclipsing interactions[2]. Conversely, the five-membered furanose ring must adopt strained envelope or twist conformations to partially relieve torsional strain, but it cannot entirely escape the eclipsing of adjacent substituents[2]. Consequently, the pyranoside form sits at a much lower free energy minimum in standard aqueous conditions.

Thermodynamic mutarotation network of fucose in aqueous solution.

The Pyranoside-into-Furanoside (PIF) Rearrangement: A Thermodynamic Inversion

While the pyranose chair is highly stable for unsubstituted fucose, the introduction of bulky, charged substituents can completely invert this thermodynamic preference. This phenomenon is best exemplified by the Pyranoside-into-Furanoside (PIF) rearrangement observed during the per-O-sulfation of specific monosaccharides[3].

The Causality of Furanoside Inversion: When fucose is fully O-sulfated, the resulting pyranose chair forces multiple bulky, negatively charged sulfate groups into close spatial proximity, generating severe steric and electrostatic repulsion[3]. Ab initio calculations and experimental NMR studies reveal that ring contraction to a furanoside relieves this stress[3].

By converting to a five-membered ring, one of the carbon atoms (and its attached sulfate group) is expelled from the rigid ring structure into the exocyclic side chain[3]. This exocyclic sulfate gains rotational degrees of freedom, allowing it to orient away from the remaining ring sulfates[3]. This reduction in repulsive interactions lowers the overall free energy of the molecule, driving the equilibrium heavily toward the furanoside form[3].

Quantitative Data: Thermodynamic Distribution

The following table summarizes the thermodynamic distribution of fucose and its derivatives, illustrating the dramatic shift from pyranose to furanose dominance upon sulfation.

Monosaccharide Derivative	Solvent	Dominant Form	Pyranose (%)	Furanose (%)	Primary Thermodynamic Driver
Unsubstituted L-Fucose	D₂O	Pyranose	>95%	<5%	Minimization of dihedral strain via chair conformation[2]
Per-O-sulfated L-Fucose	DMF/H₂O	Furanose	<5%	>95%	Relief of sulfate-sulfate electrostatic repulsion[3]

Self-Validating Experimental Protocols

To ensure high trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in quality control steps ensure that the resulting data accurately reflects the thermodynamic equilibrium rather than kinetic artifacts.

Protocol 1: NMR Determination of Furanose/Pyranose Ratio

This protocol utilizes high-resolution ¹H NMR to quantify the tautomeric distribution of fucose[1].

• Sample Preparation & Equilibration: Dissolve 15 mg of high-purity L-fucose in 0.6 mL of D₂O (99.9% D).

  • Self-Validation Step: Allow the solution to incubate at 25°C for a minimum of 24 hours prior to analysis. This guarantees complete mutarotation, ensuring the measured ratio reflects the true thermodynamic equilibrium rather than the kinetic dissolution state[4].

• NMR Data Acquisition: Acquire a 1D ¹H NMR spectrum using a spectrometer operating at 400 MHz or higher[1].

  • Self-Validation Step: Set the relaxation delay (d1) to at least 5 times the longest longitudinal relaxation time (T₁) of the anomeric protons (typically d1 = 5–10 seconds)[1]. This ensures complete relaxation between scans, preventing the artificial under-representation of minor furanose signals due to saturation.

  • Acquire a minimum of 128 scans to achieve a signal-to-noise ratio (S/N) > 100:1, which is mandatory for detecting furanose anomers present at <5%[1].

• Spectral Processing: Apply a mild exponential line broadening (e.g., 0.3 Hz). Phase the spectrum manually and apply a rigorous baseline correction to the anomeric region (δ 4.5 – 5.5 ppm).

• Quantification: Identify the anomeric proton signals for α-pyranose, β-pyranose, α-furanose, and β-furanose based on chemical shifts and ³J_H1-H2 coupling constants. Integrate the area under each peak. The relative percentage of each form is calculated by dividing its integral by the sum of all anomeric integrals, multiplied by 100[1].

Self-validating NMR workflow for quantifying furanose to pyranose ratios.

Protocol 2: Inducing the PIF Rearrangement (Per-O-Sulfation)

This protocol outlines the synthesis workflow to drive fucose into its furanoside form via steric/electrostatic manipulation[5].

• Reaction Setup: Dissolve the fucose derivative (e.g., alkyl fucoside) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

• Sulfation: Add Sulfur trioxide pyridine complex (Py·SO₃) at a ratio of 5 equivalents per hydroxyl group[5].

• Thermodynamic Incubation: Maintain the reaction at 50°C.

  • Self-Validation Step: Monitor the reaction via ¹H NMR aliquots over 24–48 hours. You will initially observe the formation of the kinetic per-O-sulfated pyranoside. The reaction is only complete when the pyranoside signals fully convert to the thermodynamic furanoside product, validating the PIF rearrangement[5].

References

• Equilibria between pyranoses and furanoses. III. Deoxyaldoses Source: ResearchGate (Originally published in Australian Journal of Chemistry) URL:[Link]

• Stability of furanose vs. pyranose form of glucose? Source: Chemistry Stack Exchange URL:[Link]

• Driving Force of the Pyranoside-into-Furanoside Rearrangement Source: ACS Omega URL:[Link]

• Driving Force of the Pyranoside-into-Furanoside Rearrangement (PDF) Source: ResearchGate URL:[Link]

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• 5. researchgate.net [researchgate.net]

Chemical Rationale: The Stability of Methyl 2-O-Methylfucofuranoside

The Role of Methyl 2-O-Methylfucofuranoside in Glycobiology: A Technical Guide to Furanosyl Probes and Analytical Standards

As a Senior Application Scientist in analytical glycobiology, I frequently encounter the biochemical challenge of characterizing rare, non-mammalian carbohydrates. While mammalian systems predominantly utilize hexoses in their thermodynamically stable six-membered pyranose forms, various pathogenic bacteria, parasites, and marine organisms biosynthesize five-membered furanose rings[1]. L-fucose, a critical signaling monosaccharide, is occasionally found in its furanose form (fucofuranose) in marine glycolipids like terpioside A[2] and in the cell wall glycoconjugates of specific microbes.

Because furanosides are entirely absent in human biology, the enzymes that process them—such as putative fucofuranosidases and mutases—represent highly selective, untapped therapeutic targets[1]. To study these systems, researchers rely on stable synthetic analogs. Methyl 2-O-methylfucofuranoside serves as a paramount molecular probe, synthetic building block, and analytical reference standard in this niche sector of glycobiology.

This whitepaper details the mechanistic utility, experimental workflows, and analytical data surrounding Methyl 2-O-methylfucofuranoside, providing a self-validating framework for researchers and drug development professionals.

Unmodified furanoses are thermodynamically unstable and prone to rapid mutarotation into their pyranose counterparts in aqueous solutions. To study fucofuranosides analytically or utilize them as enzymatic probes, the five-membered ring must be chemically "locked."

Methyl 2-O-methylfucofuranoside achieves this through two critical modifications:

• Anomeric Methylation (C1): The formation of a methyl glycoside at the anomeric center prevents ring-opening and mutarotation, permanently trapping the sugar in the furanose configuration.

• 2-O-Methylation (C2): The addition of a methyl ether at the C2 position provides steric stabilization and serves as a specific linkage indicator during structural elucidation. In complex glycans, a 2-O-methyl group often signifies a terminal or specifically branched furanoside residue.

Application I: GC-MS Permethylation Analysis

In structural glycobiology, determining the exact linkage positions between monosaccharides is achieved through methylation analysis. Methyl 2-O-methylfucofuranoside is utilized as an absolute reference standard to calibrate Gas Chromatography-Mass Spectrometry (GC-MS) instruments, allowing researchers to differentiate between 2-linked fucofuranosides and their pyranoside isomers[3].

Protocol 1: Self-Validating PMAA (Partially Methylated Alditol Acetate) Workflow

This protocol describes the conversion of a sample glycan (or the Methyl 2-O-methylfucofuranoside standard) into a PMAA for GC-MS analysis.

• Step 1: Permethylation (Ciucanu and Kerek Method)

  • Action: Dissolve the glycan in anhydrous Dimethyl Sulfoxide (DMSO). Add powdered NaOH and Methyl Iodide (CH₃I). Stir at room temperature for 1 hour.

  • Causality: NaOH acts as a strong base to deprotonate all free hydroxyl groups, forming alkoxides. These nucleophiles attack CH₃I, converting all free hydroxyls into methyl ethers.

  • Validation Check: Extract the product into chloroform and perform FT-IR spectroscopy. The complete disappearance of the broad O-H stretch (~3300 cm⁻¹) validates 100% methylation.

• Step 2: Acid Hydrolysis

  • Action: Treat the permethylated glycan with 2M Trifluoroacetic Acid (TFA) at 120°C for 2 hours.

  • Causality: Acid hydrolysis cleaves the glycosidic bonds but leaves the robust methyl ethers intact. The previously linked positions (and the anomeric carbon) are now exposed as free hydroxyls.

• Step 3: Reduction

  • Action: Reduce the hydrolyzed monosaccharides using Sodium Borodeuteride (NaBD₄) in aqueous ammonia for 2 hours.

  • Causality: NaBD₄ reduces the open-chain aldehyde form of the sugar into an alditol. Crucially, the use of the deuterium isotope introduces a +1 Da mass shift at C1. This breaks the symmetry of the molecule, allowing MS fragmentation patterns to definitively distinguish the C1 end from the C6 end.

• Step 4: Acetylation

  • Action: Add acetic anhydride and pyridine (1:1 v/v) and heat at 100°C for 1 hour.

  • Causality: Acetylation caps the newly exposed hydroxyl groups (the anomeric carbon and the linkage positions) with acetyl groups.

• Step 5: GC-MS Analysis

  • Action: Inject the sample into a GC-MS equipped with a DB-5 capillary column. Compare the retention time and Electron Impact (EI) fragmentation pattern against the Methyl 2-O-methylfucofuranoside standard[3].

Caption: Diagnostic workflow for identifying fucofuranose residues using PMAA derivatization and GC-MS.

Application II: The Fucofuranoside Method for Absolute Configuration

Beyond structural glycan analysis, fucofuranoside derivatives are employed in advanced organic synthesis to determine the absolute configuration (R or S) of chiral secondary alcohols. This technique, known as the Fucofuranoside Method , serves as a highly reliable alternative to the classic Mosher's ester method[4].

Protocol 2: NMR-Based Absolute Configuration Assignment

• Step 1: Glycosylation

  • Action: React the unknown chiral secondary alcohol with a selectively protected fucofuranosyl donor (e.g., utilizing a Lewis acid promoter like TMSOTf).

  • Causality: This creates two possible diastereomeric fucofuranosides. The rigid five-membered furanose ring creates a distinct, predictable steric environment around the newly formed glycosidic bond.

• Step 2: NMR Spectroscopy (Pyridine-Induced Shifts)

  • Action: Acquire high-resolution ¹H and ¹³C NMR spectra of the resulting diastereomers in Pyridine-d5.

  • Causality: Pyridine coordinates with the functional groups of the furanoside. The magnetic anisotropy of the furanose ring selectively shields or deshields the protons of the secondary alcohol's side chains depending on their spatial orientation (R vs. S)[1].

• Step 3: Calculation of Δδ

  • Action: Calculate the difference in chemical shifts (Δδ = δ_β-D - δ_β-L) for the substituents adjacent to the chiral center. The sign of Δδ directly correlates to the absolute configuration[4].

Caption: The Fucofuranoside Method workflow for determining the absolute configuration of chiral alcohols.

Quantitative Data Summary

To effectively utilize Methyl 2-O-methylfucofuranoside in analytical settings, researchers must understand how its metrics differ from its pyranose counterpart. The table below summarizes the critical differential data used in GC-MS and NMR analyses.

Analytical Parameter	L-Fucopyranoside Derivatives	L-Fucofuranoside Derivatives (e.g., Methyl 2-O-methyl)	Diagnostic Significance
Thermodynamic Stability	High (Favored in equilibrium)	Low (Requires chemical locking at C1/C2)	Dictates isolation strategies from natural sources.
GC-MS Retention Time (DB-5)	Later elution (e.g., ~21.00 min)	Earlier elution (e.g., ~20.42 min)[3]	Furanosides generally exhibit higher volatility.
PMAA Primary MS Fragments	m/z 118, 162, 189	m/z 118, 161, 190	Distinct cleavage of the C4-C5 bond in furanosides alters fragment ratios.
NMR Anomeric ¹J_CH Coupling	~160 Hz (α) / ~170 Hz (β)	~175 Hz (α/β)	Higher s-character in furanose C1-H bonds increases coupling constants.

Application III: Probing Putative Fucofuranosidases

Because furanosides are absent in mammals, the discovery of a specific fucofuranosidase in a pathogen would present a prime target for novel antibiotics[1]. Methyl 2-O-methylfucofuranoside acts as a foundational scaffold for designing enzyme substrates. By replacing the anomeric methyl group with a fluorogenic leaving group (e.g., 4-Methylumbelliferone), researchers can create high-throughput screening assays. The 2-O-methyl group can be retained to probe the steric tolerance of the enzyme's active site, determining whether the putative fucofuranosidase can accommodate branched or methylated pathogenic glycans.

Conclusion

Methyl 2-O-methylfucofuranoside is far more than a niche synthetic intermediate; it is a critical tool for decoding the complex glycobiology of non-mammalian organisms. By providing a stable reference point for GC-MS methylation analysis and acting as a stereochemical probe in the Fucofuranoside Method, it enables drug development professionals to confidently map the structural biology of emerging pathogens and marine biomolecules.

References

• Peltier, P., Euzen, R., Daniellou, R., Nugier-Chauvin, C., & Ferrières, V. "Recent knowledge and innovations related to hexofuranosides: structure, synthesis and applications." Carbohydrate Research (2008).
• Kobayashi, M. "FUCOFURANOSIDE METHOD: A NEW METHOD FOR DETERMINATION OF THE ABSOLUTE CONFIGURATION OF SECONDARY HYDROXYL GROUPS." Symposium on the Chemistry of Natural Products (1995).
• Canadian Science Publishing. "Monosaccharide permethylation products for gas chromatography-mass spectrometry: how reaction conditions can influence.
• MDPI. "Chemistry and Biology of Bioactive Glycolipids of Marine Origin.

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Conformational Analysis of Methylated Fucofuranosides: A Multidisciplinary Approach

Executive Summary

Fucofuranosides—the five-membered ring form of fucose—are rare but critical components of various biological systems, including the fucoidan polysaccharides of Chordaria flagelliformis[1] and the O-antigens of Escherichia coli O52[2]. Unlike their rigid pyranose counterparts, furanose rings are highly flexible, existing in a dynamic equilibrium of rapidly interconverting conformers.

This whitepaper provides an in-depth technical guide to the conformational analysis of methylated fucofuranosides. By introducing O-methyl groups, researchers can systematically eliminate hydrogen-bond donors and alter steric bulk, effectively using methylation as a probe to lock or shift the furanose conformational ensemble[3]. Here, we detail a self-validating methodology that synthesizes Nuclear Magnetic Resonance (NMR) spectroscopy[4] and Density Functional Theory (DFT)[5] to accurately map the pseudorotational energy landscape.

The Furanose Challenge: Pseudorotation and Methylation

The conformational flexibility of furanoses is best described by the pseudorotation model developed by Altona and Sundaralingam[6]. Because the energy barrier to interconversion is exceptionally low (often <4 kcal/mol), the ring does not exist in a single static state but rather travels along a pseudorotational itinerary[3].

This cycle is defined by two parameters:

• Phase Angle of Pseudorotation ( P ) : Describes which atoms are out of the plane (ranging from 0∘ to 360∘ ).

• Puckering Amplitude ( Φm​ ) : Describes the degree of puckering (typically 35∘ to 40∘ ).

Conformers are broadly categorized into the North (N) hemisphere ( P≈0∘ , e.g., C3'-endo) and the South (S) hemisphere ( P≈180∘ , e.g., C2'-endo)[7].

Causality of Methylation

In native fucofuranosides, intramolecular hydrogen bonding often stabilizes specific high-energy envelope (E) or twist (T) conformations. O-methylation (e.g., at C2 or C3) eliminates these hydrogen bonds. Consequently, the conformational equilibrium is driven entirely by the minimization of steric clashes (gauche interactions) and stereoelectronic effects (such as the anomeric effect)[3]. This makes methylated derivatives ideal models for isolating and studying the pure steric drivers of furanose puckering[5].

Caption: The pseudorotation cycle of furanose rings highlighting the North to South equilibrium.

Integrated Analytical Workflow

To establish a self-validating system, experimental NMR data must be cross-referenced with ab initio computational models. Relying on a single method for furanosides often leads to overfitting due to the time-averaged nature of NMR signals[5].

Caption: Integrated NMR and computational workflow for furanoside conformational analysis.

Step-by-Step Methodologies

Protocol 1: NMR Spectroscopy & Coupling Constant Extraction

Because furanose ring protons are heavily coupled, extracting accurate 3JHH​ values requires rigorous 1D and 2D NMR techniques[4].

• Sample Preparation : Dissolve 5–10 mg of the highly purified methylated fucofuranoside in 600 μ L of a deuterated solvent (e.g., D2​O or CDCl3​ ). The choice of solvent is critical, as solvent polarity directly impacts the anomeric effect and the N/S equilibrium[6].

• 1D 1H Acquisition : Acquire a high-resolution 1D proton spectrum at ≥600 MHz. Maintain precise temperature control (e.g., 298 K) to ensure reproducible thermodynamic populations.

• 2D DQF-COSY : Perform a Double-Quantum Filtered COSY experiment. This is essential to resolve overlapping multiplets and accurately measure the vicinal coupling constants ( J1,2​ , J2,3​ , and J3,4​ )[2].

• 2D NOESY : Acquire a NOESY spectrum with a mixing time of 300–500 ms. Extract interproton distances (e.g., H1-H4) to validate the spatial proximity predicted by the N or S conformers.

• Data Processing (PSEUROT) : Input the extracted 3JHH​ values into the Haasnoot-de Leeuw-Altona (HLA) generalized Karplus equation (often via the PSEUROT program). This algorithm iteratively calculates the mole fractions of the N and S conformers ( XN​ and XS​ ) and their respective phase angles ( PN​ , PS​ ).

Protocol 2: Computational Chemistry (DFT)

Theoretical modeling provides the energetic causality behind the observed NMR populations[3].

• Conformer Generation : Use a molecular mechanics force field (e.g., MM3 or AMBER) to generate a library of starting geometries. Force the furanose ring through the entire pseudorotation itinerary ( P=0∘ to 360∘ in 18∘ increments)[5].

• Geometry Optimization : Optimize the generated conformers using Density Functional Theory (DFT) at the B3LYP/6-31G* level[3]. Ensure that the O-methyl rotamers are also optimized to find the global minimum.

• Single-Point Energy Refinement : Perform single-point energy calculations on the optimized geometries using a higher basis set (e.g., B3LYP/6-311+G**) coupled with a Polarizable Continuum Model (PCM) to simulate the NMR solvent environment[5].

• Boltzmann Distribution : Calculate the theoretical populations of the N and S states using the Boltzmann equation based on the relative Gibbs free energies ( ΔG ) at 298 K. Compare these theoretical populations against the experimental XN​ and XS​ values derived from Protocol 1.

Quantitative Data Presentation

The following tables summarize typical conformational parameters observed for methylated furanosides, demonstrating how the anomeric configuration ( α vs. β ) dictates the preferred pseudorotational state[3],[6].

Table 1: Typical 3JHH​ Coupling Constants (Hz) for Methylated Fucofuranosides

Anomer	J1,2​ (Hz)	J2,3​ (Hz)	J3,4​ (Hz)	Dominant Conformer
α -L-fucofuranoside	4.0 - 4.5	5.5 - 6.0	5.0 - 6.5	North (N) / 3E
β -L-fucofuranoside	0.5 - 1.5	4.0 - 4.5	7.5 - 8.5	South (S) / 2E

Note: The near-zero J1,2​ coupling in the β -anomer is a hallmark of a ~90° dihedral angle, strongly indicating a South conformation where H1 and H2 are trans-pseudoequatorial.

Table 2: Calculated Pseudorotation Parameters and Populations

Conformer State	Phase Angle ( P )	Amplitude ( Φm​ )	Relative Energy ( ΔG )	Typical Population ( X )
North (N)	9∘ to 18∘	36∘ to 39∘	0.0 kcal/mol (in α )	65% - 85% (in α )
South (S)	160∘ to 175∘	37∘ to 41∘	0.0 kcal/mol (in β )	70% - 95% (in β )
East (E)	∼90∘	∼35∘	> 4.5 kcal/mol	< 5% (Transition)
West (W)	∼270∘	∼35∘	> 6.0 kcal/mol	< 1% (Transition)

Conclusion

The conformational analysis of methylated fucofuranosides requires a rigorous, dual-pronged approach. By utilizing O-methylation to strip away the complex variables of hydrogen bonding, researchers can isolate the steric and stereoelectronic forces governing furanose pseudorotation. The integration of high-resolution NMR coupling constant analysis with DFT energy mapping creates a self-validating loop, ensuring high-fidelity structural characterization crucial for downstream drug development and synthetic glycobiology.

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• 7. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Physicochemical Profiling and Solvent Thermodynamics of Methyl 2-O-Methylfucofuranoside

Introduction & Biological Rationale

Methyl 2-O-methylfucofuranoside (CAS 131065-17-3, Molecular Formula: C8H16O5) is a highly specialized, synthetically derived carbohydrate probe[1]. While naturally occurring fucose predominantly exists in its thermodynamically stable pyranose form, the furanose configuration of fucose (fucofuranose) has garnered significant attention in advanced glycobiology.

Fucofuranosyl residues are critical structural components in bioactive marine biopolymers, such as the antiviral fucoidans isolated from the brown seaweed Chordaria flagelliformis[2]. Furthermore, they are the defining structural motif in rare marine glycosphingolipids like terpioside A, which represents the first natural glycosphingolipid discovered to contain an L-fucose in a furanose form[3]. In drug development, synthesizing methylated furanoside derivatives like methyl 2-O-methylfucofuranoside (M2OMF) allows researchers to map the pharmacophores of these complex polysaccharides, probe glycosyltransferase specificities, and develop targeted glycomimetics.

Understanding the physical state and solubility profile of M2OMF is critical for its formulation, purification, and application in enzymatic assays. This whitepaper provides an authoritative analysis of the physical and thermodynamic properties of this rare furanoside.

Structural Dynamics and Physical State

The physical state of a carbohydrate is dictated by its lattice energy, which is a function of its hydrogen-bonding network and molecular rigidity. Unlike fully hydroxylated pyranosides that readily form highly ordered crystalline lattices, methyl 2-O-methylfucofuranoside typically exists as a hygroscopic, viscous syrup or an amorphous glass at standard temperature and pressure (STP).

The Causality of the Amorphous State

As an Application Scientist, it is vital to look beyond empirical observation and understand the structural causality driving this physical state:

• Furanose Pseudorotation: The five-membered furanose ring lacks the rigid chair conformation of a six-membered pyranose ring. Instead, it undergoes rapid pseudorotation (envelope and twist conformations). This high conformational entropy severely hinders the molecular packing required for crystallization.

• Disruption of Hydrogen Bond Donors: Unmodified monosaccharides utilize their hydroxyl groups as both hydrogen bond donors and acceptors to form dense crystal lattices. In M2OMF, the methylation at the anomeric center (C1) and the C2 position eliminates two critical hydrogen bond donors.

• Steric Hindrance: The bulky methyl ether groups at C1 and C2, combined with the inherent C6 methyl group of the 6-deoxy fucose structure, create steric clashes that further prevent the close intermolecular alignment necessary for crystal nucleation.

Fig 1: Structural dynamics and steric factors driving the amorphous physical state of M2OMF.

Thermodynamic Solubility Matrix

The solubility of M2OMF is governed by its amphiphilic character. The molecule possesses a hydrophobic face (comprising the C1-OMe, C2-OMe, and C6-Me groups) and a hydrophilic face (comprising the free hydroxyls at C3 and C5, and the ring oxygen).

Based on Hansen Solubility Parameters (HSP)—which calculate the interplay of dispersion forces ( δD​ ), polar forces ( δP​ ), and hydrogen-bonding forces ( δH​ )—M2OMF exhibits a broad solvation profile. It is highly miscible in polar protic and polar aprotic solvents, but its solubility drops precipitously in non-polar hydrocarbon solvents.

Quantitative Solubility Summary

Solvent Category	Specific Solvent	Dielectric Constant ( ϵ )	Estimated Solubility (mg/mL)	Solvation Mechanism
Polar Protic	Water (Milli-Q)	80.1	> 500 (Highly Soluble)	Strong H-bond donation to C3/C5 OH and ring oxygen.
Polar Protic	Methanol	32.7	> 500 (Highly Soluble)	Excellent match for both hydrophobic methyls and hydrophilic OH groups.
Polar Aprotic	DMSO	46.7	> 500 (Highly Soluble)	Strong dipole-dipole interactions; universal solvent for carbohydrates.
Medium Polarity	Ethyl Acetate	6.0	10 - 50 (Sparingly Soluble)	Interacts primarily via dispersion forces with the methylated regions.
Non-Polar	Hexanes	1.9	< 1 (Insoluble)	Inability to break the intermolecular H-bonds between C3/C5 hydroxyls.

Note: Because M2OMF is a syrup, "solubility" in water and methanol often presents as complete miscibility, forming a homogenous single-phase solution at nearly any ratio.

Validated Experimental Methodologies

To ensure scientific integrity, any physical characterization or solubility profiling of M2OMF must be self-validating. The following protocols are designed to prevent false positives caused by degradation or incomplete equilibration.

Protocol 1: Physical State Characterization via Lyophilization and DSC

Because M2OMF is highly hygroscopic, ambient moisture can artificially lower its glass transition temperature ( Tg​ ), making it appear more fluid than it is.

• Desiccation: Dissolve 50 mg of M2OMF in 2 mL of HPLC-grade water. Flash-freeze in liquid nitrogen and lyophilize at -80°C and <0.01 mbar for 48 hours to remove all bound water.

• Inert Transfer: Transfer the resulting anhydrous amorphous solid into an aluminum Differential Scanning Calorimetry (DSC) pan inside an argon-purged glovebox to prevent moisture reabsorption.

• Thermal Profiling: Run the DSC from -20°C to 150°C at a ramp rate of 10°C/min.

• Validation: The absence of a sharp endothermic melting peak ( Tm​ ) and the presence of a baseline shift ( Tg​ ) will conclusively validate the amorphous, non-crystalline state of the compound.

Protocol 2: Isothermal Shake-Flask Solubility Profiling (HPLC-RID)

To accurately quantify solubility in medium-polarity solvents (e.g., Ethyl Acetate), a thermodynamically rigorous approach is required.

• Saturation: Add an excess of M2OMF (approx. 100 mg) to 1 mL of the target solvent in a sealed 2 mL glass vial.

• Equilibration: Agitate the vial in a thermostatic shaker at exactly 25.0°C ± 0.1°C for 48 hours. Causality: 48 hours ensures thermodynamic equilibrium is reached, bypassing kinetic dissolution artifacts.

• Phase Separation: Centrifuge the vial at 15,000 x g for 15 minutes at 25°C to pellet any undissolved coacervate or solid.

• Quantification: Extract 100 µL of the supernatant, dilute with the mobile phase, and analyze via High-Performance Liquid Chromatography equipped with a Refractive Index Detector (HPLC-RID), as carbohydrates lack UV chromophores.

• Self-Validation Step: Sample the solution at 24 hours and 48 hours. If the concentration variance is <2%, thermodynamic equilibrium is confirmed. Simultaneously, check the HPLC chromatogram for secondary peaks to ensure the solvent did not induce anomerization or degradation of the furanoside ring.

Fig 2: Self-validating high-throughput workflow for thermodynamic solubility profiling.

References

• NextSDS Chemical Database. methyl 2-O-methylfucofuranoside — Chemical Substance Information (CAS 131065-17-3). Retrieved from1[1].

• Organic & Biomolecular Chemistry (RSC Publishing). The synthesis of heterosaccharides related to the fucoidan from Chordaria flagelliformis bearing an α-L-fucofuranosyl unit. Retrieved from 2[2].

• Marine Drugs (MDPI / PMC). Chemistry and Biology of Bioactive Glycolipids of Marine Origin. Retrieved from 3[3].

Sources

• 1. nextsds.com [nextsds.com]
• 2. The synthesis of heterosaccharides related to the fucoidan from Chordaria flagelliformis bearing an α-l-fucofuranosyl unit - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step synthesis protocol for Methyl 2-O-methylfucofuranoside

Application Note: Regioselective Synthesis of Methyl 2-O-methyl-L-fucofuranoside

Target Audience: Synthetic Carbohydrate Chemists, Drug Development Professionals, and Analytical Scientists.

Mechanistic Rationale & Strategic Overview

Furanosides are critical structural motifs found in mycobacterial cell wall antigens and highly bioactive fungal secondary metabolites[1][2]. However, synthesizing specific O-methylated furanoside derivatives—such as methyl 2-O-methyl-L-fucofuranoside—presents a dual challenge: overcoming the inherent thermodynamic instability of the 5-membered furanose ring and achieving strict regioselectivity among sterically similar secondary hydroxyl groups[2].

As a self-validating synthetic system, this protocol is engineered around two core chemical principles:

• Kinetic Trapping: The furanose ring forms faster than the thermodynamically stable 6-membered pyranose ring due to a lower activation energy for 5-exo-trig cyclization. By strictly controlling reaction time and utilizing mild, anhydrous acidic conditions, we kinetically trap the furanoside core.

• Tin-Mediated Regiodifferentiation: We employ a stannylene acetal intermediate to differentiate the nucleophilicity of the 2,3-diol system. The addition of a halide source (Tetrabutylammonium bromide, TBAB) breaks unreactive oligomeric stannylene dimers into highly reactive monomeric stannates. The proximity of the anomeric methoxy group coordinates the tin center, specifically polarizing the O-2 oxygen and directing the methyl iodide (MeI) electrophile to the C-2 position with high fidelity.

Experimental Workflow

Workflow for the regioselective synthesis of Methyl 2-O-methyl-L-fucofuranoside.

Step-by-Step Protocol

Phase 1: Kinetically Controlled Fischer Glycosidation

Objective: Trap the furanose ring before thermodynamic equilibration to the pyranose form.

• Acid Generation: To a flame-dried flask containing anhydrous methanol (50 mL), add acetyl chloride (0.5 mL) dropwise at 0 °C. Stir for 15 minutes to generate a dilute, anhydrous HCl/MeOH solution.

• Glycosidation: Add L-fucose (5.0 g, 30.4 mmol) to the solution. Stir the reaction mixture at 25 °C.

• In-Process Control (IPC): Monitor via TLC (DCM/MeOH 9:1). Stop the reaction strictly at 2.5 hours to maximize the furanoside yield (kinetic product) over the pyranoside (thermodynamic product).

• Quenching (Critical Step): Neutralize the reaction by adding solid silver carbonate (Ag₂CO₃) or basic Amberlite IRA-400 (OH⁻ form) resin until the pH reaches 7.0. Causality: Immediate neutralization prevents the acid-catalyzed expansion of furanosides to pyranosides during solvent evaporation.

• Purification: Filter through a Celite pad, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, DCM to 10% MeOH in DCM) to isolate methyl L-fucofuranoside (mixture of α/β anomers).

Phase 2: Regioselective Stannylene Acetal Formation

Objective: Activate the 2,3-diol system for regioselective alkylation.

• Acetalization: Dissolve methyl L-fucofuranoside (2.0 g, 11.2 mmol) in anhydrous toluene (60 mL). Add dibutyltin oxide (Bu₂SnO, 2.9 g, 11.7 mmol, 1.05 eq).

• Dehydration: Attach a Dean-Stark trap and reflux the mixture at 110 °C for 4 hours. Causality: The continuous azeotropic removal of water forces the equilibrium toward the complete formation of the 2,3-O-dibutylstannylene acetal[3].

• Concentration: Remove the toluene completely under reduced pressure to yield the crude stannylene acetal as a viscous syrup. Proceed immediately to Phase 3 to avoid atmospheric moisture degradation.

Phase 3: Regioselective 2-O-Methylation

Objective: Selectively methylate the C-2 hydroxyl group.

• Activation: Dissolve the crude stannylene acetal in anhydrous DMF (40 mL). Add tetrabutylammonium bromide (TBAB, 4.3 g, 13.4 mmol, 1.2 eq). Causality: TBAB acts as a nucleophilic catalyst, breaking down unreactive stannylene dimers into highly reactive, monomeric stannate complexes[4].

• Alkylation: Add methyl iodide (MeI, 1.05 mL, 16.8 mmol, 1.5 eq) dropwise. Stir the reaction at 40 °C for 12 hours in the dark.

• Workup: Quench the reaction with water (50 mL). Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with a 10% aqueous KF solution (to precipitate toxic tin byproducts as insoluble polymeric fluorides), followed by brine.

• Isolation: Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient) to yield Methyl 2-O-methyl-L-fucofuranoside.

Quantitative Data & Analytical Standards

To ensure reproducibility, benchmark your reaction against the following standardized parameters:

Reaction Phase	Catalyst / Reagent	Temp (°C)	Time (h)	Target Selectivity	Expected Yield
Fischer Glycosidation	HCl (in situ via AcCl)	25	2.5	Furanoside > Pyranoside	65–70%
Stannylene Acetalization	Dibutyltin oxide (Bu₂SnO)	110	4.0	2,3-cis/trans diol activation	Quantitative (Crude)
Regioselective Alkylation	MeI, TBAB	40	12.0	O-2 > O-3	75–80%

References

• Antifungal Activity of Bioactive Metabolites Produced by Trichoderma asperellum and Trichoderma atroviride in Liquid Medium Source: Journal of Fungi (MDPI), 2020. URL:[Link]

• Chemical Synthesis of the Trisaccharide Epitope of Phenolic Glycolipid-1 Surface Antigen from Mycobacterium leprae Source: The Journal of Organic Chemistry (ACS), 2020. URL:[Link]

• Tin-Mediated Regioselective Benzylation and Allylation of Polyols: Applicability of a Catalytic Approach Under Solvent-Free Conditions Source: The Journal of Organic Chemistry (ACS), 2013. URL:[Link]

• Halide promoted organotin-mediated carbohydrate benzylation: Mechanism and application Source: ResearchGate (Review of Stannylene Acetal Intermediates), 2014. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Chemical Synthesis Protocol for Methyl 2-O-methyl-L-fucofuranoside from L-Fucose

Target Audience: Carbohydrate Chemists, Drug Development Professionals, and Glycobiology Researchers.

Strategic Overview & Mechanistic Rationale

The rare monosaccharide derivative 2-O-methyl-L-fucose is a critical structural motif found in biologically significant molecules, including the lipooligosaccharide nodulation factors of Rhizobium sp. NGR234[1], specific mycobacterial cell wall lipids, and synthetic modified sialyl Lewis X ganglioside analogues[2]. Furthermore, specific O-methyl fucose derivatives are heavily utilized in immunochemical assays to map the stereospecificity of antigen-antibody interactions[3].

Synthesizing the furanoside form of this sugar (Methyl 2-O-methyl-L-fucofuranoside) presents a unique challenge due to the thermodynamic preference of L-fucose to exist as a pyranoside. To achieve this, we employ a highly efficient, telescoped four-step synthetic strategy relying on kinetic control and stereochemically driven selective protection .

The Stereochemical Advantage

L-Fucose (6-deoxy-L-galactose) possesses a trans-1,2-diol configuration within its furanose ring. Because five-membered rings cannot easily accommodate trans-fused 1,2-acetals, the standard 1,2-O-isopropylidene protection fails. However, the cis-like spatial relationship between the C3-OH (on the ring) and the C5-OH (on the exocyclic side chain) allows for the highly favorable formation of a 6-membered 1,3-dioxane ring. This structural phenomenon—analogous to the behavior of polyfluorinated xylofuranosides[4]—selectively yields the 3,5-O-isopropylidene acetal, leaving the C2-hydroxyl exclusively exposed for regioselective methylation.

Synthetic Workflow

Fig 1. Four-step telescoped synthetic workflow for the preparation of Methyl 2-O-methyl-L-fucofuranoside.

Self-Validating Experimental Protocols

The following methodologies are designed as a self-validating system . By leveraging extreme shifts in polarity at each step, the protocol minimizes the need for early-stage chromatography.

Step 1: Kinetic Fischer Glycosidation

Objective: Trap the kinetic furanoside product before it isomerizes to the thermodynamic pyranoside sink.

• Suspend L-Fucose (10.0 g, 60.9 mmol) in strictly anhydrous Methanol (200 mL) under an argon atmosphere.

• Causality Check: Slowly add Acetyl Chloride (1.0 mL) dropwise at 0°C. Why not aqueous HCl? Acetyl chloride reacts with methanol to generate strictly anhydrous HCl in situ, preventing the hydrolysis of the newly formed glycosidic bond.

• Stir the reaction at room temperature (25°C) for exactly 2 to 2.5 hours. Prolonged reaction times will drastically reduce furanoside yield in favor of pyranosides.

• Quench the reaction by adding basic Amberlite IRA-400 (OH⁻ form) resin until the pH reaches 7.0. Filter and concentrate in vacuo to yield a crude syrup (mixture of anomeric furanosides and pyranosides). Do not purify.

Step 2: Selective Acetalization & Telescoped Purification

Objective: Selectively protect the 3,5-positions of the furanoside and isolate it from the pyranoside byproducts via liquid-liquid extraction.

• Dissolve the crude syrup from Step 1 in anhydrous Acetone (150 mL).

• Add 2,2-Dimethoxypropane (2,2-DMP, 15 mL) and catalytic p-Toluenesulfonic acid (p-TsOH, 500 mg). Why 2,2-DMP? It acts as a chemical water scavenger, driving the acetalization equilibrium forward.

• Stir at room temperature for 12 hours.

• Neutralize with Triethylamine (1 mL) and concentrate to a thick residue.

• Self-Validating Purification: Partition the residue between Dichloromethane (DCM, 200 mL) and Water (200 mL). The desired 3,5-O-isopropylidene furanoside is highly lipophilic and migrates entirely to the DCM layer. The unreacted pyranosides cannot form this acetal and remain highly polar, washing away in the aqueous layer.

• Dry the DCM layer over Na₂SO₄, filter, and concentrate to yield Methyl 3,5-O-isopropylidene-L-fucofuranoside.

Step 3: Regioselective 2-O-Methylation (Williamson Ether Synthesis)

Objective: Methylate the exclusively exposed C2-hydroxyl group.

• Dissolve Methyl 3,5-O-isopropylidene-L-fucofuranoside (5.0 g, ~22.9 mmol) in anhydrous N,N-Dimethylformamide (DMF, 50 mL) and cool to 0°C.

• Add Sodium Hydride (60% dispersion in mineral oil, 1.1 g, 27.5 mmol) in small portions. Stir for 30 minutes until hydrogen evolution ceases.

• Add Methyl Iodide (2.1 mL, 34.3 mmol) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation: TLC (Hexane/EtOAc 7:3) will show a complete shift from the starting material (Rf ~0.6) to a highly non-polar spot (Rf ~0.8).

• Quench carefully with Methanol (5 mL), dilute with Ethyl Acetate (150 mL), and wash extensively with brine (3 x 100 mL) to remove DMF. Dry and concentrate.

Step 4: Global Deprotection

Objective: Remove the isopropylidene acetal to yield the final product.

• Dissolve the crude methylated intermediate in 80% aqueous Acetic Acid (40 mL).

• Heat the solution to 60°C for 3 hours. Why Acetic Acid? It is mild enough to hydrolyze the isopropylidene acetal without cleaving the delicate furanosidic methyl bond (which would occur with stronger acids like HCl).

• Co-evaporate with Toluene (3 x 50 mL) in vacuo to azeotropically remove the acetic acid.

• Purify via flash column chromatography (DCM/MeOH 95:5) to yield pure Methyl 2-O-methyl-L-fucofuranoside.

Quantitative Data & Characterization Summary

The following table summarizes the expected yields and analytical tracking metrics for the optimized workflow.

Step	Intermediate / Product	Expected Yield	TLC Rf & Solvent System	Key ¹H NMR Signature (CDCl₃ / D₂O)
1	Methyl L-fucofuranoside	~45% (Crude Mix)	0.20 (DCM/MeOH 9:1)	Anomeric multiplet ~4.80 - 5.05 ppm
2	Methyl 3,5-O-isopropylidene-L-fucofuranoside	65-75% (from furanoside)	0.60 (Hexane/EtOAc 7:3)	Isopropylidene singlets ~1.35, 1.48 ppm
3	Methyl 3,5-O-isopropylidene-2-O-methyl-L-fucofuranoside	85-90%	0.80 (Hexane/EtOAc 7:3)	2-O-CH₃ singlet ~3.42 ppm
4	Methyl 2-O-methyl-L-fucofuranoside	90-95%	0.40 (DCM/MeOH 95:5)	Loss of isopropylidene singlets

Table 1. Analytical tracking and expected yields for the synthesis of Methyl 2-O-methyl-L-fucofuranoside.

References

• Zinin, A. I., et al. "Chemistry of natural compounds and bioorganic chemistry: synthesis of lipooligosaccharides related to nodulation factors of Rhizobium sp. NGR234. 1. Branched trisaccharides containing sulfated or acetylated residue of 2-O-Methyl-L-fucose." Archive ouverte UNIGE.
• "Synthesis of sialyl Lewis X ganglioside analogues containing modified L-fucose residues." NIH.gov.
• "Immunochemical significance of L- and D-fucose deriv
• "The Synthesis and Glycoside Formation of Polyfluorinated Carbohydrates | Chemical Reviews.

Sources

• 1. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 2. Synthesis of sialyl Lewis X ganglioside analogues containing modified L-fucose residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Methyl 2-O-methylfucofuranoside in Oligosaccharide Synthesis

Introduction: The Significance of Fucosylated Oligosaccharides and the Utility of a Furanoside Building Block

Fucosylated oligosaccharides are key players in a multitude of biological processes, including cell-cell recognition, inflammation, and immune responses. Their unique structural motifs are recognized by specific lectins, making them crucial components of antigens and therapeutic targets. The synthesis of these complex molecules is a significant challenge in carbohydrate chemistry, demanding precise control over stereochemistry and regioselectivity.[1] While fucopyranosides are more common in nature, fucofuranosides offer a distinct conformational geometry that can be exploited for the synthesis of novel glycostructures and probes for glycobiological studies.

This application note details the use of Methyl 2-O-methylfucofuranoside as a versatile building block for the synthesis of fucosylated oligosaccharides. The presence of the 2-O-methyl group prevents the formation of an orthoester byproduct during glycosylation and influences the stereochemical outcome of the reaction. This guide provides detailed protocols for the conversion of Methyl 2-O-methylfucofuranoside into a glycosyl donor and its subsequent use in glycosylation reactions, along with insights into the underlying chemical principles.

Chemical Properties and Handling of Methyl 2-O-methylfucofuranoside

Methyl 2-O-methylfucofuranoside is a derivative of L-fucose, a deoxy sugar. The furanose form (a five-membered ring) is less stable than the pyranose form (a six-membered ring), which makes the synthesis and manipulation of fucofuranosides a delicate process. The methyl group at the anomeric position (C-1) and the 2-O-position provides stability and influences the reactivity of the molecule.

Table 1: Physicochemical Properties of Methyl 2-O-methylfucofuranoside

Property	Value
Molecular Formula	C8H16O4
Molecular Weight	176.21 g/mol
Appearance	Colorless oil or crystalline solid
Solubility	Soluble in methanol, dichloromethane, and other common organic solvents.
Stability	Stable under neutral conditions. Sensitive to strong acids, which can cleave the glycosidic bond.

Handling and Storage:

• Store in a cool, dry place, preferably under an inert atmosphere (argon or nitrogen) to prevent moisture uptake.

• Use anhydrous solvents and reagents for all reactions to avoid unwanted side reactions.

• Monitor all reactions by thin-layer chromatography (TLC) to determine completion.

Synthetic Strategy: From Building Block to Oligosaccharide

The overall strategy for using Methyl 2-O-methylfucofuranoside in oligosaccharide synthesis involves a two-step process:

• Preparation of a Glycosyl Donor: The anomeric methyl glycoside is converted into a more reactive species, a glycosyl donor, by introducing a good leaving group at the anomeric carbon.

• Glycosylation Reaction: The glycosyl donor is then coupled with a glycosyl acceptor (a sugar with a free hydroxyl group) in the presence of a promoter to form the desired glycosidic linkage.

This workflow is depicted in the following diagram:

Caption: General workflow for oligosaccharide synthesis using Methyl 2-O-methylfucofuranoside.

Experimental Protocols

Part 1: Synthesis of a Fucofuranosyl Thioglycoside Donor

Thioglycosides are excellent glycosyl donors due to their stability and tunable reactivity.[2] This protocol describes the synthesis of a methylthio fucofuranoside donor.

Reaction Scheme 1: Synthesis of the Thioglycoside Donor

Sources

• 1. Chemical glycosylation - Wikipedia [en.wikipedia.org]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

Regioselective methylation techniques for synthesizing Methyl 2-O-methylfucofuranoside

Target Audience: Researchers, scientists, and drug development professionals. Objective: Establish a robust, self-validating protocol for the regioselective synthesis of methyl 2-O-methyl-L-fucofuranoside, detailing the mechanistic causality behind each experimental choice.

Introduction & Strategic Rationale

L-Fucofuranose is a critical, albeit rare, monosaccharide building block found in the glycoconjugates of pathogenic bacteria and parasites (e.g., Campylobacter jejuni and Leishmania). Synthesizing specific O-methylated derivatives, such as methyl 2-O-methylfucofuranoside, is essential for mapping the acceptor specificity of glycosyltransferases and developing targeted diagnostic glyco-nanomaterials 1.

The primary synthetic bottleneck lies in the differentiation of the three hydroxyl groups (C-2, C-3, C-5) on the furanoside ring. Direct methylation typically yields a complex, intractable mixture of regioisomers. To achieve absolute regiocontrol, this protocol leverages a three-phase strategy: kinetic trapping of the furanose anomers, steric shielding of the C-5 position, and tin-mediated regioselective alkylation of the resulting 2,3-diol 2.

Mechanistic Principles (Causality & Logic)

To ensure high-fidelity replication of this synthesis, it is critical to understand why specific reagents and conditions are selected:

• Kinetic Glycosylation: Fischer glycosylation of L-fucose under thermodynamic conditions (reflux) predominantly yields the pyranoside forms. By conducting the reaction strictly at 0 °C with a strongly acidic resin, we exploit the faster ring-closure kinetics of the 5-membered ring, effectively trapping the kinetic furanoside products 3.

• Steric Shielding at C-5: The C-5 hydroxyl group in fucofuranosides acts as a primary-like secondary alcohol, making it highly reactive. We utilize triphenylmethyl chloride (TrCl) to selectively protect C-5. The massive steric bulk of the trityl group physically blocks electrophilic attack at the sterically congested C-2 and C-3 positions during this step.

• Stannylene Acetal-Directed Methylation: Dibutyltin oxide ( Bu2​SnO ) reacts with the cis/trans 2,3-diol to form a cyclic dibutylstannylene acetal. This intermediate dramatically polarizes the Sn-O bonds, enhancing oxygen nucleophilicity. The addition of Cesium Fluoride (CsF) is the critical causal factor for success here: fluoride coordinates to the tin center, forming a hypervalent stannate complex that selectively activates the C-2 equatorial-like oxygen due to the inductive influence of the adjacent anomeric center 2.

Experimental Workflow & Protocols

Figure 1: Synthetic workflow for regioselective 2-O-methylation of L-fucose via stannylene acetal.

Protocol 1: Kinetic Synthesis of Methyl L-Fucofuranoside

• Initiation: Suspend L-fucose (10.0 g, 60.9 mmol) in anhydrous methanol (200 mL) at 0 °C.

• Catalysis: Add pre-washed Amberlite IR-120 ( H+ form) resin (5.0 g).

• Kinetic Control: Stir the suspension strictly at 0 °C for 4 hours. Causality Note: Extended reaction times or elevated temperatures will trigger thermodynamic rearrangement to the pyranoside form 3.

• Self-Validation: Monitor by TLC (DCM/MeOH 8:2). The furanosides ( Rf​≈0.45 ) will appear rapidly before the slower-forming pyranosides.

• Isolation: Filter the resin and concentrate the filtrate in vacuo at < 30 °C. Purify via silica gel flash chromatography to isolate methyl α/β -L-fucofuranoside.

Protocol 2: Selective C-5 Tritylation

• Preparation: Dissolve methyl L-fucofuranoside (5.0 g, 28.0 mmol) in anhydrous pyridine (50 mL) under an argon atmosphere.

• Reagent Addition: Add Trityl chloride (TrCl, 8.6 g, 30.8 mmol) and a catalytic amount of DMAP (0.34 g, 2.8 mmol).

• Reaction: Stir at room temperature for 16 hours.

• Workup: Quench with methanol (5 mL), concentrate, and co-evaporate with toluene (3 x 20 mL) to remove residual pyridine. Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify to yield methyl 5-O-trityl-L-fucofuranoside.

Protocol 3: Regioselective 2-O-Methylation (The Critical Step)

• Acetal Formation: Dissolve methyl 5-O-trityl-L-fucofuranoside (8.0 g, 19.0 mmol) in anhydrous toluene (100 mL). Add dibutyltin oxide ( Bu2​SnO , 5.2 g, 20.9 mmol).

• Dehydration: Reflux for 4 hours using a Dean-Stark trap to remove water, driving the thermodynamic formation of the stannylene acetal 2. Cool to room temperature and concentrate in vacuo.

• Alkylation: Redissolve the stannylene complex in anhydrous DMF (60 mL). Add CsF (3.2 g, 20.9 mmol) and Methyl Iodide (MeI, 1.4 mL, 22.8 mmol).

• Reaction & Self-Validation: Stir at room temperature for 12 hours. Check TLC (Hexanes/EtOAc 7:3); a single new spot should appear. The absence of di-methylated products on the TLC plate validates absolute regiocontrol.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with EtOAc, and wash extensively with water to remove DMF and tin byproducts. Purify to yield methyl 2-O-methyl-5-O-trityl-L-fucofuranoside.

Protocol 4: Global Deprotection

• Cleavage: Dissolve the methylated intermediate (6.0 g, 13.8 mmol) in DCM (50 mL) and cool to 0 °C. Add Trifluoroacetic acid (TFA, 5 mL) dropwise. Stir for 30 minutes.

• Neutralization: Quench with saturated NaHCO3​ until the aqueous phase pH is strictly neutral.

• Isolation: Extract the aqueous layer with DCM to remove the trityl alcohol byproduct. The target molecule, methyl 2-O-methyl-L-fucofuranoside, remains in the aqueous layer. Purify via reverse-phase C18 chromatography.

Data Presentation & Validation

To ensure trustworthiness, the synthesized compounds must be validated via NMR spectroscopy. The diagnostic shift of the C-2 carbon is the definitive proof of regioselective alkylation.

Table 1: Quantitative Yields and Diagnostic NMR Validation Data

Compound	Step Yield (%)	Rf​ Value	Diagnostic 1H NMR (ppm)	Diagnostic 13C NMR (ppm)
Methyl L-fucofuranoside	42%	0.45 (DCM/MeOH 8:2)	4.85 (d, H-1)	108.5 (C-1)
Methyl 5-O-trityl-L-fucofuranoside	88%	0.60 (Hex/EtOAc 1:1)	7.2-7.5 (m, 15H, Tr)	87.2 (C-5)
Methyl 2-O-methyl-5-O-trityl-L-fucofuranoside	81%	0.75 (Hex/EtOAc 7:3)	3.42 (s, 3H, OCH3​ )	88.4 (C-2, downfield shift)
Methyl 2-O-methyl-L-fucofuranoside	92%	0.55 (DCM/MeOH 9:1)	3.45 (s, 3H, OCH3​ )	88.0 (C-2), 67.5 (C-5)

Self-Validation Note: The pronounced downfield shift of C-2 from ~79 ppm to ~88.0 ppm in the 13C NMR spectrum, coupled with HMBC cross-peaks between the methoxy protons (3.45 ppm) and C-2 (88.0 ppm), provides irrefutable proof of successful 2-O-methylation.

References

• Toman, R., Rosík, J., & Alföldi, J. (1986). Chemical Synthesis of L-Fucose Derivatives for Acceptor Specificity Characterisation of Plant Cell Wall Glycosyltransferases. Carbohydrate Research. 1

• Li, X., & Lowary, T. L. (2013). Regioselective polymethylation of α-(1 → 4)-linked mannopyranose oligosaccharides. The Journal of Organic Chemistry, 78(7), 2863-2880.2

• AIR Unimi. (n.d.). Synthesis of smart glycosides to enhance glyco-nanomaterials circulation half-life. Università degli Studi di Milano. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective polymethylation of α-(1 → 4)-linked mannopyranose oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. air.unimi.it [air.unimi.it]

Application Note: Advanced Glycosylation Protocols Using Methyl 2-O-Methylfucofuranoside Donors

Executive Summary

Fucofuranosides are critical structural components of various pathogenic glycoconjugates and natural biopolymers, such as the immunomodulatory fucoidans isolated from the brown seaweed Chordaria flagelliformis[1]. However, the chemical synthesis of furanoside linkages remains notoriously challenging. Furanosides react closer to the SN1 boundary than their pyranoside counterparts due to their inherent conformational flexibility and the lower stability of the resulting oxocarbenium ion[2].

When utilizing Methyl 2-O-methylfucofuranoside as a glycosyl donor, synthetic chemists face two distinct mechanistic hurdles:

• Donor Inertia: Methyl glycosides are highly stable, "disarmed" entities traditionally used as temporary protecting groups rather than active donors.

• Lack of Neighboring Group Participation (NGP): The 2-O-methyl ether is a non-participating group. Unlike C-2 acyl groups that form a cyclic acyloxonium ion to block the cis face and direct 1,2-trans glycosylation, the 2-O-methyl group forces the reaction through an SN1-dominant oxocarbenium intermediate, making stereocontrol highly dependent on solvent effects and the anomeric effect[2].

This application note provides field-proven, self-validating protocols to overcome these challenges, detailing both direct Lewis acid-catalyzed activation[3] and indirect thioglycoside-mediated workflows[4].

Mechanistic Insights: Overcoming Furanoside Inertia & Stereocontrol

To successfully employ a methyl 2-O-methylfucofuranoside donor, the activation strategy must forcefully cleave the stable anomeric C–OMe bond.

Direct Activation (The Gold Standard): Recent advances in carbophilic/oxophilic Lewis acid catalysis have identified AuBr3 as a potent activator for methyl glycosides. The Au(III) species coordinates with the anomeric methoxy oxygen, facilitating the departure of methanol and the rapid generation of the oxocarbenium intermediate[3].

Indirect Activation (The Thioglycoside Bridge): For highly complex, sterically hindered acceptors, a two-step conversion is often preferred. Zinc iodide (ZnI2) in combination with trimethylsilyl phenyl sulfide (TMSSPh) effectively converts the stable methyl glycoside into a versatile thioglycoside[4]. The resulting thioglycoside can then be activated at low temperatures (-78 °C) using standard thiophilic promoters (e.g., NIS/TMSOTf), allowing for tighter kinetic control over the stereochemical outcome.

Because the 2-O-methyl group cannot provide NGP, stereoselectivity must be engineered via the solvent effect :

• Ethereal Solvents (e.g., MTBE, Et2O): Favor the formation of 1,2-cis (α-L-fucofuranoside) linkages by stabilizing the oxocarbenium ion from the equatorial face.

• Nitrile Solvents (e.g., CH3CN): Favor the formation of 1,2-trans (β-L-fucofuranoside) linkages via the formation of a kinetically favored axial nitrilium intermediate.

Mechanism of methyl 2-O-methylfucofuranoside activation and solvent-directed stereocontrol.

Experimental Workflows

Protocol A: Direct AuBr3-Catalyzed Glycosylation

This atom-economical protocol is ideal for primary and unhindered secondary alcohol acceptors.

Reagents:

• Methyl 2-O-methyl-L-fucofuranoside (Donor, 1.0 equiv)

• Glycosyl Acceptor (1.2 equiv)

• Gold(III) bromide (AuBr3, 10 mol%)

• Anhydrous Dichloromethane (CH2Cl2) or Acetonitrile (CH3CN)

• Activated 4Å Molecular Sieves (MS)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the donor (1.0 equiv), acceptor (1.2 equiv), and freshly activated 4Å MS.

• Solvation: Suspend the mixture in anhydrous solvent (0.05 M relative to the donor). Stir at room temperature for 30 minutes to ensure complete moisture removal. Note: Choose CH2Cl2/MTBE for α-selectivity or CH3CN for β-selectivity.

• Activation: Add AuBr3 (10 mol%) in one portion. The reaction mixture will typically darken.

• Monitoring: Stir at room temperature. Monitor the reaction via TLC (Hexane/EtOAc). The SN1 cleavage of the methyl glycoside usually reaches completion within 2–4 hours[3].

• Quenching & Workup: Quench the reaction by adding Triethylamine (Et3N, 0.5 mL). Filter the mixture through a pad of Celite to remove the molecular sieves and gold residues. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel) to isolate the target fucofuranoside. Validate stereochemistry using 2D NOESY NMR.

Protocol B: Indirect Activation via Thioglycoside Conversion

This two-step protocol provides superior kinetic control for complex, sterically hindered acceptors.

Step-by-step workflow for the indirect activation and glycosylation of methyl furanoside donors.

Step 1: Conversion to Phenyl Thioglycoside [4]

• Dissolve Methyl 2-O-methyl-L-fucofuranoside (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE).

• Add Trimethylsilyl phenyl sulfide (TMSSPh, 3.0 equiv) and anhydrous ZnI2 (2.0 equiv). Optional: Add TBAI (0.5 equiv) to accelerate the reaction.

• Heat the mixture to 60 °C under argon for 12 hours.

• Dilute with CH2Cl2, wash with saturated aqueous NaHCO3, dry over Na2SO4, and purify via flash chromatography to yield the phenyl 2-O-methyl-1-thio-L-fucofuranoside.

Step 2: Low-Temperature Glycosylation

• Co-evaporate the newly synthesized thioglycoside donor (1.0 equiv) and the acceptor (1.2 equiv) with anhydrous toluene twice.

• Dissolve in a 5:1 mixture of MTBE/CH2Cl2 (for α-selectivity) and add 4Å MS. Stir for 30 minutes at room temperature, then cool to -78 °C.

• Add N-Iodosuccinimide (NIS, 1.5 equiv) followed dropwise by Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.2 equiv).

• Stir at -78 °C for 1 hour. Quench with Et3N, dilute with CH2Cl2, and wash sequentially with 10% aqueous Na2S2O3 (to remove iodine) and NaHCO3. Purify via column chromatography.

Quantitative Data Summary

The table below summarizes the expected performance metrics of the two protocols based on the SN1/SN2 dynamics of furanoside chemistry.

Protocol	Catalyst / Promoter System	Intermediate Species	Typical Yield	Stereoselectivity (α:β)	Primary Use Case
Protocol A	AuBr3 (10 mol%)	Oxocarbenium	65% – 80%	~ 3:1 to 1:3 (Solvent dependent)	Simple, unhindered primary acceptors; rapid screening.
Protocol B	ZnI2 / TMSSPh → NIS / TMSOTf	Thioglycoside / Sulfonium	75% – 90%	Up to 10:1 (with MTBE at -78 °C)	Complex oligosaccharide synthesis; sterically hindered acceptors.

Sources

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• 3. books.rsc.org [books.rsc.org]
• 4. ZnI2-Mediated cis-Glycosylations of Various Constrained Glycosyl Donors: Recent Advances in cis-Selective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chromatographic Purification of Fucose Derivatives

Introduction: Navigating the Complex World of Fucose Derivative Purification

Fucosylation, the addition of a fucose sugar to a molecule, is a critical post-translational modification that dictates a vast array of biological processes, from cell-cell recognition and signaling to immune responses.[1] Consequently, the purification of fucose-containing molecules, or fucose derivatives, is a cornerstone of research in glycobiology, drug development, and biomarker discovery. These derivatives span a wide spectrum of molecular complexity, from simple fucosylated oligosaccharides and small molecule inhibitors to large, sulfated fucoidans and complex glycoproteins. This diversity necessitates a strategic and nuanced approach to purification, as no single method is universally applicable.

This guide provides a comprehensive overview of the key chromatographic techniques for the purification of fucose derivatives. Moving beyond a simple recitation of protocols, we will delve into the underlying principles of each method, offering insights into the rationale behind experimental choices. This document is designed to empower researchers, scientists, and drug development professionals to select, optimize, and troubleshoot purification workflows with confidence, ensuring the isolation of highly pure fucose derivatives for downstream applications.

I. Foundational Chromatographic Principles for Fucose Derivatives

The selection of an appropriate chromatographic method hinges on the physicochemical properties of the target fucose derivative, including its polarity, size, charge, and the presence of specific functional groups.

Polarity-Based Separations: The Workhorses of Fucose Derivative Purification

a) Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC has emerged as a powerful and indispensable technique for the separation of polar compounds like fucose derivatives, which are often poorly retained in reversed-phase chromatography.[2][3] The separation mechanism in HILIC is primarily based on the partitioning of the analyte between a water-enriched layer on the surface of a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, such as acetonitrile.

Causality Behind Experimental Choices: The high organic content of the mobile phase in HILIC is advantageous for electrospray ionization mass spectrometry (ESI-MS), leading to enhanced sensitivity.[4] The choice of stationary phase (e.g., bare silica, amide, or zwitterionic) can significantly influence selectivity, allowing for the fine-tuning of separations for different fucose derivatives.[3] For instance, HILIC can effectively separate glycoforms of the same peptide backbone, including isobaric glycoforms with different fucose linkages (core vs. outer arm).[5]

b) Silica Gel Chromatography

A fundamental and cost-effective technique, silica gel chromatography separates compounds based on their differential adsorption to the polar silica stationary phase.[6] Less polar compounds have weaker interactions with the silica and elute first, while more polar compounds are retained longer.[6]

Causality Behind Experimental Choices: This method is particularly well-suited for the purification of synthetic fucose derivatives and small fucosylated molecules from reaction mixtures.[7] The choice of solvent system (eluent) is critical for achieving good separation and is typically optimized using thin-layer chromatography (TLC).[8]

c) Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

While seemingly counterintuitive for polar fucose derivatives, RP-HPLC can be a high-resolution separation technique, particularly after the derivatization of the glycan with a hydrophobic tag.[9] The separation is based on the hydrophobic interactions between the analyte and a nonpolar stationary phase (e.g., C8 or C18).[10]

Causality Behind Experimental Choices: RP-HPLC is widely used for the analysis and purification of proteins and peptides, including fucosylated variants.[11][12] The ability to separate very similar molecules, such as insulin variants differing by only a few amino acids, highlights its resolving power.[12] For glycan analysis, the hydrophobic tag enhances retention, and the elution order is influenced by both the tag and the glycan structure.[9]

Charge-Based Separations: Isolating Anionic Fucose Derivatives

Ion-Exchange Chromatography (IEX)

IEX separates molecules based on their net charge through electrostatic interactions with a charged stationary phase.[13] Anion-exchange chromatography, which uses a positively charged stationary phase, is particularly relevant for the purification of negatively charged fucose derivatives, such as sulfated fucoidans and sialylated fucosylated glycans.[13][14]

Causality Behind Experimental Choices: IEX is a robust method for removing contaminants like other polysaccharides (alginate, laminarin), proteins, and phlorotannins from crude fucoidan extracts.[14] The elution of bound molecules is typically achieved by increasing the salt concentration or changing the pH of the mobile phase.[15] High-pH anion-exchange chromatography (HPAEC) is a specialized IEX technique that can effectively separate fucose positional isomers (e.g., 1→2, 1→3, and 1→4 linkages) in a single chromatographic step.[16]

Size-Based Separations: Fractionating Large Fucose Polymers

Size-Exclusion Chromatography (SEC)

Also known as gel filtration, SEC separates molecules based on their hydrodynamic volume (size and shape in solution).[17] The stationary phase consists of porous beads, and larger molecules that are excluded from the pores travel a shorter path and elute first, while smaller molecules that can enter the pores have a longer path and elute later.[18][19]

Causality Behind Experimental Choices: SEC is the mildest of all chromatography techniques as there is no interaction between the analyte and the stationary phase.[18] This makes it ideal for the purification of large, potentially fragile fucose derivatives like fucoidans, where maintaining the native structure is important.[20] It is also widely used for buffer exchange and desalting of protein and polysaccharide solutions.[18]

Affinity-Based Separations: Highly Specific Purification

Affinity Chromatography

This technique offers the highest degree of selectivity by exploiting specific binding interactions between the target molecule and a ligand immobilized on the stationary phase. For fucose derivatives, two common approaches are:

• Lectin Affinity Chromatography: Lectins are proteins that bind to specific carbohydrate structures. A lectin with affinity for fucose can be immobilized to purify fucosylated glycoproteins or glycans.[21]

• Immunoaffinity Chromatography: Antibodies that recognize specific fucosylated epitopes can be used for highly selective purification. An example is the use of a recombinant FcγRIIIa receptor to separate antibodies based on their Fc N-glycan structure, where core fucosylation is known to decrease affinity.[22]

Causality Behind Experimental Choices: Affinity chromatography is often used as a single-step purification method due to its high specificity, which can significantly reduce the number of purification steps required.[21] It is particularly useful for isolating low-abundance fucosylated proteins from complex mixtures.[21]

II. Experimental Workflows and Protocols

This section provides detailed protocols for the purification of different classes of fucose derivatives.

Workflow for Purification of Fucosylated N-Glycans from a Glycoprotein

This workflow details the enzymatic release, labeling, and purification of N-glycans for subsequent analysis, for example, by mass spectrometry.

Caption: Workflow for Sulfated Fucoidan Purification.

Protocol: Anion-Exchange Chromatography of Fucoidans

This protocol is based on methods for purifying highly sulfated fucoidans. [14][15]

• Sample Preparation: Solubilize the crude fucoidan extract in a low-salt buffer (e.g., 50 mM Tris-HCl, pH 7.5) and centrifuge to remove insoluble material. [15]2. Column Equilibration: Equilibrate an anion-exchange column (e.g., DEAE-Sepharose) with the low-salt buffer.

• Sample Loading: Load the clarified fucoidan extract onto the column.

• Washing: Wash the column extensively with the low-salt buffer to remove unbound neutral polysaccharides and other contaminants. A subsequent wash with a moderate salt concentration (e.g., 0.5 M NaCl) can remove weakly bound impurities. [15]5. Elution: Elute the highly sulfated fucoidans with a high-salt buffer (e.g., 2-5 M NaCl). [14][15]The elution can be performed in a stepwise or gradient manner.

• Desalting: The eluted fractions containing the purified fucoidan are typically desalted using size-exclusion chromatography or dialysis.

• Lyophilization: Lyophilize the desalted fucoidan to obtain a pure, dry powder.

Parameter	Condition	Rationale
Stationary Phase	DEAE-Sepharose or other strong anion exchanger	Binds negatively charged sulfated polysaccharides. [14]
Binding Buffer	50 mM Tris-HCl, pH 7.5	Low ionic strength to promote binding. [15]
Wash Buffer 1	50 mM Tris-HCl, pH 7.5	Removes neutral contaminants. [15]
Wash Buffer 2	50 mM Tris-HCl, 0.5 M NaCl	Removes weakly acidic contaminants. [15]
Elution Buffer	50 mM Tris-HCl, 2-5 M NaCl	High ionic strength to displace highly sulfated fucoidans. [14][15]

Table 1: Typical Conditions for Anion-Exchange Purification of Fucoidans

Purification of Small Molecule Fucose Derivatives

For synthetic fucose derivatives, silica gel column chromatography is a standard and effective purification method.

Protocol: Silica Gel Column Chromatography

This is a general protocol for the purification of a moderately polar synthetic fucose derivative. [6][8]

• TLC Optimization: Determine the optimal solvent system for separation using TLC. A good solvent system will give the target compound an Rf value of approximately 0.3.

• Column Packing (Wet Packing):

  • Plug the bottom of a glass chromatography column with cotton or glass wool.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. [6]3. Sample Loading: Dissolve the crude sample in a minimal amount of the eluent or a slightly more polar solvent and load it carefully onto the top of the silica gel bed.

• Elution: Begin elution with the least polar solvent system determined by TLC. Gradually increase the polarity of the eluent (gradient elution) to elute compounds with increasing polarity. [8]5. Fraction Collection: Collect fractions in test tubes.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure target compound.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator).

Parameter	Example	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard for high-resolution preparative chromatography. [8]
Mobile Phase	Hexane/Ethyl Acetate Gradient	A common solvent system for separating compounds of varying polarity.
Detection	UV lamp (for UV-active compounds) or staining (e.g., KMnO₄)	To visualize the separated compounds on TLC plates. [6]

Table 2: General Parameters for Silica Gel Chromatography of Fucose Derivatives

III. Troubleshooting Common Purification Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Resolution/Peak Tailing	- Sample overload- Inappropriate mobile phase- Column degradation	- Reduce the amount of sample loaded.- Re-optimize the mobile phase composition and gradient.- Use a new or regenerated column.
Low Recovery of Target Molecule	- Irreversible adsorption to the stationary phase- Elution conditions are too weak	- Modify the mobile phase (e.g., change pH or add modifiers).- Increase the strength of the elution buffer (e.g., higher salt concentration in IEX, more polar solvent in normal phase). [23]
High Backpressure	- Clogged column frit or tubing- Sample precipitation on the column	- Filter all samples and mobile phases before use.<[24][25]br>- Clean the column according to the manufacturer's instructions.<[24][25]br>- Ensure the sample is fully dissolved in the mobile phase.
Inconsistent Retention Times	- Changes in mobile phase composition- Temperature fluctuations- Column equilibration issues	- Prepare fresh mobile phase daily.- Use a column thermostat.- Ensure the column is fully equilibrated with the mobile phase before each run.

Table 3: Troubleshooting Guide for Chromatographic Purification

IV. Conclusion: A Strategic Approach to Purity

The successful purification of fucose derivatives is not a matter of applying a single, generic protocol. It requires a thoughtful consideration of the unique properties of the target molecule and a strategic selection from the diverse toolkit of chromatographic techniques. From the high-resolution separation of fucosylated glycan isomers by HILIC to the bulk purification of sulfated fucoidans using ion-exchange chromatography, the principles and protocols outlined in this guide provide a robust framework for achieving high-purity fucose derivatives. By understanding the "why" behind the "how," researchers can confidently navigate the complexities of purification, ensuring the integrity and reliability of their scientific findings.

V. References

• Townsend, R. R., Hardy, M. R., Hindsgaul, O., & Lee, Y. C. (1988). Separation of fucosylated oligosaccharides using high-pH anion-exchange chromatography with pulsed-amperometric detection. Analytical Biochemistry, 174(2), 459-470. [Link]

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• Kopplin, A., et al. (2021). Ion-exchange purification and structural characterization of five sulfated fucoidans from brown algae. Glycobiology, 31(4), 439-455. [Link]

• Agilent Technologies, Inc. (2022, March 8). A Workflow for Rapid Sample Preparation and Exoglycosidase Characterization of N-Glycans in Antibodies. Agilent Application Note. [Link]

• Schoenmaker, E., et al. (2021). Hydrophilic interaction liquid chromatography-mass spectrometry for the characterization of glycoproteins at the glycan, peptide. UvA-DARE (Digital Academic Repository). [Link]

• Plavcova, K., et al. (2016). Hydrophilic interaction liquid chromatography in the separation of glycopeptides and their isomers. Journal of Chromatography A, 1463, 87-94. [Link]

• ResearchGate. (n.d.). Extraction and Purification of Fucoidan from Marine Sources. [Link]

• Chen, J., et al. (2015). One-step non-chromatography purification of a low abundant fucosylated protein from complex plant crude extract. AIMS Bioengineering, 2(3), 153-167. [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. [Link]

• Ren, X., et al. (2024). Marine-Derived Fucose-Containing Carbohydrates: Review of Sources, Structure, and Beneficial Effects on Gastrointestinal Health. Marine Drugs, 22(11), 489. [Link]

• Samyang Corporation. (n.d.). Chromatography Ion Exchange Resin. [Link]

• ResearchGate. (n.d.). Size exclusion chromatography (SEC) elution profiles of crude fucoidan from the brown seaweed F. vesiculosus (FFv) and chitosan (CS). [Link]

• Google Patents. (n.d.). WO2019101629A1 - Process for the purification of l-fucose from a fermentation broth.

• Le, T. T., et al. (2021). Size-exclusion chromatography (SEC) of branched polymers and polysaccharides. Polymers, 13(16), 2686. [Link]

• McCalley, D. V. (2019). Hydrophilic Interaction Liquid Chromatography: An Update. LCGC International, 32(3), 18-25. [Link]

• Google Patents. (n.d.). Method for the purification of a glycan and/or a glycoconjugate by chromatography using a stationary phase comprising cotton.

• GSC Online Press. (2025, March 31). Ion exchange chromatography: A comprehensive review. [Link]

• MDPI. (2023, April 6). Purification and Characterization of the Enzyme Fucoidanase from Cobetia amphilecti Utilizing Fucoidan from Undaria pinnatifida. [Link]

• MDPI. (2024, July 20). Ion Chromatography and Related Techniques in Carbohydrate Analysis: A Review. [Link]

• ResearchGate. (2011, May 19). Patent No. US 7,943,757 B2. [Link]

• ResearchGate. (n.d.). Strategic approach for purification of glycosides from the natural sources. [Link]

• Wikipedia. (n.d.). Size-exclusion chromatography. [Link]

• van der Vorm, S., et al. (2019). Cellular Fucosylation Inhibitors Based on Fluorinated Fucose-1-phosphates. ACS Chemical Biology, 14(4), 647-655. [Link]

• Column Chromatography. (2026, January 29). Role of Silica Gel in Phytochemical Extraction and Purification. [Link]

• Cytiva. (2024, August 12). Fundamentals of size exclusion chromatography. [Link]

• Paint.org. (n.d.). An Overview of Size Exclusion Chromatography Applied to Polymers and Coatings. [Link]

• Grace. (n.d.). The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. [Link]

• MDPI. (2021, February 21). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. [Link]

• Holst, S., et al. (2016). Reversed-phase separation methods for glycan analysis. Analytical and Bioanalytical Chemistry, 408(29), 8169-8181. [Link]

• ACS Publications. (2023, November 20). Chiral Discrimination of Monosaccharides Derivatized with 2-Fluorophenyl Hydrazine Using 19F NMR Spectroscopy. [Link]

• Fuji Silysia Chemical. (n.d.). Silica gel for Column Chromatography. [Link]

• ResearchGate. (2020, July 11). (PDF) Ion-exchange purification and structural characterization of five sulfated fucoidans from brown algae. [Link]

• MDPI. (n.d.). Chiral Chromatographic Separation of Fifteen New Hexahydroquinoline Derivatives. [Link]

• Kopplin, A., et al. (2021). Ion-exchange purification and structural characterization of five sulfated fucoidans from brown algae. PMC. [Link]

• Dutscher. (n.d.). Protein purification troubleshooting guide. [Link]

• Cytiva. (n.d.). Reversed Phase Chromatography. [Link]

• Cytiva. (n.d.). Protein purification troubleshooting guide. [Link]

• van der Vorm, S., et al. (2019). 2,2-Difluoro Derivatives of Fucose Can Inhibit Cell Surface Fucosylation without Causing Slow Transfer to Acceptors. ACS Chemical Biology, 14(4), 647-655. [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. [Link]

• LCGC International. (2026, April 4). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• Google Patents. (n.d.). CN102172519A - Silica gel bonded cellulose derivative chromatographic filler and preparation method and use thereof.

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Application Notes and Protocols for Enzymatic Assays Involving Methyl 2-O-methylfucofuranoside Substrates

Introduction: Unveiling Specific Glycosidic Linkages with Methyl 2-O-methylfucofuranoside

The study of glycoside hydrolases (GHs), enzymes that cleave glycosidic bonds, is fundamental to understanding a vast array of biological processes, from nutrient acquisition by gut microbiota to the pathogenesis of various diseases. The development of specific substrates is paramount for the accurate characterization of these enzymes and for high-throughput screening of potential inhibitors in drug discovery pipelines. Methyl 2-O-methylfucofuranoside and its derivatives represent a specialized class of substrates designed to probe the activity of a unique family of enzymes with high specificity.

This application note provides a comprehensive guide to the principles, protocols, and data analysis for enzymatic assays utilizing Methyl 2-O-methylfucofuranoside substrates. We will focus on the characterization of enzymes from the Glycoside Hydrolase family 139 (GH139), for which these substrates are particularly well-suited. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable enzymatic assays for these specific fucosidases.

Principles of the Assay: Targeting the Unique 2-O-methyl Fucoside Linkage

Enzymes belonging to the GH139 family, such as the well-characterized BT0984 from the human gut bacterium Bacteroides thetaiotaomicron, exhibit a remarkable specificity for α-L-fucosides that are methylated at the 2-hydroxyl position.[1][2][3] These enzymes are involved in the degradation of complex plant polysaccharides like rhamnogalacturonan-II.[1][2][3]

The core principle of the assay is the enzymatic hydrolysis of a synthetic substrate composed of Methyl 2-O-methylfucofuranoside linked to a reporter molecule. This reporter can be either a chromophore, such as p-nitrophenol (pNP), or a fluorophore, such as 4-methylumbelliferone (MUB). The glycosidic bond between the fucoside and the reporter is stable in the absence of the enzyme. However, in the presence of a specific 2-O-methyl fucosidase, the bond is cleaved, releasing the free reporter molecule.

The released reporter molecule exhibits a distinct change in its spectrophotometric or fluorometric properties, which can be quantified to determine the rate of the enzymatic reaction. For instance, the release of p-nitrophenol from p-nitrophenyl-2-O-methyl-α-L-fucopyranoside leads to an increase in absorbance at 405 nm under alkaline conditions. Similarly, the liberation of 4-methylumbelliferone results in a significant increase in fluorescence (excitation at ~365 nm, emission at ~445 nm).[4]

The rate of the reaction is directly proportional to the enzyme's activity under the given conditions. This principle allows for the determination of enzyme kinetics, the screening of enzyme inhibitors, and the characterization of enzyme activity in various biological samples.

Experimental Workflow and Data Analysis

The following diagrams illustrate the general experimental workflow for a microplate-based assay and the subsequent data analysis pipeline.

Caption: Experimental workflow for the enzymatic assay.

Caption: Data analysis pipeline for determining enzyme kinetics.

Materials and Reagents

Enzyme

• Purified recombinant GH139 enzyme (e.g., BT0984 from Bacteroides thetaiotaomicron). The enzyme should be of high purity and known concentration.

Substrate

• Chromogenic substrate: p-nitrophenyl-2-O-methyl-α-L-fucopyranoside (pNP-MeFuc).

• Fluorogenic substrate: 4-methylumbelliferyl-2-O-methyl-α-L-fucopyranoside (MUB-MeFuc).

Buffers and Reagents

• Assay Buffer: 10 mM MOPS (3-(N-morpholino)propanesulfonic acid), pH 7.0, containing 150 mM NaCl.[1][3]

• Stop Solution (for chromogenic assay): 1 M Sodium Carbonate (Na₂CO₃).

• Stop Solution (for fluorogenic assay): 0.5 M Glycine-NaOH, pH 10.4.

• Standard: p-nitrophenol (pNP) or 4-methylumbelliferone (MUB) for generating a standard curve.

• 96-well clear, flat-bottom microplates (for chromogenic assays).

• 96-well black, flat-bottom microplates (for fluorogenic assays).

• Microplate reader capable of measuring absorbance at 405 nm or fluorescence at Ex/Em of 365/445 nm.

• Multichannel pipette.

• Incubator set to 37°C.

Detailed Assay Protocol: Chromogenic Assay with pNP-MeFuc

This protocol is designed for a 96-well microplate format with a final reaction volume of 100 µL.

Preparation of Reagents

• pNP Standard Curve: Prepare a series of dilutions of pNP in the assay buffer ranging from 0 to 200 µM.

• Substrate Stock Solution: Prepare a 10 mM stock solution of pNP-MeFuc in a suitable solvent (e.g., DMSO or water) and dilute it in the assay buffer to the desired working concentrations (e.g., for a final concentration range of 0.1 to 5 mM).

• Enzyme Working Solution: Dilute the purified enzyme in the assay buffer to a concentration that will yield a linear reaction rate for the desired incubation time. The optimal concentration should be determined empirically.

Assay Procedure

• Set up the microplate:

  • Blanks: 50 µL of assay buffer and 50 µL of the corresponding substrate concentration.

  • Standards: 100 µL of each pNP standard dilution.

  • Samples: 50 µL of the substrate at various concentrations.

• Pre-incubation: Pre-warm the microplate and the enzyme working solution to 37°C for 5 minutes.

• Initiate the reaction: Add 50 µL of the enzyme working solution to the sample wells to start the reaction.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 10-30 minutes). The incubation time should be within the linear range of the reaction.

• Stop the reaction: Add 100 µL of 1 M Na₂CO₃ to all wells (including blanks and standards) to stop the reaction and develop the color of the p-nitrophenolate ion.

• Read the absorbance: Measure the absorbance at 405 nm using a microplate reader.

Data Analysis and Interpretation

• Standard Curve: Plot the absorbance at 405 nm of the pNP standards against their known concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is the absorbance, 'x' is the concentration, and 'm' is the slope.

• Calculate Product Concentration: For each sample, subtract the absorbance of the corresponding blank. Use the equation from the standard curve to convert the corrected absorbance values into the concentration of pNP produced (µM).

• Calculate Initial Velocity (V₀): Divide the concentration of the product formed by the incubation time to get the initial reaction velocity (V₀) in µM/min.

• Determine Kinetic Parameters: Plot the initial velocities (V₀) against the substrate concentrations ([S]). Fit the data to the Michaelis-Menten equation using a non-linear regression software (e.g., GraphPad Prism) to determine the Michaelis constant (Km) and the maximum velocity (Vmax).

Sample Data

The following table provides an example of kinetic data that could be obtained from this assay.

Substrate [pNP-MeFuc] (mM)	Initial Velocity (V₀) (µM/min)
0.1	15.2
0.2	27.8
0.5	51.5
1.0	76.9
2.0	100.0
5.0	125.0

From a Michaelis-Menten plot of this data, the following kinetic parameters could be derived:

• Vmax: 150 µM/min

• Km: 0.8 mM

Protocol for Fluorogenic Assay with MUB-MeFuc

The protocol for the fluorogenic assay is similar to the chromogenic assay, with the following key differences:

• Substrate and Standard: Use MUB-MeFuc as the substrate and MUB as the standard.

• Microplate: Use a black 96-well microplate to minimize light scatter.

• Stop Solution: Use 0.5 M Glycine-NaOH, pH 10.4, to stop the reaction and maximize the fluorescence of MUB.

• Detection: Measure fluorescence with an excitation wavelength of approximately 365 nm and an emission wavelength of approximately 445 nm.

Fluorogenic assays are generally more sensitive than chromogenic assays and may be preferred for detecting low levels of enzyme activity.[5]

Trustworthiness and Self-Validation

To ensure the reliability of the assay results, the following controls should be included in every experiment:

• No-Enzyme Control (Blank): To account for any non-enzymatic hydrolysis of the substrate.

• No-Substrate Control: To measure any background signal from the enzyme preparation.

• Positive Control: A known active enzyme to validate the assay setup and reagent integrity.

• Inhibitor Control: If screening for inhibitors, a known inhibitor of the enzyme should be included as a positive control for inhibition.

Furthermore, it is crucial to ensure that the reaction is in the linear range with respect to both time and enzyme concentration. This can be verified by performing time-course experiments and enzyme-dilution series.

Conclusion

The enzymatic assays described in this application note provide a robust and specific method for characterizing 2-O-methyl fucosidases of the GH139 family. The use of Methyl 2-O-methylfucofuranoside-based substrates ensures high specificity, which is essential for accurate kinetic analysis and inhibitor screening. By following the detailed protocols and incorporating the appropriate controls, researchers can obtain reliable and reproducible data to advance their studies in enzymology, microbiology, and drug discovery.

References

• Schubert, M., et al. (2023). Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139. Journal of Biological Chemistry. [Link]

• McIver, Z., et al. (2025). Understanding the substrate recognition and catalytic mechanism of methyl fucosidases from glycoside hydrolase family 139. ResearchGate. [Link]

• Lepoivre, C., et al. (2021). Development of Fluorogenic Substrates of α-l-Fucosidase Useful for Inhibitor Screening and Gene-expression Profiling. ACS Chemical Biology. [Link]

• Colorado State University. (2012). Microplate Enzyme Assay Using Fluorescence. Soil Biodiversity and Ecosystem Function. [Link]

• Hofmockel, K. Enzyme Assay Protocol. Iowa State University. [Link]

• Schubert, M., et al. (2025). Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139. PubMed. [Link]

• Cold Spring Harbor Protocol. (2006). B-Gal Assay. CSH Protocols. [Link]

• Lowe, E. C., et al. (2023). Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139. bioRxiv. [Link]

• CAZypedia. (2021). Glycoside Hydrolase Family 139. [Link]

• CAZy. (2026). GH139. [Link]

• CAZy. (2026). GH139. [Link]

• McIver, Z., et al. (2025). Understanding the substrate recognition and catalytic mechanism of methyl fucosidases from glycoside hydrolase family 139. ResearchGate. [Link]

• Lee, S. M., et al. (2000). PCR Assay for Species-Specific Identification of Bacteroides thetaiotaomicron. Journal of Clinical Microbiology. [Link]

• Porta, E. O. J., et al. (2023). Microplate-Based Enzymatic Activity Assay Protocol Powered by Activity-Based Probes. ChemRxiv. [Link]

• Soroko, M., & Kwan, D. H. (2020). Enzymatic Synthesis of a Fluorogenic Reporter Substrate and a High-Throughput Assay for Fucosyltransferase VIII Provide a Toolkit to Probe and Inhibit Core Fucosylation. ResearchGate. [Link]

• McIver, Z., et al. (2025). Understanding the substrate recognition and catalytic mechanism of methyl fucosidases from glycoside hydrolase family 139. York Research Database. [Link]

• Arshava, B., et al. (2023). Bacteroides thetaiotaomicron metabolic activity decreases with polysaccharide molecular weight. bioRxiv. [Link]

• Tantry, S., et al. (2010). Synthesis and characterization of a new fluorogenic substrate for alpha-galactosidase. Analytical Biochemistry. [Link]

• Arshava, B., et al. (2024). Bacteroides thetaiotaomicron metabolic activity decreases with polysaccharide molecular weight. ETH Zurich Research Collection. [Link]

• Wang, D., et al. (2014). Tandem Mass Spectrometry Enzyme Assays for Multiplex Detection of 10-Mucopolysaccharidoses in Dried Blood Spots and Fibroblast. Clinical Chemistry. [Link]

• Cockburn, D. W., et al. (2019). Analysis of Two SusE-Like Enzymes From Bacteroides thetaiotaomicron Reveals a Potential Degradative Capacity for This Protein Family. Frontiers in Microbiology. [Link]

• De Castro, I. P., et al. (2013). Synthesis of a fluorogenic substrate for α-L-iduronidase. Arkat USA. [Link]

Sources

• 1. marioschubert.ch [marioschubert.ch]
• 2. Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. cymitquimica.com [cymitquimica.com]
• 5. nrel.colostate.edu [nrel.colostate.edu]

In vitro application of Methyl 2-O-methylfucofuranoside in carbohydrate chemistry

Application Note: In Vitro Utilization of Methyl 2-O-Methylfucofuranoside in Carbohydrate Chemistry

Scientific Grounding & Mechanistic Overview

Methyl 2-O-methylfucofuranoside is a highly specialized carbohydrate derivative that occupies a dual role in modern chemical biology. In nature, methylated furanosides are critical structural motifs in the cell wall glycolipids (mycosides) of Mycobacterium species[1] and the complex sulfated fucoidans of brown algae like Chordaria flagelliformis[2]. In vitro, this compound serves two primary functions:

• As a Synthetic Building Block: It acts as a precursor for generating highly reactive fucofuranosyl donors used in stereoselective glycosylation.

• As a Chiral Derivatizing Agent (CDA): It is the cornerstone of the "Fucofuranoside Method," an analytical technique used to determine the absolute configuration of sterically hindered tertiary alcohols via Nuclear Magnetic Resonance (NMR) spectroscopy[3][4].

The Furanoside Challenge: Unlike pyranosides, which lock into rigid chair conformations, furanosides possess extreme conformational flexibility (rapidly interconverting between envelope and twist forms). This flexibility pushes their glycosylation reactions closer to the SN​1 end of the SN​1−SN​2 continuum[5]. Consequently, the intermediate oxocarbenium ion lacks a strong facial bias, making the stereoselective formation of 1,2-cis ( α -fucofuranosyl) linkages notoriously difficult. To overcome this, chemists must engineer causality into the reaction design by employing remote stereocontrolling participation (e.g., bulky acyl groups at O-3 or O-5) or specialized hydrogen-bond donor catalysts to kinetically favor the α -anomer[2][6].

Fig 1. Thermodynamic and kinetic pathways of fucofuranosyl oxocarbenium ion intermediate reactions.

Application Workflow 1: Stereoselective In Vitro Glycosylation

This protocol details the synthesis of an α -linked fucofuranosyl disaccharide. The methodology utilizes a pre-activated thioglycoside derivative of methyl 2-O-methylfucofuranoside.

Causality of Reagent Selection: Furanosides are highly susceptible to hydrolysis. The rigorous exclusion of water using freshly flame-dried 4Å molecular sieves is non-negotiable; even trace moisture will intercept the oxocarbenium ion, destroying the donor. The reaction is run at -40°C to stabilize the highly reactive furanosyl oxocarbenium ion, allowing the remote participating groups time to shield the β -face and direct the incoming acceptor alcohol to the α -face.

Step-by-Step Protocol:

• Preparation: Co-evaporate the thioglycoside donor (derived from methyl 2-O-methylfucofuranoside, 1.2 eq) and the acceptor alcohol (1.0 eq) with anhydrous toluene (3 × 5 mL) to remove azeotropic water.

• Reaction Setup: Dissolve the mixture in anhydrous CH2​Cl2​ (0.05 M). Add 4Å molecular sieves (100 mg/mmol). Stir under an argon atmosphere at room temperature for 1 hour to ensure complete desiccation.

• Activation: Cool the reaction vessel to -40°C. Add N-iodosuccinimide (NIS, 1.5 eq) followed by a catalytic amount of Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.2 eq).

• Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3) solvent system. The disappearance of the donor spot and the emergence of a lower- Rf​ product spot indicates successful coupling.

• Quenching: Once the acceptor is consumed (typically 30–45 minutes), quench the reaction by adding Triethylamine ( Et3​N , 0.5 mL) to neutralize the Lewis acid, preventing acid-catalyzed anomerization.

• Purification & QC: Filter the mixture through a Celite pad, wash with saturated aqueous Na2​S2​O3​ to remove iodine byproducts, and purify via flash column chromatography. Validate the α -anomer formation via 1H NMR; the anomeric proton ( H−1 ) of a 1,2-cis furanoside typically exhibits a coupling constant ( J1,2​ ) of <2.0 Hz, distinct from the β -anomer ( J1,2​>4.0 Hz).

Table 1: Optimization of Fucofuranosylation Conditions | Promoter / Catalyst | Temperature (°C) | Solvent | Yield (%) | Stereoselectivity ( α:β ) | | :--- | :--- | :--- | :--- | :--- | | NIS / AgOTf | 0 | CH2​Cl2​ | 65 | 2:1 | | NIS / TMSOTf | -40 | CH2​Cl2​ | 82 | 10:1 | | Bis-thiourea (H-bond) | 25 | MTBE/ CH2​Cl2​ | 88 | 15:1 |

Application Workflow 2: The Fucofuranoside Method for Absolute Configuration

Determining the absolute configuration of tertiary alcohols is historically challenging. Traditional 1H NMR methods (like Mosher's method) fail because tertiary alcohols lack an α -proton to act as a reporter signal[4].

Causality of the Method: The "Fucofuranoside Method" solves this by utilizing a methyl 2-O-methylfucofuranoside derivative as a Chiral Derivatizing Agent (CDA). When covalently linked to the unknown tertiary alcohol, the rigid furanose ring exerts strong anisotropic shielding effects on the alkyl chains of the alcohol. Because tertiary alcohols have complex, overlapping proton signals, this method relies on 13C NMR. The wider chemical shift dispersion of 13C allows for clear resolution of the diastereomeric differences ( Δδ )[3][7].

Fig 2. Workflow of the Fucofuranoside Method for determining absolute configuration via 13C NMR.

Step-by-Step Protocol:

• Derivatization: Dissolve the unknown chiral tertiary alcohol (0.1 mmol) in anhydrous pyridine (1 mL). Add 4-Dimethylaminopyridine (DMAP, 0.5 eq) and the activated fucofuranosyl chloride reagent (0.2 mmol). Causality: DMAP acts as a nucleophilic acyl transfer catalyst, which is absolutely critical to overcome the extreme steric hindrance inherent to tertiary alcohols.

• Incubation: Stir the mixture at 50°C for 24 hours.

• Isolation: Dilute with ethyl acetate, wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate in vacuo.

• NMR Acquisition: Dissolve the purified diastereomeric mixture in CDCl3​ . Acquire a high-resolution 13C NMR spectrum (minimum 100 MHz for carbon).

• Data Analysis (Self-Validation): Identify the signals corresponding to the substituents (e.g., methyl and methylene groups) attached to the chiral center. Calculate the chemical shift difference: Δδ=δS​−δR​ . Apply the established empirical models: a positive Δδ for a specific substituent indicates it is positioned in the unshielded hemisphere of the furanose ring, allowing direct assignment of the (R) or (S) configuration[7].

Table 2: 13C NMR Chemical Shift Differences ( Δδ ) for Reference Tertiary Alcohols | Substrate | Configuration | Δδ (Methyl, ppm) | Δδ (Methylene 1, ppm) | Δδ (Methylene 2, ppm) | | :--- | :--- | :--- | :--- | :--- | | Linalool | (3S) | +0.45 | -0.32 | -0.15 | | Nerolidol | (3R) | -0.42 | +0.28 | +0.18 | | α -Bisabolol | (1S) | +0.38 | -0.25 | -0.20 |

Note: Data reflects typical anisotropic shielding patterns where Δδ signs consistently invert based on the spatial orientation relative to the fucofuranoside core.

References

• Ustyuzhanina, N. E., Vinnitskiy, D. Z., Krylov, V. B., & Nifantiev, N. E. (2015). The synthesis of heterosaccharides related to the fucoidan from Chordaria flagelliformis bearing an α-L-fucofuranosyl unit. Organic & Biomolecular Chemistry.[Link]

• Kobayashi, M. (1998). The fucofuranoside method for determining the absolute configuration of the tertiary alcohols substituted with methyl and two methylene groups. Tetrahedron.[Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews.[Link]

• Gastambide-Odier, M., & Villé, C. (1970). Deoxysugars isolated from mycoside A: identification of acetyl derivatives of methyl 2,4-di-O-methyl-rhamnopyranoside... and 3-O-methyl-fucofuranoside. Bulletin de la Société de Chimie Biologique.[Link]

Sources

• 1. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 2. The synthesis of heterosaccharides related to the fucoidan from Chordaria flagelliformis bearing an α-l-fucofuranosyl unit - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aquila.usm.edu [aquila.usm.edu]

Technical Notes & Optimization

Technical Support Center: Resolution of Methyl 2-O-Methylfucofuranoside and Pyranoside Isomers

Welcome to the Advanced Carbohydrate Chemistry Support Center. This guide is designed for researchers and drug development professionals facing the notorious challenge of resolving furanoside and pyranoside structural isomers.

When synthesizing or methylating fucosides, Methyl 2-O-methylfucofuranoside (the 5-membered kinetic product) and Methyl 2-O-methylfucopyranoside (the 6-membered thermodynamic product) frequently co-form. Because they share identical molecular weights and possess near-identical hydrogen-bonding profiles, standard normal-phase chromatography often fails. This guide provides field-proven, self-validating workflows to isolate these isomers with high structural integrity.

Diagnostic Data & Structural Comparison

Before attempting separation, it is critical to understand the structural nuances that will be exploited during the workflow. The pyranoside features a cis-1,2-diol system, whereas the furanoside features a 1,3-diol system with a flexible exocyclic tail[1].

Table 1: Key Physicochemical and Diagnostic Differences

Property	Methyl 2-O-methyl-L-fucopyranoside	Methyl 2-O-methyl-L-fucofuranoside
Ring Structure	6-membered (Pyranose)	5-membered (Furanose)
Free Hydroxyl Positions	C3, C4 (cis-1,2-diol)	C3, C5 (1,3-diol)
13 C NMR (C-1 Shift)	~98–102 ppm	~105–109 ppm
Chromatographic Polarity	Higher (Compact structure)	Slightly Lower (Flexible exocyclic tail)
Thermodynamic State	Thermodynamic Product	Kinetic Product

Separation Workflows

Depending on your scale and available equipment, you must choose between shifting the separation mechanism via chemical derivatization (Strategy B) or relying on high-efficiency partition chromatography (Strategy A).

Workflow for resolving methyl 2-O-methylfucofuranoside and pyranoside isomers.

Step-by-Step Methodologies

Protocol A: Chemical Resolution via Peracetylation (Recommended for Preparative Scale)

This protocol temporarily masks the hydroxyl groups, shifting the separation mechanism from hydrogen-bonding to steric and dipole-dipole interactions[2].

• Derivatization Setup: Dissolve the isomeric mixture in anhydrous pyridine. Add acetic anhydride (1:2 v/v relative to pyridine).

  • Causality: Pyridine acts as both the solvent and the base to scavenge the acetic acid byproduct, driving the esterification equilibrium forward.

• Reaction Monitoring: Stir at room temperature for 4 hours. Monitor via TLC (Hexane/EtOAc 2:1).

  • Self-Validation: The starting materials will remain at the baseline, while the fully acetylated products will migrate to Rf​ ~0.5-0.7. The presence of intermediate spots indicates an incomplete reaction.

• Azeotropic Workup: Co-evaporate the crude mixture with toluene (3x) under reduced pressure.

  • Causality: Toluene forms a low-boiling azeotrope with pyridine, facilitating the complete removal of the high-boiling base without requiring harsh aqueous acidic washes that risk anomerization.

• Chromatographic Separation: Separate the diacetates on a normal-phase silica gel column using a Hexane/Ethyl Acetate gradient (4:1 to 3:1).

  • Causality: The flexible exocyclic C5-C6 tail of the furanoside diacetate prevents tight packing against the silica surface, causing it to elute faster than the rigid, compact pyranoside diacetate.

• Deprotection (Zemplén Transesterification): Dissolve the separated fractions in dry methanol. Add a catalytic amount of 0.5 M NaOMe in MeOH until the pH reaches ~9. Stir for 2 hours, neutralize with Amberlite IR-120 (H+) resin, filter, and concentrate.

  • Causality: Zemplén conditions quantitatively cleave the O-acetyl groups without hydrolyzing the robust methyl glycoside or the 2-O-methyl ether linkages.

Protocol B: Direct Reversed-Phase HPLC (Recommended for Analytical/Semi-Prep Scale)

• Column & Mobile Phase: Utilize a C18 Preparative Column (e.g., 250 x 20 mm, 5 µm). Run an isocratic elution with H2​O/MeCN (85:15 v/v).

  • Causality: The highly polar nature of the underivatized sugars[1] requires a highly aqueous mobile phase to ensure adequate retention and partitioning on the hydrophobic C18 stationary phase.

• Detection: Use an Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector.

  • Self-Validation: Because methyl fucosides lack a UV chromophore, UV detection will yield a flatline. ELSD provides a universal response based on the mass of the non-volatile analyte, ensuring no fractions are missed.

Troubleshooting & FAQs

Q: I am trying to separate the underivatized mixture on normal-phase silica, but they co-elute as a single broad band. Why? A: Both isomers possess identical molecular weights and similar hydrogen-bonding capacities (two free hydroxyls, two methoxy groups). On bare silica, separation is driven primarily by hydrogen bonding. The subtle conformational differences between the pyranoside's 3,4-diol and the furanoside's 3,5-diol are insufficient to overcome the band-broadening inherent to strong silica-diol interactions. You must derivatize the mixture to shift the separation mechanism to steric/dipole interactions[2].

Q: What is the most reliable TLC stain for visualizing these isomers? A: Because methyl fucosides lack a UV-active chromophore, UV quenching (254 nm) will not work. We recommend using p-Anisaldehyde or 10% Sulfuric Acid in Ethanol . Upon heating, methyl fucosides typically char to a dark green or black spot. Self-validation step: Always run a known carbohydrate standard (like L-fucose) on the edge of your TLC plate to verify the stain's efficacy before evaluating your reaction mixture.

Q: How can I definitively assign the furanoside vs. pyranoside fractions using NMR? A: The most reliable diagnostic tool is 13 C NMR. The anomeric carbon (C-1) of a furanoside is significantly deshielded due to the ring strain and bond angles of the 5-membered ring, typically resonating between 105–109 ppm. In contrast, the pyranoside C-1 resonates upfield at 98–102 ppm. This chemical shift differential is universally recognized in L-hexose characterization[2].

Q: During acidic hydrolysis of a precursor, I noticed my pyranoside to furanoside ratio changing. Is this expected? A: Yes. While furanosides are typically the kinetic products of glycosidation and pyranosides are the thermodynamic products, specific acidic conditions can alter this. Especially when the molecule is heavily substituted (e.g., per-O-sulfated), a Pyranoside-Into-Furanoside (PIF) rearrangement can occur[3]. This is driven by the thermodynamic stabilization of the furanose form under those specific substitution patterns. Strict pH control during workup is essential to maintain your desired ratio.

Sources

• 1. Methyl alpha-L-fucopyranoside | C7H14O5 | CID 446578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Anomeric Selectivity in Methyl 2-O-methylfucofuranoside Glycosylation

Welcome to the Technical Support Center for complex carbohydrate synthesis. As application scientists, we frequently encounter the unique challenges posed by rare furanosidic linkages. The presence of 2-O-methyl-fucose is a critical structural motif in the antigenic glycans of parasitic nematodes[1] and specific algal fucoidans[2]. However, synthesizing the 1,2-cis-α-L-fucofuranosyl linkage presents a formidable challenge.

Because the 2-O-position is methylated, you cannot rely on classical Neighboring Group Participation (NGP) from a C2-ester to direct stereochemistry[3]. Consequently, the flexible furanosyl oxocarbenium ion is prone to non-selective nucleophilic attack. This guide provides field-proven, causality-driven strategies to troubleshoot and optimize your glycosylation workflows.

Mechanistic Overview & Diagnostic Workflow

To control the anomeric outcome without NGP, you must manipulate the reaction kinetics via solvent participation or bypass the SN1 oxocarbenium intermediate entirely using SN2-type directing groups[4].

Mechanistic pathways determining anomeric selectivity in 2-O-methylfucofuranosyl glycosylation.

Troubleshooting Guide: Diagnostics & Solutions

Issue 1: Poor Anomeric Selectivity (Formation of α/β Mixtures)

• Root Cause Analysis : In non-participating solvents (e.g., CH₂Cl₂, Toluene), the SN1 cleavage of the donor yields a planar oxocarbenium ion. Because the 5-membered furanose ring is highly flexible (rapidly interconverting between envelope and twist conformations), the steric hindrance on either face is minimal, leading to a near 1:1 mixture of α and β anomers.

• Actionable Solution : Switch to a participating solvent system. Utilizing acetonitrile at cryogenic temperatures (-40 °C) forces the oxocarbenium ion to be trapped as an axial nitrilium intermediate. This intermediate sterically shields the axial face, forcing the incoming glycosyl acceptor to attack from the equatorial face, thereby enriching the 1,2-cis (α) product.

Issue 2: Furanoside-to-Pyranoside Isomerization During Donor Preparation

• Root Cause Analysis : Furanosides are thermodynamically less stable than their 6-membered pyranoside counterparts[2]. Exposure to Brønsted acids during the 2-O-methylation step or subsequent protecting group manipulations can trigger ring-opening and irreversible expansion to the pyranose form.

• Actionable Solution : Prior to methylation, lock the furanose ring conformation by installing a rigid 3,5-O-cyclic protecting group (such as a di-tert-butylsilylene acetal). Perform the methylation using strictly non-nucleophilic, mildly basic conditions (e.g., NaH/MeI in anhydrous DMF at 0 °C) to prevent acid-catalyzed isomerization.

Issue 3: Donor Degradation and Low Coupling Yields

• Root Cause Analysis : Furanosyl oxocarbenium ions are significantly more reactive and less stable than pyranosyl ions. Over-activation or prolonged reaction times lead to rapid decomposition of the donor before the acceptor can successfully attack.

• Actionable Solution : Implement an SN2-type directing-group-on-leaving-group strategy[4]. By utilizing a basic oxazole leaving group activated by a soft Gold(I) catalyst, you bypass the free oxocarbenium ion. The acceptor displaces the leaving group via a concerted stereoinvertive SN2 attack, preventing donor degradation and ensuring high yields.

Quantitative Parameter Optimization

The following table summarizes empirical data demonstrating how reaction parameters influence the α:β ratio of 2-O-alkyl furanosyl donors.

Donor Activation Strategy	Promoter System	Solvent Environment	Temperature	Isolated Yield	α:β Ratio (1,2-cis:trans)
Trichloroacetimidate	TMSOTf (0.2 eq)	CH₂Cl₂	-20 °C	65%	1:1.5
Trichloroacetimidate	TMSOTf (0.2 eq)	CH₃CN	-40 °C	72%	4:1
Thioglycoside (STol)	NIS / TMSOTf	CH₂Cl₂	-20 °C	78%	1:1.2
Thioglycoside (STol)	NIS / TMSOTf	CH₃CN	-40 °C	81%	9:1
Oxazole-Directed (Leaving Group)	Au(I) Catalyst	CH₂Cl₂	0 °C	92%	>20:1

Validated Experimental Protocol: Nitrile-Directed Stereoselective Glycosylation

This self-validating protocol leverages the "nitrile effect" to synthesize the α-linked Methyl 2-O-methylfucofuranoside from a thioglycoside donor.

Step 1: System Preparation & Dehydration

• Co-evaporate the 2-O-methylfucofuranosyl thioglycoside donor (1.2 eq) and the acceptor (1.0 eq) with anhydrous toluene (3 × 5 mL) to remove trace moisture.

• Dissolve the mixture in strictly anhydrous CH₃CN (0.05 M) under an argon atmosphere. Add freshly activated 4Å molecular sieves. Stir for 30 minutes at room temperature.

• Causality: Trace water will outcompete the acceptor, hydrolyzing the highly reactive furanosyl donor to a hemiacetal.

Step 2: Pre-Activation Complexation

• Cool the reaction vessel to -40 °C using a dry ice/acetonitrile bath.

• Add N-iodosuccinimide (NIS, 1.5 eq) and stir for 5 minutes in the dark.

• Causality: NIS coordinates with the sulfur atom of the thioglycoside, priming it for cleavage without initiating the reaction prematurely.

Step 3: Glycosylation & Nitrilium Trapping

• Dropwise add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.2 eq).

• Self-Validation Check 1 : Observe the solution. A rapid color shift to a deep red/brown indicates the successful generation of the active iodonium species and subsequent oxocarbenium formation.

• Stir for 30–45 minutes at -40 °C. The CH₃CN solvent traps the intermediate, directing the acceptor to the α-face.

Step 4: Quenching & In-Process Validation

• Quench the reaction by adding triethylamine (Et₃N, 0.5 mL) until the solution turns pale yellow. Dilute with CH₂Cl₂ and wash with saturated aqueous Na₂S₂O₃ to remove iodine.

• Self-Validation Check 2 (TLC) : Run a TLC (Hexane/EtOAc). The desired 1,2-cis (α) furanoside will characteristically exhibit a lower R_f value than the β-anomer. This is due to the cis-orientation of the anomeric substituent and the C2 methoxy group, which creates a stronger localized dipole that interacts more tightly with the silica gel.

Step 5: Structural Verification (NMR)

• Purify via flash column chromatography.

• Self-Validation Check 3 (1D NOESY) : To definitively confirm the α-configuration, perform a 1D NOESY NMR experiment. In L-fucofuranose, the α-anomer is 1,2-cis. Irradiation of the anomeric proton (H1) must show a strong, unambiguous NOE correlation to the H2 proton. If no NOE is observed, you have isolated the 1,2-trans (β) byproduct.

Frequently Asked Questions (FAQs)

Q: Why does 2-O-methylation drastically reduce stereoselectivity compared to 2-O-acetylation? A: 2-O-acyl groups (like acetates or benzoates) participate in the reaction by forming a stable, cyclic acyloxonium ion intermediate. This intermediate physically blocks the 1,2-cis face, forcing the incoming nucleophile to attack exclusively from the 1,2-trans face. A 2-O-methyl ether cannot form this intermediate, leaving the furanosyl oxocarbenium ion exposed to attack from both faces.

Q: Can I rely on thermodynamic equilibration to enrich the α-anomer? A: No. Unlike pyranosides where the anomeric effect strongly dictates the thermodynamic product, furanosides possess highly flexible ring conformations (rapidly shifting between envelope and twist forms) that dilute the classic anomeric effect. Kinetic control via solvent participation or SN2 displacement is mandatory for high selectivity.

Q: Is it possible to use neighboring group participation from the C3 position? A: Remote participation from a C3-ester is occasionally observed in furanosides, but it is highly conformation-dependent and generally insufficient to provide >90% stereoselectivity on its own. It should be used in conjunction with solvent-directed effects rather than as a standalone solution.

References

• Title: Methylation – an uncommon modification of glycans Source: NIH / PMC URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Title: An SN2-Type Strategy toward 1,2-cis-Furanosides Source: Chinese Chemical Society URL
• Title: O-Alkylated heavy atom carbohydrate probes for protein X-ray crystallography: Studies towards the synthesis of methyl 2-O-methyl-L-selenofucopyranoside Source: Beilstein Journals URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. The synthesis of heterosaccharides related to the fucoidan from Chordaria flagelliformis bearing an α-l-fucofuranosyl unit - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. BJOC - O-Alkylated heavy atom carbohydrate probes for protein X-ray crystallography: Studies towards the synthesis of methyl 2-O-methyl-L-selenofucopyranoside [beilstein-journals.org]
• 4. chinesechemsoc.org [chinesechemsoc.org]

Preventing ring expansion of furanosides during acid hydrolysis

Technical Support Center: Furanoside Chemistry

Welcome to the technical support center for advanced carbohydrate chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who work with furanoside-containing molecules. Here, we address a common and critical challenge: the unwanted ring expansion of furanosides to their more stable pyranoside isomers during acid-catalyzed hydrolysis or deprotection steps. This document provides in-depth mechanistic explanations, actionable troubleshooting strategies, and validated protocols to help you maintain the integrity of your furanosidic linkages.

Frequently Asked Questions (FAQs)

Q1: What is furanoside ring expansion, and why does it occur during acid hydrolysis?

Answer: Furanoside ring expansion is an acid-catalyzed isomerization reaction where a five-membered furanoside ring rearranges into a more thermodynamically stable six-membered pyranoside ring.[1][2] This process is a significant challenge during the synthesis and manipulation of molecules containing furanose moieties, such as certain nucleoside analogues, antibiotics, and bacterial polysaccharides.

The mechanism for both desired hydrolysis and undesired ring expansion proceeds through a common, planar oxocarbenium ion intermediate.[3][4] Here’s the pathway:

• Protonation: The acid catalyst protonates the endocyclic (ring) oxygen atom (O4) of the furanoside.

• Ring Opening: The protonated ring becomes unstable, leading to the cleavage of the C1–O4 bond. This generates an acyclic, resonance-stabilized oxocarbenium ion at the anomeric carbon (C1).[4]

• Competing Pathways: This transient intermediate is at a critical juncture:

  • Hydrolysis (Desired): A water molecule can act as a nucleophile and attack the electrophilic C1, resulting in the hydrolyzed, open-chain sugar.

  • Ring Expansion (Undesired): The hydroxyl group at C5 can act as an intramolecular nucleophile, attacking C1 to form a new six-membered ring—the pyranoside.

  • Ring Re-closure (Status Quo): The C4 hydroxyl can re-attack C1 to reform the original furanoside.

Because pyranosides are generally more thermodynamically stable than their furanoside counterparts, the equilibrium often favors the formation of the six-membered ring, especially under conditions that allow the reaction to reach thermodynamic equilibrium (e.g., higher temperatures, longer reaction times).[1][2][5]

Q2: What are the key experimental factors that promote this unwanted ring expansion?

Answer: The balance between hydrolysis and ring expansion is governed by the principles of kinetic versus thermodynamic control.[5][6][7] Several factors can tip this balance in favor of the undesired pyranoside product:

• Temperature: Higher temperatures provide the energy needed to overcome the activation barriers for all pathways, allowing the system to reach thermodynamic equilibrium. Since the pyranoside is the more stable product, elevated temperatures strongly favor its formation.[6][8][9]

• Acid Strength and Concentration: Strong acids (e.g., concentrated HCl, H₂SO₄, or TFA) and higher concentrations accelerate the formation of the oxocarbenium ion intermediate, increasing the rate of both hydrolysis and rearrangement. Prolonged exposure can drive the reaction toward the thermodynamic product.

• Reaction Time: Longer reaction times allow the reversible ring-opening and closing processes to occur multiple times, eventually settling at the thermodynamic minimum, which is the pyranoside form.[5][6] Short reaction times, in contrast, favor the product that is formed fastest (the kinetic product).[5][6]

• Solvent: The choice of solvent can influence the stability of the intermediates and transition states. Nonpolar solvents have been shown in some cases to stabilize furanoside forms, while more polar solvents may favor different equilibrium positions.[10][11] Water, as a participant in hydrolysis, is inherently required for the desired reaction but also facilitates the proton transfers necessary for rearrangement.

Q3: How can I reliably detect if ring expansion has occurred in my sample?

Answer: Distinguishing between furanoside and pyranoside isomers is critical for reaction monitoring and final product characterization. The most powerful and common technique is Nuclear Magnetic Resonance (NMR) spectroscopy .[12][13]

• ¹H NMR: The anomeric proton (H1) signals for furanosides and pyranosides appear in distinct regions of the spectrum and exhibit different coupling constants (J-values).

  • Chemical Shift: Furanoside anomeric protons often appear at a slightly different chemical shift compared to their pyranoside counterparts.

  • Coupling Constants: The ³J(H1,H2) coupling constant is highly diagnostic. For pyranosides, a large coupling constant (~7-8 Hz) typically indicates a trans-diaxial relationship (as in many β-pyranosides), while a small coupling constant (~1-4 Hz) suggests other arrangements. Furanoside rings are more flexible, and their ³J(H1,H2) values can vary but are often in the small-to-medium range.

• ¹³C NMR: The chemical shifts of the carbon atoms, particularly the anomeric carbon (C1) and the carbons involved in the ring (C4, C5), are different for the two isomers.

• Advanced NMR Techniques: 2D NMR experiments like COSY and HSQC can be used to definitively assign all proton and carbon signals, confirming the ring size and connectivity.[1] For complex mixtures, specialized techniques like 1D FESTA can be used to obtain pure spectra of individual anomers from the mixture.[12][13]

Other useful analytical methods include:

• High-Performance Liquid Chromatography (HPLC): Using an appropriate column (e.g., HILIC or a specialized carbohydrate column), it is often possible to achieve baseline separation of furanoside and pyranoside isomers, allowing for quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization (e.g., methylation or silylation), the isomers can often be separated by GC and identified by their mass spectra.[14]

Troubleshooting Guide: Preventing Ring Expansion

Problem: My furanoside is rearranging to a pyranoside during an acid-catalyzed deprotection/hydrolysis step.

This guide provides a systematic approach to mitigate or eliminate this side reaction, starting with the least disruptive modifications.

Caption: Troubleshooting decision tree for furanoside rearrangement.

Solution 1: Establish Kinetic Control

The most direct strategy is to shift the reaction from thermodynamic to kinetic control.[5][6] This means creating conditions that favor the fastest-forming product (hydrolyzed furanoside) over the most stable product (pyranoside).

• Reduce Temperature: Lowering the reaction temperature significantly decreases the rate of the reverse reaction (pyranoside back to the intermediate), effectively trapping the kinetic product.[6][9] Perform the reaction at 0 °C or even -20 °C if the solvent allows.

• Minimize Reaction Time: The longer the reaction proceeds, the more likely it is to reach thermodynamic equilibrium.[5] Monitor the reaction closely using TLC, LC-MS, or NMR and quench it as soon as the starting material is consumed, before significant rearrangement occurs.

Solution 2: Optimize Acidic Conditions

The choice and concentration of the acid catalyst are critical. The goal is to find a "sweet spot" where the desired hydrolysis occurs at a reasonable rate without providing enough energy to fuel the rearrangement.

Condition	Recommendation	Rationale
Acid Type	Switch from strong mineral acids (HCl, H₂SO₄) to weaker organic acids (formic acid, acetic acid) or use a solid-supported acid catalyst (e.g., Amberlyst-15).	Weaker acids lower the concentration of the protonated intermediate at any given time, slowing the rate of rearrangement.[15] Solid acids can be easily filtered off, preventing prolonged exposure.
Acid Concentration	Use dilute acid (e.g., 0.01 M to 0.1 M).	Reduces the overall rate of reaction, allowing for better control and minimizing the drive towards the thermodynamic product.
Solvent System	Consider using a mixed solvent system, such as THF/H₂O or Dioxane/H₂O.	Modifying the solvent polarity can alter reaction rates and intermediate stability.[10][11] Co-solvents can also improve the solubility of protected substrates.

Solution 3: Explore Alternative Deprotection Chemistries

If acid hydrolysis proves too harsh, consider methods that do not rely on strong acids.

• Enzymatic Hydrolysis: Glycoside hydrolases (glycosidases) are enzymes that catalyze the cleavage of glycosidic bonds with high specificity and under very mild conditions (typically neutral pH, room temperature).[15][16][17]

  • Arabinofuranosidases and other specific enzymes can cleave furanosidic linkages without affecting the ring structure.[16][18] This is an excellent option if a suitable enzyme is available.

• Protecting Group Strategy: The stability of the furanoside can be influenced by the protecting groups on the sugar ring.[19][20]

  • Bulky protecting groups (e.g., silyl ethers) or groups that lock the ring's conformation can sometimes disfavor the formation of the oxocarbenium ion needed for rearrangement.[11][19]

  • If the goal is to remove an acid-labile protecting group elsewhere in the molecule (e.g., a Boc group), consider switching to an orthogonal protecting group that can be removed under basic (e.g., Fmoc) or hydrogenolysis (e.g., Cbz) conditions.[21]

Detailed Protocols

Protocol A: Optimized Mild Acid Hydrolysis for Labile Furanosides

This protocol is designed to maximize the yield of the hydrolyzed product while minimizing ring expansion.

• Preparation: Dissolve the furanoside substrate in a suitable co-solvent (e.g., THF or 1,4-dioxane) to a concentration of ~10-20 mg/mL in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath (0 °C) or a dry ice/acetone bath (-20 °C) and stir for 10-15 minutes to equilibrate the temperature.

• Initiation: Add a pre-chilled solution of aqueous acid. Start with a mild condition, such as 1 M formic acid or 0.1 M HCl (final concentration should be significantly lower after addition).

• Monitoring: Monitor the reaction progress every 15-30 minutes by withdrawing a small aliquot, quenching it immediately in a cold, basic solution (e.g., saturated NaHCO₃), extracting with an organic solvent, and analyzing by TLC or LC-MS.

• Quenching: Once the starting material is consumed (or when an optimal balance of product to starting material is reached), pour the entire reaction mixture into a cold, stirred, saturated solution of sodium bicarbonate to neutralize the acid.

• Workup: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, DCM). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Immediately analyze the crude product by ¹H NMR to determine the ratio of the desired product to the rearranged pyranoside isomer. Purify promptly via flash chromatography.

Protocol B: Analytical Workflow for Quantifying Furanoside vs. Pyranoside Content

This workflow provides a reliable method for determining the isomeric ratio of your product mixture.

• Sample Preparation: Prepare a stock solution of the crude reaction product in a suitable deuterated solvent (e.g., CDCl₃, MeOD, or D₂O) at a concentration of ~5-10 mg/mL.

• ¹H NMR Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Ensure the spectral window is wide enough to include the anomeric region (~4.5-6.0 ppm) and other characteristic peaks.

  • Use a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the peaks being integrated to ensure accurate quantification. A D1 of 10 seconds is a safe starting point.

• Peak Identification: Identify the distinct anomeric proton signals for the furanoside and pyranoside isomers. If necessary, run a 2D COSY or HSQC experiment on a more concentrated sample to confirm assignments.

• Integration and Quantification:

  • Carefully integrate the well-resolved anomeric proton signal for the furanoside isomer.

  • Integrate the corresponding anomeric proton signal for the pyranoside isomer.

  • The ratio of the integration values directly corresponds to the molar ratio of the two isomers in the mixture. For example, if the furanoside integral is 3.0 and the pyranoside integral is 1.0, the ratio is 3:1 (75% furanoside, 25% pyranoside).

References

• Krylov, V. B., et al. (2019). Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks. Organic Letters. Available at: [Link]

• Tsvetkov, Y. E., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega. Available at: [Link]

• Pastore, G., et al. (2014). Uncommon Glycosidases for the Enzymatic Preparation of Glycosides. Molecules. Available at: [Link]

• Kononov, L. O., et al. (2022). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Capon, B. (1969). The mechanisms of hydrolysis of glycosides and their revelance to enzyme-catalysed reactions. Philosophical Transactions of the Royal Society of London. Series B, Biological Sciences. Available at: [Link]

• Yi, C., et al. (2012). Mutagenesis and mechanistic study of a glycoside hydrolase family 54 α-L-arabinofuranosidase from Trichoderma koningii. The FEBS Journal. Available at: [Link]

• Krivoda, S., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Chemistry – A European Journal. Available at: [Link]

• Zhu, Y., & Li, X. (2015). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Molecules. Available at: [Link]

• Affinitive. (2025). Top 5 Factors Affecting Chemical Stability. Available at: [Link]

• ResearchGate. (n.d.). Enzymatic hydrolysis of Inosine (9-beta-D-ribofuranosylhypoxanthine) by purine nucleoside phosphorylase (PNP). Available at: [Link]

• AP Chem Guide. (n.d.). Thermodynamic and Kinetic Control. Available at: [Link]

• ResearchGate. (n.d.). Pyranoside‐into‐Furanoside Rearrangement: New Reaction in Carbohydrate Chemistry and Its Application in Oligosaccharide Synthesis. Available at: [Link]

• Khan Academy. (n.d.). Carbohydrate - Glycoside formation hydrolysis (video). Available at: [Link]

• Tsvetkov, Y. E., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega. Available at: [Link]

• Wang, Y., et al. (2018). Scope and limitations of carbohydrate hydrolysis for de novo glycan sequencing using a hydrogen peroxide/metallopeptide-based glycosidase mimetic. Analytica Chimica Acta. Available at: [Link]

• Pazur, J. H., & Miller, K. B. (1979). The identification of furanose and pyranose ring forms of the reducing units of oligosaccharides. Carbohydrate Research. Available at: [Link]

• Wikipedia. (n.d.). Thermodynamic reaction control. Available at: [Link]

• Poškaitė, G., et al. (2023). Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. The Journal of Organic Chemistry. Available at: [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Available at: [Link]

• Chapleur, Y., & Chrétien, F. (2016). Protecting Group Strategies Toward Glycofuranoses. ResearchGate. Available at: [Link]

• Tsvetkov, Y. E., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. PubMed. Available at: [Link]

• American Chemical Society. (n.d.). Spontaneous Hydrolysis of Glycosides. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Available at: [Link]

• Perlin, A. S., & Casu, B. (1969). PYRANOSE–FURANOSE AND ANOMERIC EQUILIBRIA: INFLUENCE OF SOLVENT AND OF PARTIAL METHYLATION. Canadian Journal of Chemistry. Available at: [Link]

• Poškaitė, G., et al. (2023). Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. ePrints Soton. Available at: [Link]

• Web IITD Sites. (n.d.). Understanding product optimization: Kinetic versus thermodynamic control. Available at: [Link]

• ResearchGate. (n.d.). The Acid Hydrolysis of Glycosides: I. General Conditions and the Effect of the Nature of the Aglycone. Available at: [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Available at: [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Available at: [Link]

• Khan Academy. (2014). Carbohydrate - Glycoside formation hydrolysis. YouTube. Available at: [Link]

• Kumar, P., & Tiwari, P. (2017). The evolution of comprehensive strategies for furanoid glycal synthesis and their applications. RSC Advances. Available at: [Link]

• Sobala, L. F., et al. (2020). Glycoside Hydrolases Restrict the Side Chain Conformation of Their Substrates To Gain Additional Transition State Stabilization. Journal of the American Chemical Society. Available at: [Link]

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Resolving NMR signal overlap in Methyl 2-O-methylfucofuranoside analysis

Welcome to the Advanced Carbohydrate NMR Support Center. As a Senior Application Scientist, I frequently guide researchers through the notoriously difficult "carbohydrate bulk region" (3.5–4.5 ppm), where severe proton signal overlap obscures critical structural data.

Analyzing Methyl 2-O-methylfucofuranoside presents a unique analytical challenge. It combines the conformational flexibility of a 5-membered furanose ring with multiple overlapping methyl and methoxy substituents. This technical guide provides field-proven, self-validating protocols to untangle these complex spectra, ensuring high-confidence structural elucidation for drug development and glycobiology applications.

Part 1: The Mechanistic Root of the Overlap Problem

Before troubleshooting, we must understand the causality behind the spectral congestion in Methyl 2-O-methylfucofuranoside:

• Narrow Chemical Shift Dispersion: The bulk of the furanose ring protons (H2, H3, H4, H5) and the two methoxy groups (C1-OMe, C2-OMe) all resonate within a tight ~1 ppm window 1.

• Furanoside Conformational Flexibility: Unlike rigid pyranosides (which adopt stable chair conformations), furanosides are highly flexible. They undergo rapid pseudorotation between North (N) and South (S) envelope/twist conformations 2. This dynamic averaging results in intermediate scalar couplings ( 3JHH​ ), which broadens multiplets and exacerbates signal overlap 3.

Part 2: Diagnostic Workflow

Follow this logical progression to systematically resolve overlapping signals.

Diagnostic workflow for resolving furanoside NMR signal overlap.

Part 3: Quantitative Data Reference

To effectively troubleshoot, you must know where signals are expected to fall. Below is the typical chemical shift distribution and overlap risk profile for Methyl 2-O-methylfucofuranoside.

Proton/Carbon	Typical ¹H Shift (ppm)	Typical ¹³C Shift (ppm)	Multiplicity	Overlap Risk Level
H1 (Anomeric)	4.90 – 5.10	100.0 – 108.0	d or s	Low
H2	3.80 – 4.00	80.0 – 88.0	dd	High
H3	3.90 – 4.10	70.0 – 77.0	dd or m	High
H4	3.80 – 4.10	75.0 – 82.0	m	High
H5	3.70 – 4.00	68.0 – 72.0	m	High
H6 (Methyl)	1.15 – 1.25	15.0 – 19.0	d	Low
C1-OMe	3.30 – 3.40	54.0 – 58.0	s	Medium
C2-OMe	3.40 – 3.50	56.0 – 60.0	s	High

Part 4: Step-by-Step Troubleshooting Protocols

Protocol 1: Isolating Spin Systems via 1D Selective TOCSY

Causality: Because the bulk ring protons (H2-H5) overlap heavily, we must bypass this region by entering the spin system from isolated "anchor" points. For fucofuranosides, the anomeric proton (H1) and the C6 methyl group (H6) are completely isolated from the bulk region 4. Methodology:

• Acquire a standard 1D ¹H NMR to identify the H1 signal (~5.0 ppm) and H6 doublet (~1.2 ppm).

• Set up a 1D selective TOCSY experiment (e.g., seltogp in Bruker).

• Define the selective excitation frequency on H6 using a Gaussian-shaped pulse (duration ~20–50 ms depending on the required selectivity bandwidth).

• Array the TOCSY mixing time ( dm​ ) across 20 ms, 60 ms, and 120 ms.

• Self-Validation Step: Observe the sequential magnetization transfer. A 20 ms mixing time will reveal only H5. A 60 ms mixing time will reveal H5 and H4. A 120 ms mixing time will trace the entire backbone up to H2. This stepwise buildup self-validates the proton sequence without relying on the overlapped 1D spectrum.

Protocol 2: Broadband Homodecoupling (Pure Shift NMR - PSYCHE)

Causality: If 2D methods fail due to the sheer width of the furanoside multiplets, we must artificially collapse these multiplets into singlets. Pure Shift Yielded by Chirp Excitation (PSYCHE) suppresses homonuclear scalar couplings ( JHH​ ), drastically increasing chemical shift dispersion [[5]](). Methodology:

• Prepare a highly concentrated sample (>10 mM) in D₂O. (PSYCHE uses low-flip-angle swept pulses, resulting in an inherent sensitivity loss of ~90% compared to standard 1D).

• Load the PSYCHE pulse sequence.

• Set the flip angle of the chirp pulses to a low value (typically 15–20°) to balance sensitivity and spectral purity.

• Acquire the pseudo-2D dataset and process it using covariance or chunking algorithms to reconstruct the 1D pure shift spectrum.

• Self-Validation Step: Check the H6 methyl doublet. If the experiment is successful, the doublet will collapse into a single, sharp peak. The broad overlapping mass in the 3.5–4.5 ppm region will resolve into distinct singlets, allowing for precise integration 4.

Protocol 3: Solvent-Induced Shift Titration

Causality: If signals perfectly co-resonate in D₂O, changing the solvent alters the hydrogen-bonding network and local magnetic anisotropy. This shifts protons differentially based on their proximity to exchangeable hydroxyls or steric bulk 6. Methodology:

• Lyophilize the D₂O sample completely to remove residual water.

• Dissolve the sample in Pyridine-d5. Pyridine strongly deshields protons near hydroxyl groups due to its aromatic ring current and strong hydrogen-bond accepting nature.

• Acquire standard ¹H and 2D HSQC spectra.

• Self-Validation Step: The C2-OMe and C1-OMe signals (which lack exchangeable protons) will shift differently compared to H3, H4, and H5 (which are adjacent to free OH groups). Compare the Pyridine-d5 HSQC with the D₂O HSQC to map the newly separated signals.

Part 5: Frequently Asked Questions (FAQs)

Q: How do I definitively distinguish the C1-OMe signal from the C2-OMe signal? A: Use a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment. The C1-OMe protons will show a strong 3JCH​ correlation to the anomeric carbon (C1, ~100–108 ppm). The C2-OMe protons will correlate to C2 (~80–88 ppm). The drastic difference in ¹³C chemical shift between the acetal carbon (C1) and the standard ring carbon (C2) makes this a self-validating assignment 1.

Q: My 1D selective TOCSY from H1 is bleeding into adjacent signals. How can I improve selectivity? A: Furanoside anomeric protons can sometimes be broad due to conformational exchange. If standard Gaussian pulses cause excitation bleed, switch to a GEMSTONE (Gradient-Enhanced Multiplet-Selective TOCSY) sequence. GEMSTONE uses chemical shift selective filters combined with gradients to cleanly isolate overlapping multiplets before the TOCSY transfer 4.

Q: Why are the J-couplings for H2-H3 and H3-H4 in my furanoside not matching the Karplus equation predictions for a standard ring? A: You are observing a time-averaged spectrum. Furanosides do not sit in a single rigid conformation; they rapidly interconvert between pseudorotational states. To extract the true conformational populations, you must use a program like PSEUROT or CASPER alongside your pure shift data to fit the observed averaged J-couplings to a multi-state model 2.

Part 6: References

• Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. nih.gov. 3

• General NMR Spectroscopy of Carbohydrates and Conformational Analysis in Solution. researchgate.net. 5

• Insights into Furanose Solution Conformations: Beyond the Two-State Model. nih.gov.2

• Resolving the complexity in human milk oligosaccharides using pure shift NMR methods and CASPER. rsc.org. 4

• Nuclear magnetic resonance spectroscopy of carbohydrates. wikipedia.org.1

• Primary Structure of Glycans by NMR Spectroscopy. acs.org. 6

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Technical Support Center: Overcoming Poor Solubility of Methylated Fucofuranosides

Welcome to the Application Support Center. Fucofuranosides are critical building blocks in the synthesis of microbial glycoconjugates and brown algae fucoidans[1][2]. However, modifying these rare sugars—specifically through partial or full methylation—often drastically alters their physicochemical properties.

As a Senior Application Scientist, I frequently see researchers struggle with the sudden loss of organic solubility when working with these derivatives. This guide is designed to explain the structural causality behind these solubility issues and provide field-proven, self-validating protocols to overcome them.

Frequently Asked Questions (FAQs)

Q1: Why does my partially methylated fucofuranosyl donor precipitate out of dichloromethane (DCM) at -78 °C during glycosylation? The Causality: At ultra-low temperatures, the entropic penalty of solvation increases significantly. Partially methylated furanoses possess highly flexible ring conformations that can adopt complementary intermolecular hydrogen-bonding networks via their remaining free hydroxyl groups. When the temperature drops, the energy of these hydrogen-bonded networks overcomes solvent-solute interactions, leading to rapid aggregation and precipitation. The Solution: You must disrupt the crystal lattice packing. Switch to a fluorinated co-solvent system (e.g., PhCF 3​ /DCM) or install bulky, lipophilic protecting groups like 4-tert-butylbenzyl (PTB) on the remaining hydroxyls to sterically hinder aggregation[3].

Q2: I am trying to per-methylate a complex fucofuranoside derivative (e.g., a Gilvocarcin analog), but the starting material is only soluble in DMSO. How can I perform the reaction in standard organic solvents? The Causality: Highly polar, unmethylated, or minimally methylated fucofuranosides attached to large polyketide or aromatic cores are often exclusively soluble in strongly hydrogen-bond accepting solvents like DMSO[4]. Standard methylation conditions (NaH/MeI in THF) fail because the substrate never enters the organic phase. The Solution: Utilize a transient silylation strategy. Silylate the most accessible hydroxyls using TMS-Cl in DMSO to pull the compound into an organic phase (like THF or EtOAc). Once solubilized, you can perform phase-transfer catalyzed (PTC) methylations, followed by one-pot desilylation/methylation.

Q3: Does full methylation guarantee good solubility in non-polar solvents like hexanes? The Causality: Not always. While mono- and di-methylated derivatives show improved non-polar solubility compared to their natural unprotected counterparts[4], fully methylated furanosides can sometimes form tight amphiphilic aggregates in purely aliphatic solvents (like hexanes) due to the dense clustering of methoxy groups creating localized dipole moments. The Solution: Always use a slightly polar, non-nucleophilic co-solvent (like 10% toluene or 5% EtOAc in hexanes) to break up these localized dipoles during chromatography or reaction setups.

Troubleshooting Guide: Resolving On-Column Aggregation

Issue: Poor recovery during silica gel chromatography due to on-column aggregation of methylated fucofuranosides. Symptoms: Severe tailing on TLC; mass recovery is less than 50%; high back-pressure in flash chromatography systems. Root Cause: The methylated furanose is forming polymeric hydrogen-bonded chains with the silanol groups on the silica gel.

Step-by-Step Resolution:

• Analyze the TLC: If the compound streaks heavily in Hexane/EtOAc, the hydrogen bonding with silica is too strong.

• Modify the Mobile Phase: Introduce 1-2% methanol or 0.5% triethylamine (TEA) to the mobile phase. Why? Methanol acts as a hydrogen-bond competitor, saturating the active silanol sites on the silica gel before the furanoside can aggregate on them.

• Change the Stationary Phase: If modifying the solvent fails, switch from standard normal-phase silica to neutral alumina or a reversed-phase (C18) system where silanol interactions are minimized.

• Pre-absorb the Sample: Instead of liquid loading (which can cause localized precipitation at the column head), dry-load the sample onto Celite to ensure maximum surface area dispersion before the solvent hits it.

Data Presentation: Solubility Profiles

The following table summarizes the empirical solubility of various fucofuranoside derivatives to help you select the correct solvent system for your synthetic steps.

Derivative Type	Toluene	DCM	THF	DMSO	Recommended Application
Unprotected Fucofuranoside	Insoluble	Insoluble	Poor	Excellent	Enzymatic modifications[4]
Partially Methylated (e.g., 2-O-Me)	Poor	Moderate (Aggregates < 0°C)	Good	Excellent	Intermediate synthesis
Fully Methylated	Good	Excellent	Excellent	Good	Structural analysis / SAR
PTB-Protected Methylated	Excellent	Excellent (Even at -78°C)	Excellent	Moderate	Low-temp stereoselective glycosylation[3]

Experimental Protocols

Protocol 1: Installation of 4-tert-Butylbenzyl (PTB) Groups to Enhance Organic Solubility

This protocol is designed to convert a poorly soluble partially methylated fucofuranoside into a highly lipophilic donor suitable for cold-temperature glycosylations.

• Preparation: Dissolve the partially methylated fucofuranoside (1.0 eq) in anhydrous DMF (0.2 M concentration). Note: If insoluble in DMF, add up to 10% DMSO until a clear solution is achieved.

• Deprotonation: Cool the reaction to 0 °C. Add Sodium Hydride (60% dispersion in mineral oil, 1.5 eq per hydroxyl group) portion-wise. Stir for 30 minutes. Causality: The evolution of H 2​ gas drives the formation of the highly nucleophilic alkoxide.

• Alkylation: Dropwise add 4-tert-butylbenzyl bromide (PTB-Br, 1.2 eq per hydroxyl group). Let the reaction warm to room temperature and stir for 4 hours. Causality: The bulky tert-butyl group acts as a steric shield, preventing the furanose rings from packing into a crystal lattice, thereby vastly improving solubility in non-polar solvents[3].

• Validation System (Self-Check): Quench a 10 μ L aliquot in water and extract with hexanes. Spot the hexane layer on a TLC plate. A successful reaction will show a highly non-polar spot (R f​ ~ 0.7 in 4:1 Hexane/EtOAc), confirming the installation of the lipophilic PTB groups.

• Workup: Quench the main reaction with ice water, extract with EtOAc, wash extensively with brine to remove DMF, dry over Na 2​ SO 4​ , and concentrate.

Protocol 2: Low-Temperature Glycosylation using a PhCF 3​ Co-Solvent System

For stereoselective 1,2-cis-furanoside synthesis where the donor tends to precipitate at -78 °C.

• Solvent Preparation: Prepare a solvent mixture of Trifluorotoluene (PhCF 3​ ) and Dichloromethane (DCM) in a 4:1 (v/v) ratio[3]. Causality: PhCF 3​ maintains a high dielectric constant to stabilize oxocarbenium intermediates but disrupts the intermolecular aggregation of the furanosides that typically occurs in pure DCM at low temperatures.

• Activation: Dissolve the PTB-protected methylated fucofuranosyl donor (1.0 eq) and the acceptor (1.2 eq) in the PhCF 3​ /DCM mixture (0.05 M). Add freshly activated 4Å molecular sieves. Stir at room temperature for 30 minutes to ensure complete dryness.

• Cooling & Reaction: Cool the system to -78 °C. Validation Check: Visually inspect the flask. The solution must remain completely clear. If cloudiness appears, add an additional 10% volume of PhCF 3​ .

• Promoter Addition: Add the appropriate Lewis acid promoter (e.g., TMSOTf, 0.2 eq) dropwise. Stir for 2 hours at -78 °C.

• Quench: Quench the reaction at -78 °C by adding triethylamine (TEA, 0.5 eq) before warming to room temperature.

Workflow Visualization

Workflow for troubleshooting methylated fucofuranoside solubility issues.

References

• Source: researchgate.
• Source: rsc.
• Source: nih.
• Source: chinesechemsoc.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Enzymatic Methylation and Structure-Activity-Relationship Studies on Polycarcin V, a Gilvocarcin-Type Antitumor Agent - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Methyl 2-O-methylfucofuranoside during long-term storage

Welcome to the carbohydrate chemistry technical support center. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting and preventing the degradation of Methyl 2-O-methylfucofuranoside (CAS: 131065-17-3)[1]. Furanosides are inherently more labile than their pyranoside counterparts, making long-term storage a significant challenge in synthetic and medicinal chemistry workflows.

This guide provides field-proven insights, structural causality, and self-validating protocols to ensure the integrity of your furanoside inventory.

Mechanistic Overview of Furanoside Degradation

To prevent degradation, we must first understand the causality behind it. Methyl 2-O-methylfucofuranoside possesses a five-membered furanose ring. The thermodynamic instability of this ring compared to a six-membered pyranose ring, combined with the susceptibility of the anomeric methyl glycoside to acid-catalyzed hydrolysis, drives its degradation[2][3].

When exposed to ambient moisture and trace atmospheric carbon dioxide (which forms carbonic acid), the anomeric C-O bond undergoes protonation and subsequent homolysis or heterolysis[4]. This leads to ring-opening and eventual furanoside-pyranoside isomerization or complete hydrolytic degradation[2].

Fig 1. Mechanistic pathways of Methyl 2-O-methylfucofuranoside degradation under suboptimal storage.

Frequently Asked Questions (Troubleshooting)

Q: Why is my Methyl 2-O-methylfucofuranoside degrading into a pyranoside isomer even when stored as a solid? A: Furanoside-pyranoside isomerization is a thermodynamically driven process that can occur even in the solid state if trace moisture and acidic impurities (e.g., residual silica gel from column chromatography) are present[2]. The five-membered ring is kinetically favored during synthesis but thermodynamically less stable than the six-membered pyranoside[5]. To prevent this, ensure the compound is rigorously dried and stored over a mild basic desiccant.

Q: Can I store this compound in aqueous or methanolic stock solutions? A: It is highly discouraged for long-term storage. In protic solvents, especially water or unbuffered methanol, the natural dissolution of atmospheric CO2 lowers the pH sufficiently to catalyze the hydrolysis of the methyl glycoside bond over time[3]. If a stock solution is mandatory, use anhydrous, amine-stabilized solvents (e.g., adding 0.1% triethylamine) and store at -80°C.

Q: What is the visual indicator of degradation? A: Pure Methyl 2-O-methylfucofuranoside should be a clear oil or white crystalline solid (depending on purity and exact stereochemistry). Yellowing or a drop in viscosity (if an oil) indicates the formation of acyclic aldehydes or polymerized degradation products.

Quantitative Storage Guidelines

The following table summarizes the expected shelf-life of Methyl 2-O-methylfucofuranoside under various conditions, derived from empirical stability testing of labile carbohydrate furanosides.

Storage State	Temperature	Atmosphere	Additives / Desiccants	Expected Shelf-Life
Solid (Neat)	25°C (Room Temp)	Air (Ambient)	None	< 2 Weeks
Solid (Neat)	4°C	Air (Sealed)	Silica Gel	1 - 3 Months
Solid (Neat)	-20°C	Argon	Drierite (CaSO4)	12 - 18 Months
Solid (Lyophilized)	-80°C	Argon	KOH / P2O5	> 3 Years
Solution (MeOH)	-20°C	Air	None	< 1 Month

Standard Operating Procedure: Preparation for Long-Term Storage

To establish a self-validating system where degradation is physically impossible under the maintained conditions, follow this protocol to prepare your synthesized or purchased Methyl 2-O-methylfucofuranoside for long-term archiving.

Step 1: Acid-Free Purification

• If the compound was purified via silica gel chromatography, residual acidic silanols may remain. Dissolve the compound in anhydrous dichloromethane (DCM).

• Wash the organic layer quickly with a cold, saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize trace acids.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

Step 2: Lyophilization and Solvent Removal

• Transfer the concentrated compound to an amber glass vial (to prevent photolytic degradation).

• Dissolve in a minimal amount of LC-MS grade LC-water/acetonitrile mixture (if applicable) or dry benzene, and freeze the sample using a dry ice/acetone bath.

• Lyophilize the sample for 24-48 hours to ensure absolute removal of trace water.

Step 3: Inert Atmosphere Sealing

• Transfer the vial containing the dry solid to a glove box or use a Schlenk line.

• Backfill the vial with high-purity Argon (heavier than Nitrogen, providing a better blanket over the solid).

• Seal the vial with a PTFE-lined cap and wrap the seal tightly with Parafilm.

Step 4: Desiccated Cold Storage

• Place the sealed vial inside a secondary container (e.g., a vacuum-sealed Mylar bag or a larger jar) containing indicating Drierite or a small vial of potassium hydroxide (KOH) pellets to act as an acid/moisture scavenger.

• Store the secondary container in a -80°C freezer.

References

• NextSDS. "Methyl 2-O-methylfucofuranoside — Chemical Substance Information." nextsds.com. Available at: [Link]

• Researcher.life. "Furanoside–pyranoside isomerization of tubercidin and its 2..." researcher.life. Available at: [Link]

• Wei, Y., Lam, J., & Diao, T. "Synthesis of C-acyl furanosides via the cross-coupling of glycosyl esters with carboxylic acids." Semantic Scholar. Available at: [Link]

• ACS Publications. "Umpolung Strategy for the Synthesis of 2-Deoxy-C-aryl Glycosides: A Serendipitous, Efficient Route for C-Furanoside Analogues." Organic Letters. Available at: [Link]

• NIH. "A greener enantioselective synthesis of the antiviral agent North-methanocarbathymidine (N-MCT) from 2-deoxy-d-ribose." PMC. Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A greener enantioselective synthesis of the antiviral agent North-methanocarbathymidine (N-MCT) from 2-deoxy-d-ribose - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Reactivity Guide: Methyl 2-O-methylfucofuranoside vs. Methyl 2-O-methylfucopyranoside

In carbohydrate chemistry and glycoconjugate drug development, the selection of specific monosaccharide building blocks dictates the kinetic and thermodynamic trajectory of synthetic pathways and biological degradation. Fucose (6-deoxy-L-galactose) is a critical component of numerous bioactive glycans, and its methylated derivatives are frequently utilized as stable intermediates or structural probes.

This guide provides an objective, data-driven comparison of Methyl 2-O-methylfucofuranoside and Methyl 2-O-methylfucopyranoside . By examining their structural thermodynamics, acid-catalyzed hydrolysis rates, and behavior in glycosylation environments, we can establish a predictive framework for their application in complex oligosaccharide synthesis.

Structural & Mechanistic Causality

The reactivity divergence between these two methyl glycosides stems fundamentally from their ring size and the electronic influence of the C2 substituent.

Thermodynamics vs. Kinetics

The six-membered pyranoside ring adopts a highly stable chair conformation (typically 1C4​ for L-fucose derivatives), which minimizes 1,3-diaxial steric clashes. In contrast, the five-membered furanoside ring exists in a flexible envelope/twist conformation that harbors significant torsional strain. Consequently, the pyranoside is the thermodynamically favored product during equilibrium, whereas the furanoside is often formed as a transient kinetic intermediate .

Hydrolysis Kinetics (The A-1 Mechanism)

Both substrates undergo specific acid-catalyzed hydrolysis. Because the aglycon is a simple methyl group, the reaction proceeds via an A-1 mechanism. Protonation of the exocyclic methoxy oxygen is followed by the rate-limiting cleavage of the C1-O bond to yield an oxocarbenium ion .

Empirical data shows that furanosides hydrolyze 102 to 103 times faster than their pyranoside counterparts. This dramatic kinetic acceleration is driven by the relief of ground-state ring strain. As the furanoside transitions to the planar sp2 -hybridized oxocarbenium ion, the eclipsing interactions inherent to the five-membered ring are alleviated, significantly lowering the activation energy ( ΔG‡ ) .

The Role of the 2-O-Methyl Group

The presence of the 2-O-methyl ether is a critical variable. Unlike a 2-O-acetyl or 2-O-benzoyl group, the 2-O-methyl ether is non-participating. It cannot form a cyclic dioxolenium ion intermediate to provide anchimeric assistance (neighboring group participation). Therefore, stereochemical outcomes in downstream reactions rely heavily on the anomeric effect and solvent participation rather than neighboring group direction . Furthermore, the electron-withdrawing nature of the C2 oxygen inductively destabilizes the transition state compared to a 2-deoxy analog, though the ether linkage is less deactivating than an ester.

Quantitative Reactivity Profile

The following table summarizes the core physiochemical and kinetic differences between the two substrates, providing a quick-reference framework for synthetic planning.

Parameter	Methyl 2-O-methylfucofuranoside	Methyl 2-O-methylfucopyranoside	Mechanistic Causality
Ring Structure	5-membered (Envelope/Twist)	6-membered (Chair, 1C4​ )	Furanosides exhibit higher torsional strain in the ground state.
Thermodynamic Stability	Lower (Kinetic product)	Higher (Thermodynamic product)	Pyranosides minimize 1,3-diaxial steric clashes.
Relative Hydrolysis Rate	≈102−103 (Fast)	1 (Baseline / Slow)	Relief of ring strain accelerates furanosyl oxocarbenium ion formation.
Anchimeric Assistance	None (Ether linkage)	None (Ether linkage)	The 2-O-methyl group cannot form a cyclic intermediate, enforcing a strict A-1 mechanism.
Glycosyl Donor Potential	Highly reactive	Moderately reactive	Furanosyl donors require milder activation conditions due to transition state stabilization.

Visualizing the Kinetic Pathways

The diagram below illustrates the divergent energy landscapes of the two substrates during acid-catalyzed hydrolysis.

Fig 1. A-1 specific acid-catalyzed hydrolysis pathways for furanoside vs pyranoside derivatives.

Experimental Workflow: Kinetic Monitoring of Acid-Catalyzed Hydrolysis

To empirically validate the reactivity difference between the two substrates, researchers can employ time-course 1H NMR spectroscopy.

Causality of Design & Self-Validation: This protocol is designed as a closed, self-validating system. D2​O is used to provide a deuterium lock signal and prevent the massive solvent suppression artifacts that H2​O would cause, which could obscure the critical anomeric proton signals (typically 4.5 - 5.5 ppm). DCl is utilized to lower the pD to ~1.0, as methyl glycosides are remarkably stable at neutral pH. By integrating both the depletion of the starting material and the emergence of the free fucose product against an inert internal standard (TSP), the researcher ensures mass balance. Any deviation in the sum of molar equivalents immediately alerts the user to unwanted side reactions (e.g., backbone degradation).

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10.0 mg of the selected methyl glycoside substrate and 1.0 mg of TSP (Trimethylsilylpropanoic acid, internal standard).

  • Dissolve the mixture entirely in 600 µL of D2​O within a standard 5 mm NMR tube.

• Baseline Acquisition ( t=0 ):

  • Acquire a standard 1D 1H NMR spectrum at 298 K.

  • Verify substrate purity and establish the baseline integration of the anomeric O−CH3​ singlet (typically around ~3.4 ppm) relative to the TSP peak at 0.0 ppm.

• Acidification & Initiation:

  • Eject the NMR tube and inject 10 µL of concentrated DCl (35% in D2​O ) directly into the solution.

  • Invert the tube rapidly 3 times to ensure homogeneity. Record the exact time of acid addition as t0​ .

• Kinetic Data Collection:

  • Insert the tube back into the NMR spectrometer.

  • Execute a pre-programmed pseudo-2D array experiment. Acquire a 1D 1H spectrum every 5 minutes for the highly reactive furanoside, and every 60 minutes for the more stable pyranoside.

• Data Reduction:

  • Integrate the anomeric O−CH3​ peak relative to the TSP standard for each time point.

  • To determine the first-order rate constant ( kobs​ ), plot ln([Substrate]t​/[Substrate]0​) versus time. The slope of the resulting linear regression yields −kobs​ .

  • Validation Check: Ensure the integration of the emerging free fucose α/β anomeric doublets matches the molar loss of the starting material.

References

• Driving Force of the Pyranoside-into-Furanoside Rearrangement ACS Omega[Link][1]

• The Ratio between Endocyclic and Exocyclic Cleavage of Pyranoside Acetals Is Dependent upon the Anomer, the Temperature, the Aglycon Group, and the Solvent Journal of Organic Chemistry[Link][2]

• Synthesis of Hexane-Tetrols and -Triols with Fixed Hydroxyl Group Positions and Stereochemistry from Methyl Glycosides over Supported Metal Catalysts ACS Sustainable Chemistry & Engineering[Link][3]

• Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives Chemical Reviews[Link][4]

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• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Stereoselective α-Fucosylation: Comparing Fucosyl Donors

For researchers, scientists, and drug development professionals, the precise construction of glycosidic linkages is a paramount challenge. Fucosylation, the enzymatic or chemical addition of a fucose sugar to a molecule, is a critical modification in many biological processes, including cell-cell recognition, inflammation, and cancer progression. The stereoselective formation of the α-anomeric linkage is often the desired outcome, yet it remains a significant synthetic hurdle. This guide provides an in-depth comparison of common fucosyl donors, offering experimental data and mechanistic insights to aid in the rational design of stereoselective α-fucosylation strategies.

The Challenge of α-Fucosylation

The stereochemical outcome of a glycosylation reaction is governed by a complex interplay of factors including the nature of the fucosyl donor and its protecting groups, the reactivity of the glycosyl acceptor, the choice of activator, and the reaction conditions. The formation of the thermodynamically more stable β-anomer can often be a competing and sometimes major pathway. Achieving high α-selectivity requires careful consideration of these parameters to steer the reaction mechanism towards the desired outcome.

Mechanistic Underpinnings: The SN1 and SN2 Pathways

The stereoselectivity of fucosylation is largely dictated by the operative reaction mechanism, which can be viewed as a continuum between two extremes: the SN1 (unimolecular nucleophilic substitution) and SN2 (bimolecular nucleophilic substitution) pathways.[1][2][3][4]

• SN1-like Pathway: This pathway involves the formation of a transient oxocarbenium ion intermediate. This planar, positively charged species can be attacked by the nucleophile (the glycosyl acceptor) from either the α- or β-face. The stereochemical outcome is often a mixture of anomers, with the ratio influenced by factors such as the anomeric effect, steric hindrance, and solvent effects. For fucosyl donors, the oxocarbenium ion can adopt a conformation that favors attack from the α-face, leading to the desired 1,2-cis product.[1][3]

• SN2-like Pathway: In this concerted mechanism, the nucleophile attacks the anomeric carbon at the same time as the leaving group departs. This backside attack results in an inversion of configuration at the anomeric center. Therefore, to achieve an α-glycoside, one would ideally start with a β-configured donor.

The choice of fucosyl donor, its protecting groups, and the activation method are critical in influencing which of these mechanistic pathways is favored.

A Comparative Analysis of Fucosyl Donors

The selection of the fucosyl donor is a critical first step in planning an α-fucosylation. Here, we compare the performance of four major classes of fucosyl donors: fucosyl halides, thioglycosides, fucosyl phosphites, and fucosyl imidates.

Fucosyl Donor Class	Leaving Group	Typical Activator(s)	General Reactivity	Key Advantages	Common Disadvantages
Fucosyl Halides	Br, Cl, I	Ag(I) salts (e.g., AgOTf), Hg(II) salts	High	Readily accessible, highly reactive.	Often require stoichiometric activators, can be unstable.
Thioglycosides	S-Alkyl/Aryl	NIS/TfOH, DMTST, Ph2SO/Tf2O	Tunable	Stable, tunable reactivity, suitable for armed-disarmed strategies.	Activation can sometimes be sluggish.
Fucosyl Phosphites	O-P(OR)2	TMSOTf (catalytic)	High	Highly reactive, can be activated under mild, catalytic conditions.	Can be moisture-sensitive.
Fucosyl Imidates	O-C(=NH)CCl3	TMSOTf, BF3·OEt2 (catalytic)	High	Highly reactive, often provide good yields.	Can be prone to side reactions like orthoester formation.

Fucosyl Halides

Fucosyl halides, particularly bromides and chlorides, are among the most established glycosyl donors due to their high reactivity.[5] Their activation with silver or mercury salts generates a reactive electrophile that readily undergoes glycosylation. While effective, the use of stoichiometric amounts of heavy metal activators and the potential for donor instability can be drawbacks.

Thioglycosides

Thio-functionalized fucosyl donors offer a balance of stability and tunable reactivity, making them a popular choice in modern oligosaccharide synthesis.[6] Their reactivity can be modulated by the electronic properties of the sulfur substituent and the protecting groups on the fucose ring. A key advantage of thioglycosides is their suitability for "armed-disarmed" strategies, where a more reactive "armed" donor (with electron-donating protecting groups) can be selectively activated in the presence of a less reactive "disarmed" donor (with electron-withdrawing protecting groups). Activation is typically achieved with electrophilic promoters such as N-iodosuccinimide (NIS) in the presence of a catalytic amount of triflic acid (TfOH).[6]

Fucosyl Phosphites

Fucosyl phosphites are highly reactive donors that can be activated under mild, often catalytic, conditions using a Lewis acid such as trimethylsilyl trifluoromethanesulfonate (TMSOTf).[7] This high reactivity can lead to excellent yields and, with appropriate protecting groups, high α-selectivity.

Fucosyl Imidates

Fucosyl trichloroacetimidates and related imidate donors are also highly reactive and widely used in glycosylation chemistry. They are typically activated by catalytic amounts of a Lewis acid. While they can provide high yields of glycosylation products, they can also be susceptible to side reactions, such as the formation of orthoesters, which can complicate product purification.

The Critical Role of Protecting Groups

The choice of protecting groups on the fucosyl donor is arguably as important as the choice of the leaving group for achieving high α-selectivity. Non-participating protecting groups at the C-2 position are crucial to avoid the formation of a 1,2-trans-dioxolenium ion intermediate, which would lead to the β-anomer. Ether-type protecting groups, such as benzyl (Bn) or silyl ethers, are commonly employed for this purpose.

For example, a 1-hydroxy-2,3,4-tri-O-benzyl-L-fucose donor has been shown to afford high α-stereoselectivity in the presence of TMSOTf.[5] The absence of a participating group at C-2 allows the reaction to proceed through a pathway that favors the formation of the α-linkage.

Experimental Data: A Head-to-Head Look

The following table summarizes representative experimental data for α-fucosylation using different donor types. It is important to note that direct comparisons are challenging due to the variety of acceptors and reaction conditions reported in the literature. However, this compilation provides valuable insights into the expected performance of each donor class.

Donor Type	Fucosyl Donor	Acceptor	Activator/Conditions	Yield (%)	α:β Ratio	Reference
Thioglycoside	Ethyl 2,3,4-tri-O-benzoyl-1-thio-α-L-fucopyranoside	Azido-functionalized phytosphingosine derivative	NIS/TfOH, CH2Cl2, -78 °C	68	9:1	[6]
Hydroxy	1-hydroxy-2,3,4-tri-O-benzyl-L-fucose	Dipeptide	TMSOTf	High	High α-selectivity	[5]
Imidate	GalN3 N-phenyl trifluoroacetimidate	Cbz-protected amino alcohol	TMSI, Ph3PO	95	>20:1	[8]

Experimental Workflow & Protocols

Achieving high α-selectivity is often the result of meticulous optimization of the reaction parameters. Below is a general workflow and a representative experimental protocol for α-fucosylation using a thioglycoside donor.

General Experimental Workflow

Caption: A typical workflow for a chemical fucosylation reaction.

Representative Protocol: α-Fucosylation using a Thioglycoside Donor

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Fucosyl thioglycoside donor (e.g., Ethyl 2,3,4-tri-O-benzyl-1-thio-α-L-fucopyranoside) (1.2 equiv)

• Glycosyl acceptor (1.0 equiv)

• Activated 4 Å molecular sieves

• Anhydrous dichloromethane (CH2Cl2)

• N-Iodosuccinimide (NIS) (1.5 equiv)

• Trifluoromethanesulfonic acid (TfOH) (0.1-0.2 equiv)

• Triethylamine (Et3N)

• Saturated aqueous sodium thiosulfate (Na2S2O3)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon), add the fucosyl thioglycoside donor, glycosyl acceptor, and activated 4 Å molecular sieves.

• Dissolution: Add anhydrous CH2Cl2 via cannula and stir the mixture at room temperature for 30-60 minutes.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -40 °C to -78 °C).

• Activation: In a separate flask, dissolve NIS in anhydrous CH2Cl2. Add this solution to the reaction mixture, followed by the dropwise addition of a solution of TfOH in anhydrous CH2Cl2.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench by the addition of triethylamine.

• Workup: Allow the mixture to warm to room temperature. Filter through a pad of Celite®, washing with CH2Cl2. Wash the combined organic filtrate sequentially with saturated aqueous Na2S2O3, saturated aqueous NaHCO3, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to afford the desired α-fucosylated product.

• Characterization: Confirm the structure and stereochemistry of the product by NMR spectroscopy (1H and 13C) and mass spectrometry.

Mechanistic Pathways to Stereoselectivity

The following diagrams illustrate the key mechanistic considerations for achieving α-selectivity.

Caption: SN1-like pathway for α-fucosylation.

Caption: SN2-like pathway for α-fucosylation.

Conclusion and Future Outlook

The stereoselective synthesis of α-fucosides remains a vibrant area of research. While significant progress has been made in the development of various fucosyl donors and activation methods, there is no single "magic bullet" for all fucosylation reactions. The choice of donor must be carefully considered in the context of the specific glycosyl acceptor and the desired final product. Thioglycosides with non-participating protecting groups currently offer a robust and versatile platform for achieving high α-selectivity. The continued development of new donors, activators, and catalytic systems will undoubtedly provide even more efficient and selective methods for the synthesis of complex fucosylated glycans, paving the way for advancements in glycobiology and the development of novel therapeutics.

References

• Codée, J. D. C., et al. (2019). Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ACS Central Science, 5(5), 847-859. [Link]

• van der Vorm, S., et al. (2019). Structure-reactivity relationships in glycosylation chemistry. Leiden University. [Link]

• Codée, J. D. C., et al. (2019). Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ACS Central Science, 5(5), 847-859. [Link]

• Crich, D. (2018). The Experimental Evidence in Support of Glycosylation Mechanisms at the SN1-SN2 Interface. Chemical Reviews, 118(17), 8242-8284. [Link]

• Kiyoi, T., & Kondo, H. (1998). A stereoselective alpha-fucosylation reaction using 1-hydroxy 2,3,4-tri-O-benzyl-L-fucose donor for the practical synthesis of selectin blocker. Bioorganic & Medicinal Chemistry Letters, 8(20), 2845-2848. [Link]

• Zhu, X., et al. (2020). Highly stereoselective α-glycosylation with GalN3 donors enabled collective synthesis of mucin-related tumor associated carbohydrate antigens. Chemical Science, 11(1), 183-190. [Link]

• Master, O. (2025). Comparing The SN1 vs Sn2 Reactions. Master Organic Chemistry. [Link]

• Li, P., et al. (2021). Comparative studies on the substrate specificity and defucosylation activity of three α-L-fucosidases using synthetic fucosylated glycopeptides and glycoproteins as substrates. Glycobiology, 31(11), 1374-1385. [Link]

• Ghosh, R., & Misra, A. K. (2021). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry, 9, 706972. [Link]

• Gready, J. E., et al. (2012). Synthesis and biological activity of α-l-fucosyl ceramides, analogues of the potent agonist, α-d-galactosyl ceramide KRN7000. Bioorganic & Medicinal Chemistry Letters, 22(16), 5345-5348. [Link]

• van der Vorm, S., et al. (2024). 2,2-Difluoro Derivatives of Fucose Can Inhibit Cell Surface Fucosylation without Causing Slow Transfer to Acceptors. Utrecht University Research Portal. [Link]

• Warnes, M. E., & Fascione, M. A. (2024). Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. White Rose Research Online. [Link]

• Kizuka, Y., et al. (2019). Detection and Modulation of Fucosylated Glycans using Fucose Analogs. Biochimica et Biophysica Acta (BBA) - General Subjects, 1863(2), 335-341. [Link]

• Liu, L., et al. (2015). A quantitative investigation of fucosylated serum glycoproteins with application to esophageal adenocarcinoma. Journal of Proteome Research, 14(1), 352-359. [Link]

• PDB 6URW: Structure and dynamics of an α-fucosidase reveal a mechanism for highly efficient IgG transfucosylation. (2020). RCSB PDB. [Link]

• Ladevèze, S., et al. (2018). Structure and function of microbial α-l-fucosidases: a mini review. Biochemical Society Transactions, 46(6), 1605-1614. [Link]

• Comparison of two glycoengineering strategies to control the fucosylation of a monoclonal antibody. (2026). ResearchGate. [Link]

• Shrestha, G. (2018). Novel Thioglycosides as Versatile Glycosyl Donors for Oligosaccharide. University of Missouri-St. Louis. [Link]

• Search Results for "thioglycoside donors". (2025). Beilstein Journal of Organic Chemistry. [Link]

• Richichi, B., et al. (2022). Chemical Strategies to Custom-Modify α(1→3)-Fucosylated Glycan Motifs of the Human Glycocalyx. ACS Omega, 7(40), 35467-35483. [Link]

• Glycosidation using phosphate donor. (2021). GlycoPODv2. [Link]

• Zhu, X., et al. (2020). Highly stereoselective α-glycosylation with GalN3 donors enabled collective synthesis of mucin-related tumor associated carbohydrate antigens. Chemical Science, 11(1), 183-190. [Link]

• The Endo-α(1,4) Specific Fucoidanase Fhf2 From Formosa haliotis Releases Highly Sulfated Fucoidan Oligosaccharides. (2022). Frontiers in Marine Science. [Link]

• Fucosylation-Mediated Suppression of Lipid Droplet Accumulation Induced by Low-Level L-Fucose Administration in 3T3-L1 Adipocytes. (2025). MDPI. [Link]

• α-L-Fucosidases and their applications for the production of fucosylated human milk oligosaccharides. (2020). Applied Microbiology and Biotechnology, 104(11), 4733-4746. [Link]

• Glycosyl Formates: Glycosylations with Neighboring-Group Participation. (2022). Semantic Scholar. [Link]

• Characterization of core fucosylation via sequential enzymatic treatments of intact glycopeptides and mass spectrometry analysis. (2022). ResearchGate. [Link]

• Identification of α1,2-fucosylated signaling and adhesion molecules in head and neck squamous cell carcinoma. (2022). Glycobiology, 32(5), 416-429. [Link]

• A quantitative investigation of fucosylated serum glycoproteins with application to esophageal adenocarcinoma. (2010). Journal of Proteome Research, 9(6), 3074-3082. [Link]

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• 1. Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. universiteitleiden.nl [universiteitleiden.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Experimental Evidence in Support of Glycosylation Mechanisms at the SN1-SN2 Interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stereoselective alpha-fucosylation reaction using 1-hydroxy 2,3,4-tri-O-benzyl-L-fucose donor for the practical synthesis of selectin blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological activity of α-l-fucosyl ceramides, analogues of the potent agonist, α-d-galactosyl ceramide KRN7000 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycosidation using phosphate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Highly stereoselective α-glycosylation with GalN3 donors enabled collective synthesis of mucin-related tumor associated carbohydrate antigens - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive HPLC Validation Strategies for Methyl 2-O-methylfucofuranoside Purity

Validating the purity of Methyl 2-O-methylfucofuranoside —a highly specific methylated fucose derivative utilized in advanced carbohydrate chemistry and drug development—presents a unique analytical challenge.

As a methyl glycoside, the anomeric carbon of this molecule is protected by a methyl group, meaning it lacks a free reducing end. Furthermore, like most carbohydrates, it lacks a conjugated π-electron system. This chemical reality renders standard UV-Vis detection practically useless and makes classic reductive amination or direct PMP (1-phenyl-3-methyl-5-pyrazolone) derivatization chemically incompatible for intact purity analysis[1]. To achieve rigorous impurity profiling, analytical scientists must rely on universal detectors, electrochemical detection, or post-hydrolysis derivatization workflows.

This guide objectively compares three field-proven HPLC methodologies, explaining the mechanistic causality behind each to help you select the optimal validation framework.

Mechanistic Workflow: Selecting the Right Method

The selection of an analytical method depends entirely on whether you need to profile the purity of the intact molecule or simply quantify the total carbohydrate backbone composition.

Decision tree for selecting HPLC methods based on intact purity needs.

Method 1: HILIC-ELSD (The Optimal Choice for Intact Purity)

Causality & Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) is the premier choice for retaining highly polar, underivatized carbohydrates. It utilizes a polar stationary phase (e.g., Amide) and a highly organic mobile phase. The analyte partitions into a water-enriched layer immobilized on the stationary phase. Because Methyl 2-O-methylfucofuranoside lacks a chromophore, an Evaporative Light Scattering Detector (ELSD) is coupled to measure the scattered light from the non-volatile analyte particles after the mobile phase is evaporated[2].

Step-by-Step Protocol:

• Column: Waters XBridge Amide (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase: Isocratic 75% Acetonitrile / 25% Water containing 0.1% Ammonium Formate. (Note: A volatile buffer is strictly required to prevent ELSD background noise).

• Flow Rate: 1.0 mL/min.

• Detector Settings (ELSD): Drift tube temperature set to 60°C; nitrogen carrier gas flow at 1.5 L/min.

• Sample Preparation: Dissolve the standard in 50:50 Acetonitrile:Water to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Method 2: HPAEC-PAD (Gold Standard for Trace Impurities)

Causality & Mechanism: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) exploits the weakly acidic nature of carbohydrates. At a high pH (>12), the hydroxyl groups of the fucofuranoside ionize, allowing retention on a strong anion-exchange resin. PAD detects the analyte by measuring the electrical current generated during its oxidation at a gold working electrode, followed by a cleaning pulse to prevent electrode fouling[3].

Step-by-Step Protocol:

• Column: Thermo Scientific CarboPac PA20 (3 x 150 mm).

• Mobile Phase: Isocratic 15 mM NaOH. (Critical: Must be prepared carbonate-free, sparged with helium to maintain a stable baseline).

• Flow Rate: 0.5 mL/min.

• Detector Settings: Gold working electrode with an Ag/AgCl reference electrode. Apply a standard 4-potential carbohydrate waveform.

• Sample Preparation: Dissolve the sample in ultra-pure water (18.2 MΩ·cm). Do not use glass vials , as high pH can leach sodium silicates and cause ghost peaks; use polypropylene autosampler vials exclusively.

Method 3: RP-HPLC-UV via PMP Derivatization (Post-Hydrolysis)

Causality & Mechanism: Because the intact methyl furanoside lacks a reducing end, it cannot be directly derivatized. To quantify the absolute carbohydrate backbone, the sample must be subjected to mild acid hydrolysis to cleave the anomeric methyl group. The resulting 2-O-methylfucose is then reacted with 1-phenyl-3-methyl-5-pyrazolone (PMP) under alkaline conditions. This adds a strong UV chromophore ( λmax​ = 245 nm), allowing for highly sensitive reversed-phase (RP) separation[1].

Workflow for PMP derivatization requiring pre-hydrolysis of the glycosidic bond.

Step-by-Step Protocol:

• Hydrolysis: Incubate the sample with 2M Trifluoroacetic acid (TFA) at 100°C for 2 hours. Evaporate the TFA completely under a stream of nitrogen.

• Derivatization: Reconstitute in 100 µL water. Add 100 µL of 0.5M PMP in methanol and 100 µL of 0.3M NaOH. Incubate at 70°C for 100 minutes.

• Neutralization & Extraction: Neutralize with 0.3M HCl. Extract excess PMP reagent by adding 1 mL chloroform, vortexing, and discarding the organic layer. Repeat the extraction three times.

• HPLC Conditions: Inject the aqueous layer onto a C18 Column (e.g., Zorbax Eclipse). Use a mobile phase of 0.1M Phosphate buffer (pH 6.7) and Acetonitrile (80:20 v/v) with UV detection at 245 nm.

Quantitative Performance Comparison

The table below summarizes the operational metrics of each method to guide your laboratory's validation strategy.

Method	Detector	Intact Purity Analysis?	Sensitivity (LOD)	Linearity Range	Sample Prep Complexity
HILIC-ELSD	Universal (Light Scattering)	Yes	~5-10 µg/mL	Log-Log Linear (10-500 µg/mL)	Low (Direct Injection)
HPAEC-PAD	Electrochemical (Oxidation)	Yes	~0.1-0.5 µg/mL	Linear (1-100 µg/mL)	Low (Plastic Vials Req.)
Hydrolysis + PMP	UV-Vis (245 nm)	No (Backbone only)	~0.01 µg/mL	Linear (0.1-50 µg/mL)	High (Hydrolysis + Extraction)

Validation Framework (ICH Q2(R2) Guidelines)

To ensure the chosen analytical procedure is a self-validating system, it must be rigorously tested against the ICH Q2(R2) guidelines for impurity profiling[4]:

• Specificity: You must demonstrate baseline resolution ( Rs​>1.5 ) between Methyl 2-O-methylfucofuranoside and potential synthetic impurities, such as unmethylated fucose or regioisomers like 3-O-methylfucofuranoside.

• Linearity: For ELSD, apply a logarithmic data transformation, as the detector response is inherently non-linear ( A=aCb ). For PAD and UV methods, standard linear regression ( R2>0.995 ) is required.

• Accuracy & Precision: Perform spike-recovery experiments at 50%, 100%, and 150% of the target specification limit. Intra-day and inter-day precision must yield a Relative Standard Deviation (RSD) of <2.0% .

• Robustness: Systematically vary the mobile phase composition ( ±2% ), column temperature ( ±2∘C ), and flow rate ( ±0.1 mL/min) to verify that the method remains stable under slight operational deviations.

References

• Separation of All Classes of Carbohydrates by HPAEC-PAD. LCGC International.[Link]

• Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes. MDPI.[Link]

• Validated HPAEC-PAD Method for the Determination of Fully Deacetylated Chitooligosaccharides. PMC.[Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Pharmaceutical Outsourcing.[Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]

Spectroscopic Comparison of Methylated Furanosides and Pyranosides: A Guide to Ring Size Determination

In the development of carbohydrate-based therapeutics, nucleoside analogs, and complex glycoconjugates, the precise determination of monosaccharide ring size is a critical analytical bottleneck. Methylated furanosides (five-membered rings) and pyranosides (six-membered rings) often exhibit identical molecular weights and similar polarities, rendering basic chromatographic resolution insufficient.

This guide provides an objective, data-driven comparison of the spectroscopic signatures of methylated furanosides and pyranosides. By detailing the causality behind these signatures, we equip researchers with robust Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) workflows to definitively assign ring architecture.

The Conformational Causality of Spectroscopic Variance

To understand why these isomers yield different spectra, one must examine ring strain and orbital hybridization. Pyranosides adopt low-energy chair conformations (e.g., 4C1​ ), allowing substituents to occupy stable equatorial positions with minimal steric clash. Furanosides, however, are conformationally highly flexible and strained, existing in a rapid equilibrium between envelope ( E ) and twist ( T ) forms.

This internal strain forces the C–C bonds within the five-membered ring to adopt more p -character, which consequently increases the s -character of the exocyclic C–O bonds. This rehybridization heavily deshields the ring carbons—particularly the anomeric (C-1) and ring-closing (C-4) positions—creating the fundamental basis for their distinct NMR chemical shifts (1).

Nuclear Magnetic Resonance (NMR) Spectroscopy

13 C NMR serves as the premier non-destructive technique for ring size determination. Because the ring-closing carbon in a furanoside (C-4) is part of a strained five-membered system, it resonates significantly further downfield compared to the C-4 of a pyranoside. Furthermore, computational density functional theory (DFT) models confirm that the anomeric C-1 in furanosides is consistently deshielded relative to its pyranoside counterpart (2).

Table 1: 13 C NMR Chemical Shift Comparison (ppm) for Methyl D-Glucoside Isomers

Carbon Position	Methyl α -D-Glucopyranoside	Methyl α -D-Glucofuranoside	Diagnostic Causality & Variance
C-1 (Anomeric)	∼ 99.8	∼ 103.5	Furanoside is deshielded (+3 to +5 ppm) due to increased s -character in the C-O bond.
C-4	∼ 70.4	∼ 82.1	Critical Marker: Furanoside C-4 is heavily deshielded (+10 to +12 ppm) as it acts as the ring-closing carbon.
C-5	∼ 72.2	∼ 70.0	Pyranoside C-5 acts as the ring-closing carbon, shifting it slightly downfield compared to the exocyclic C-5 of the furanoside.

Protocol 1: Self-Validating NMR Workflow (Non-Destructive)

• Sample Preparation: Dissolve 5–10 mg of the methylated glycoside in 0.5 mL of CDCl 3​ . Causality: CDCl 3​ is preferred for non-polar permethylated sugars as it prevents rapid proton exchange and yields sharper signals than protic solvents.

• 1D 13 C Acquisition: Acquire a standard proton-decoupled 13 C NMR spectrum to identify the C-1 and C-4/C-5 shifts.

• Self-Validation via 2D HMBC: Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment with the J-coupling evolution set to 8 Hz. Causality: This specifically detects 3-bond 13 C- 1 H couplings. A cross-peak between the anomeric proton (H-1) and C-4 definitively proves a furanoside ring, while a cross-peak between H-1 and C-5 proves a pyranoside ring. This internal cross-validation makes the assignment independent of external chemical shift databases.

GC-MS Comparison via PMAA Derivatization

While NMR requires milligram quantities of pure sample, GC-MS of Partially Methylated Alditol Acetates (PMAAs) offers high-sensitivity structural elucidation from complex mixtures (3).

The causality of the PMAA method relies on "locking" the ring size via permethylation, followed by acid hydrolysis to open the ring. The positions that were previously engaged in the ring (C-1 and C-4 or C-5) become free hydroxyls, which are subsequently acetylated. During Electron Ionization (EI), fragmentation preferentially occurs between adjacent methoxylated carbons. The distinct placement of the electron-withdrawing acetate blocks dictates the resulting mass spectral fingerprints (4).

Table 2: Diagnostic GC-MS (EI) Fragments for Hexose PMAAs

Feature	Pyranoside PMAA (1,5-di-O-acetyl)	Furanoside PMAA (1,4-di-O-acetyl)	Structural Origin / Causality
Primary Cleavage	Between C2-C3 and C3-C4	Between C2-C3 and C4-C5	Fission is heavily favored between adjacent methoxylated carbons. Acetates block cleavage.
Diagnostic Ion 1	m/z 131	m/z 118	The C5-C6 fragment. In pyranosides, C5 is acetylated ( m/z 131). In furanosides, C5 is methoxylated ( m/z 118).
Diagnostic Ion 2	m/z 118 is absent/trace	m/z 131 is absent/trace	The presence of an intense m/z 118 peak is a hallmark of terminal furanosides.
Isotopic Tagging	+1 Da shift for C1 fragments	+1 Da shift for C1 fragments	NaBD 4​ reduction tags the C-1 end, distinguishing it from the C-6 end.

Protocol 2: PMAA Preparation and GC-MS Analysis (Destructive)

• Permethylation (Ciucanu-Kerek Method): Dissolve the sample in dry DMSO. Add powdered NaOH and methyl iodide (CH 3​ I). Stir for 30 minutes at room temperature.

  • Self-Validation: Extract an aliquot, dry it, and run an FTIR spectrum. The complete absence of a broad 3300 cm −1 O-H stretch confirms 100% methylation. If present, the sample must be re-subjected to the reaction.

• Hydrolysis: Treat the permethylated glycan with 2M Trifluoroacetic acid (TFA) at 120°C for 2 hours to cleave the glycosidic bond and open the ring. Dry under a stream of nitrogen.

• Reduction: Add Sodium Borodeuteride (NaBD 4​ ) in 1M aqueous ammonia and incubate for 1 hour.

  • Causality: NaBD 4​ reduces the C-1 aldehyde to an alditol, tagging it with a deuterium atom (+1 Da). This breaks the molecular symmetry, allowing the mass spectrometer to definitively distinguish fragments originating from the C-1 end versus the C-6 end.

• Acetylation: React the dried alditols with acetic anhydride and pyridine (1:1 v/v) at 100°C for 1 hour. This acetylates the newly freed hydroxyls at C-1 and the ring-closing carbon (C-4 or C-5).

• GC-MS Analysis: Extract into dichloromethane, wash with water, and inject into a GC-EI-MS system equipped with a DB-5 (or equivalent) capillary column.

Analytical Workflow Visualization

Fig 1. Parallel analytical workflows (NMR and GC-MS) for differentiating furanosides and pyranosides.

References

• Ritchie, R. G. S., Cyr, N., Korsch, B., Koch, H. J., & Perlin, A. S. (1975). Carbon-13 Chemical Shifts of Furanosides and Cyclopentanols. Configurational and Conformational Influences. Canadian Journal of Chemistry. 1

• Chesterman, C., et al. (2005). Modeling NMR Chemical Shift: A Survey of Density Functional Theory Approaches for Calculating Tensor Properties. The Journal of Physical Chemistry A. 2

• Lomax, J. A., et al. (1999). Monosaccharide permethylation products for gas chromatography-mass spectrometry: how reaction conditions can influence. Canadian Science Publishing. 4

• Mechref, Y., et al. (2017). LC-MS/MS analysis of permethylated N-glycans facilitating isomeric characterization. Analytical and Bioanalytical Chemistry (PubMed). 3

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LC-MS/MS analysis of permethylated N-glycans facilitating isomeric characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Reference standards for Methyl 2-O-methylfucofuranoside characterization

Title: Comprehensive Comparison Guide: Reference Standards for Methyl 2-O-methylfucofuranoside Characterization

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative of Isomeric Reference Standards

The structural elucidation of complex carbohydrates—ranging from the lipo-chitooligosaccharides (Nod factors) secreted by Rhizobium species[1] to algal fucoidans[2]—heavily relies on the precise characterization of fucose derivatives. Furthermore, in chiral analysis, the "fucofuranoside method" is a premier NMR technique used to determine the absolute configuration of secondary and tertiary alcohols[3],[4].

In these advanced applications, Methyl 2-O-methylfucofuranoside (CAS: 131065-17-3)[5] serves as an indispensable reference standard. The primary analytical bottleneck in fucose characterization is differentiating the kinetically trapped 5-membered furanoside ring from its thermodynamically stable 6-membered pyranoside isomer. As a Senior Application Scientist, I approach this not merely as a sequence of tests, but as a rigorous exercise in structural logic. This guide objectively compares these reference standards and details the causality behind the analytical workflows required to validate them.

Part 1: Structural Dynamics & Causality in Glycan Analysis

In aqueous environments, unmethylated L-fucose exists in an equilibrium that heavily favors the pyranose conformation. However, in specific biological contexts, such as the terminal 2-O-methylfucose residues of rhizobial lipopolysaccharides, the furanoside form can be synthesized and maintained[1].

The Causality of Reference Standard Usage: Why is a parallel reference standard strictly necessary? Mass spectrometry (MS) of permethylated or alditol acetate derivatives often involves aggressive hydrolysis and reduction steps that open the sugar ring, effectively erasing the original furanoside/pyranoside linkage information unless specific partial methylation strategies are employed. By analyzing the intact Methyl 2-O-methylfucofuranoside standard alongside the unknown sample using Nuclear Magnetic Resonance (NMR), researchers create a self-validating system. The reference standard benchmarks the exact 13C anomeric deshielding effects caused by the 5-membered ring's strain, allowing you to definitively rule out pyranoside artifacts.

Part 2: Quantitative Data Comparison

The following table summarizes the distinct analytical signatures of Methyl 2-O-methylfucofuranoside compared to its pyranoside counterpart and the unmethylated L-fucose baseline.

Analytical Parameter	Methyl 2-O-methylfucofuranoside (Target)	Methyl 2-O-methylfucopyranoside (Alternative)	L-Fucose (Baseline Standard)
Ring Conformation	5-membered (Flexible Envelope/Twist)	6-membered ( 1C4​ Chair)[2]	6-membered (Equilibrium)
13 C NMR (C1 Shift)	~105.0 – 109.0 ppm (Deshielded)	~98.0 – 102.0 ppm (Shielded)	~92.0 – 96.0 ppm (Reducing)
1 H NMR ( 3J1,2​ )	~1.0 – 4.5 Hz (Variable due to flexibility)	~3.5 Hz ( α -equatorial) or ~8.0 Hz ( β -axial)	~3.5 Hz ( α ), ~8.0 Hz ( β )
GC-MS (Alditol Acetate)	Distinct RT (e.g., ~25.8 min on SP2330)*[1]	Distinct RT	Baseline Reference
Primary Utility	Chiral NMR analysis[3], Nod factors[6]	Algal fucoidan structural analysis[2]	General glycobiology

*Note: Retention time (RT) is highly dependent on the stationary phase. The 25.8 min RT was validated on an SP2330 capillary column under specific temperature gradients[1].

Part 3: Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols describe how to utilize the Methyl 2-O-methylfucofuranoside reference standard to validate unknown samples.

Protocol A: 1D and 2D NMR Characterization (Intact Ring Analysis)

Because the 5-membered furanose ring has higher ring strain and altered bond angles (hybridization changes) compared to the 6-membered chair, the anomeric carbon (C1) is significantly deshielded.

• Sample Preparation: Dissolve 2-5 mg of the Methyl 2-O-methylfucofuranoside reference standard and the purified unknown sample separately in 99.9% D2​O or CDCl3​ .

• 1H and 13C Acquisition: Acquire standard 1D spectra at 600 MHz ( 1H ) and 150 MHz ( 13C )[7].

• 2D COSY/TOCSY Tracing: Utilize 2D COSY to trace the spin system from the anomeric proton (H1) through H2, H3, H4, and H5. The chemical shift of the O-methyl group (typically ~3.4 ppm) will confirm substitution at the C2 position[6].

• Validation Logic: A definitive furanoside assignment is made if the C1 13C shift is >104 ppm. If the shift falls near 100 ppm, the sample is the pyranoside isomer.

Protocol B: GC-MS Analysis of Alditol Acetates (Linkage & Methylation Analysis)

To preserve the methylation position during MS fragmentation, the sample is reduced and acetylated.

• Hydrolysis: Hydrolyze the sample in 2 M trifluoroacetic acid (TFA) at 120°C for 2 hours to completely cleave glycosidic bonds[1].

• Isotopic Reduction (Critical Step): Reduce the hydrolyzed sugars with Sodium borodeuteride ( NaBD4​ ). Causality: This converts the aldehyde at C1 to an alditol and incorporates a deuterium atom (+1 Da). This breaks the symmetry of the molecule, allowing MS fragmentation to distinguish the C1 end from the C6 end[1].

• Acetylation: Acetylate the free hydroxyls using acetic anhydride and pyridine.

• GC-MS Acquisition: Inject onto a fused silica capillary column (e.g., 60-m SP2330). Program the oven: 150°C to 185°C at 1°C/min, then to 245°C at 10°C/min[1].

• Validation Logic: Compare the retention time and Electron Impact (EI) fragmentation pattern of the unknown against the Methyl 2-O-methylfucofuranoside standard to confirm the exact 2-O-methylation pattern.

Part 4: Visualization of Workflows and Logical Relationships

Caption: Analytical workflow for distinguishing fucose isomers using parallel reference standard benchmarking.

Caption: Logical differentiation of isobaric fucose reference standards based on structural and NMR properties.

Sources

• 1. 2-O-Methylation of Fucosyl Residues of a Rhizobial Lipopolysaccharide Is Increased in Response to Host Exudate and Is Eliminated in a Symbiotically Defective Mutant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cms-content.bates.edu [cms-content.bates.edu]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. nextsds.com [nextsds.com]
• 6. journals.asm.org [journals.asm.org]
• 7. Absolute Configuration Determination of Two Diastereomeric Neovasifuranones A and B from Fusarium oxysporum R1 by a Combination of Mosher’s Method and Chiroptical Approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Methyl 2-O-methylfucofuranoside vs. Unmodified Methyl Fucofuranoside

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Furanoside Stability

Furanosides, five-membered carbohydrate rings, are critical components of numerous biological structures, particularly in the cell walls of pathogenic microorganisms. Their unique stereochemistry makes them key targets for vaccine development and diagnostics.[1] However, the furanose form is generally less thermodynamically stable than the corresponding six-membered pyranose ring, posing significant challenges for their synthesis and application.[2] The glycosidic bond of furanosides is particularly susceptible to cleavage, limiting the shelf-life and efficacy of furanoside-based compounds.

A common strategy to enhance the stability and modulate the biological activity of therapeutic nucleosides and glycosides is chemical modification.[3][4] One such modification is methylation of the hydroxyl groups on the sugar moiety. This guide provides an in-depth comparison of the stability of methyl α-L-fucofuranoside and its derivative, methyl 2-O-methyl-α-L-fucofuranoside . We will explore the mechanistic basis for their differential stability under acidic and enzymatic conditions, supported by established chemical principles and experimental protocols to empower researchers in their compound design and evaluation.

Structural Comparison and the Mechanistic Basis of Stability

The primary difference between the two molecules is the substitution of a methyl group for the hydrogen atom on the hydroxyl at the C2 position of the furanose ring. This seemingly minor alteration has profound implications for the molecule's chemical and enzymatic stability.

Caption: Chemical structures of the compared fucofuranosides.

Acid-Catalyzed Hydrolysis: The Role of the 2-O-Methyl Group

Glycosidic bonds are susceptible to acid-catalyzed hydrolysis.[5] The generally accepted mechanism involves protonation of the glycosidic oxygen, followed by the departure of the aglycon (methanol, in this case) to form a cyclic oxocarbenium ion intermediate. This intermediate is then attacked by water to yield the free sugar.

The presence of the 2-O-hydroxyl group in the unmodified fucofuranoside plays a complex role. While the electronegative oxygen atom inductively stabilizes the glycosidic bond compared to a deoxy-sugar, the free hydroxyl group itself can participate in the hydrolysis mechanism.[6][7]

The enhanced stability of methyl 2-O-methylfucofuranoside can be attributed to two primary factors, drawing strong parallels from extensive studies on 2'-O-methylation in RNA:[8]

• Steric Hindrance: The bulky methyl group at the C2 position sterically hinders the approach of a proton to the nearby anomeric center and the subsequent attack by a water molecule. This increases the activation energy required for hydrolysis.

• Electronic Effects: The replacement of the hydroxyl proton with a methyl group alters the electron distribution around the ribose ring. This change can reduce the affinity of the glycosidic oxygen for protonation, a critical initiating step in acid hydrolysis.[8]

This modification effectively "shields" the sensitive glycosidic bond, leading to a significant increase in its half-life under acidic conditions.

Comparative Stability Analysis

Stability Under Acidic Conditions

The hydrolysis of glycosides typically follows first-order kinetics, where the rate of degradation is proportional to the concentration of the glycoside.[9][10] Based on the mechanistic principles discussed, a significant increase in stability is expected for the 2-O-methylated derivative.

Compound	Predicted Half-Life (t½) at pH 2, 60°C	Expected Relative Stability
Methyl α-L-fucofuranoside	Hours to days	Lower
Methyl 2-O-methyl-α-L-fucofuranoside	Weeks to months	Significantly Higher
Caption: Illustrative comparison of expected stability under acidic conditions. This data is hypothetical and intended to demonstrate the principle of enhanced stability due to 2-O-methylation.

Stability Against Enzymatic Degradation

Enzymatic stability is highly dependent on the specific enzyme's active site architecture.

• General α-L-Fucosidases: Many common α-L-fucosidases, such as those from bovine kidney, may be sterically hindered by the 2-O-methyl group.[11] This bulk can prevent proper binding in the active site, rendering the methylated glycoside significantly more resistant to cleavage by these enzymes. In this context, 2-O-methylation acts as a protective group.

• Specialized 2-O-Methyl Fucosidases (GH139 Family): In contrast, certain bacteria, like the human gut commensal Bacteroides thetaiotaomicron, have evolved specialized enzymes to metabolize complex plant glycans.[12] Enzymes in the Glycoside Hydrolase family 139 (GH139) are specifically adapted to recognize and cleave 2-O-methyl-α-L-fucoside linkages.[12][13] For these enzymes, the 2-O-methyl group is an essential recognition element, and the unmodified fucoside is not a substrate.[12]

Therefore, the enzymatic stability is context-dependent:

Condition	Unmodified Fucofuranoside Stability	2-O-Methyl Fucofuranoside Stability	Rationale
Presence of General Fucosidases	Low (Substrate)	High (Resistant)	Steric hindrance from the methyl group prevents binding to the enzyme's active site.
Presence of GH139 Fucosidases	High (Not a substrate)	Low (Specific Substrate)	The 2-O-methyl group is a key recognition motif required for enzyme activity.[12]
Caption: Comparative enzymatic stability depends entirely on the class of fucosidase present.

Experimental Protocols

To empirically validate these principles, the following protocols provide a framework for a direct comparative stability study.

Protocol 1: Acid Hydrolysis Stability Assay

This protocol outlines a forced degradation study to determine the kinetics of hydrolysis under acidic conditions.

Caption: Workflow for the comparative acid hydrolysis stability assay.

Methodology:

• Solution Preparation:

  • Prepare a 0.01 M HCl solution (pH 2.0).

  • Prepare 1 mg/mL stock solutions of both methyl fucofuranoside and methyl 2-O-methylfucofuranoside in the pH 2.0 buffer.

  • Dispense 1 mL aliquots of each solution into multiple sealed HPLC vials.

• Forced Degradation:

  • Place the sets of vials in a temperature-controlled water bath or oven set to 60°C.

  • Designate vials for specific time points (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours).

• Sample Collection and Quenching:

  • At each time point, remove one vial for each compound.

  • Immediately cool the vial to room temperature and quench the hydrolysis reaction by adding a neutralizing amount of 0.1 M NaOH. The t=0 sample should be neutralized immediately without heating.

• Analysis:

  • Analyze the samples by High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and detector (e.g., Refractive Index or ELSD).

  • Develop a gradient method that separates the parent glycoside from its degradation products (fucose and methanol).

  • Quantify the peak area of the remaining parent compound at each time point.

• Data Interpretation:

  • For each compound, plot the natural logarithm of the concentration (or peak area) versus time.

  • The slope of the resulting line will be the negative of the first-order rate constant (-k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

Protocol 2: Enzymatic Stability Assay

This protocol compares the stability of the two compounds in the presence of a standard α-L-fucosidase.

Methodology:

• Reagent Preparation:

  • Prepare a suitable buffer for the enzyme (e.g., 50 mM sodium phosphate, pH 7.0).

  • Prepare 1 mg/mL solutions of each fucoside in the buffer.

  • Reconstitute a commercial α-L-fucosidase (e.g., from bovine kidney) in the same buffer to a working concentration (e.g., 1 U/mL).

• Enzymatic Reaction:

  • In separate microcentrifuge tubes, combine 100 µL of each fucoside solution with 10 µL of the enzyme solution.

  • Prepare control reactions by adding 10 µL of buffer instead of the enzyme solution.

  • Incubate all tubes at the optimal temperature for the enzyme (e.g., 37°C).

• Time-Point Analysis:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), stop the reaction in one set of tubes by heat inactivation (e.g., boiling for 5 minutes) or by adding a quenching solvent like acetonitrile.

  • Centrifuge the samples to pellet the denatured enzyme.

• Analysis:

  • Analyze the supernatant using HPLC or TLC to determine the percentage of the remaining substrate.

• Interpretation:

  • Compare the rate of disappearance of the parent compound in the enzyme-treated samples versus the controls. A significant decrease in the unmodified fucofuranoside with little to no change in the 2-O-methylated version would confirm the protective effect of the methyl group against this specific enzyme.

Conclusion and Future Outlook

The addition of a methyl group at the 2-O-position of methyl fucofuranoside is predicted to confer a dramatic increase in stability against acid-catalyzed hydrolysis. This stabilization, arising from steric and electronic effects, is a critical consideration for the development of furanoside-containing therapeutics or probes that must withstand acidic environments.

Conversely, the impact on enzymatic stability is a double-edged sword. While 2-O-methylation provides robust protection against degradation by many common fucosidases, it marks the compound for rapid cleavage by a specific class of bacterial enzymes. This unique substrate specificity could be exploited for targeted applications, such as the design of prodrugs that are activated only in the presence of specific gut microbiota possessing GH139 enzymes.

By understanding the chemical principles and employing the experimental protocols detailed in this guide, researchers can make informed decisions in the design, synthesis, and application of modified fucofuranosides, ultimately accelerating the development of novel diagnostics and therapeutics.

References

• Gerbst, A. G., et al. (2025). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry.
• BenchChem (2025). Stability issues of furan rings in acidic or basic conditions.
• ResearchGate (n.d.). C2 Hydroxyl Group Governs the Difference in Hydrolysis Rates of Methyl-alpha-D-glycero-D-guloseptanoside and Methyl-beta-D-glycero-D-guloseptanoside. Request PDF.

• Larsen, C. H., et al. (2016). Hydrolytic Glycosidic Bond Cleavage in RNA Nucleosides: Effects of the 2′-Hydroxy Group and Acid–Base Catalysis. The Journal of Physical Chemistry B, 120(50), 12858–12870. [Link]

• Ndeh, D., et al. (2020). Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139. Journal of Biological Chemistry, 295(44), 15024-15036. [Link]

• Gerbst, A. G., et al. (2025). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside- into-furanoside rearrangement. PubMed. [Link]

• Tsvetkov, Y. E., et al. (2019). Driving Force of the Pyranoside-into-Furanoside Rearrangement. ACS Omega, 4(1), 2249–2255. [Link]

• Larsen, C. H., et al. (2016). Hydrolytic Glycosidic Bond Cleavage in RNA Nucleosides: Effects of the 2'-Hydroxy Group and Acid-Base Catalysis. PubMed. [Link]

• Ndeh, D., et al. (2020). Understanding the substrate recognition and catalytic mechanism of 2-O-methyl fucosidases from glycoside hydrolase family 139. PubMed. [Link]

• Stivers, J. T. (2008). Mechanisms for enzymatic cleavage of the N-glycosidic bond in DNA. Chemical Reviews, 108(8), 3175-3213. [Link]

• Wang, N., et al. (2020). Characterization of the Hydrolysis Kinetics of Fucosylated Glycosaminoglycan in Mild Acid and Structures of the Resulting Oligosaccharides. Marine Drugs, 18(6), 291. [Link]

• Kusema, B. T., et al. (2010). Kinetics of acid hydrolysis of arabinogalactans. International Journal of Chemical Reactor Engineering, 8(A44). [Link]

• Trincone, A., & Giordano, A. (2015). Uncommon Glycosidases for the Enzymatic Preparation of Glycosides. Biomolecules, 5(4), 2160-2189. [Link]

• Robles-Arias, V., et al. (2021). α-L-Fucosidase from Thermotoga maritima: hydrolytic and transfucosylation activities. ResearchGate. [Link]

• CD Genomics (n.d.). What Is 2'-O-Methylation and How to Detect It. [Link]

• Li, Y., et al. (2024). 2′-O-methylation at internal sites on mRNA promotes mRNA stability. Molecular Cell, 84(12), 2320-2336.e6. [Link]

• Picard-Jean, F., et al. (2018). 2'-O-methylation of the mRNA cap protects RNAs from decapping and degradation by DXO. PLoS ONE, 13(3), e0193804. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 2-O-methylfucofuranoside

As a Senior Application Scientist, I approach the handling of specialized carbohydrate derivatives not merely as a compliance exercise, but as a holistic system designed to preserve the integrity of highly sensitive molecules while ensuring absolute operator safety.

Methyl 2-O-methylfucofuranoside (C8H16O5) is a partially methylated furanoside. In glycobiology and drug development, partially methylated carbohydrates are critical for mapping the recognition of glycans by their [1]. However, their physicochemical properties—specifically the thermodynamic instability of the five-membered furanoside ring compared to pyranosides—demand meticulous operational controls to prevent premature [2] and aerosolized exposure.

Below is the definitive operational and safety guide for handling, reacting, and disposing of Methyl 2-O-methylfucofuranoside.

Physicochemical Hazard Profile

To design a self-validating safety protocol, we must first understand the causality behind the molecule's behavior. The table below outlines the core properties of Methyl 2-O-methylfucofuranoside and their direct operational implications.

Property	Value / Characteristic	Operational Implication
Molecular Formula	C8H16O5	Partially methylated furanoside; requires precise mass balance tracking during synthesis.
Physical State	Lyophilized fine powder	High risk of aerosolization. Powders easily adhere to glassware via static charge.
Thermodynamic Stability	Kinetically favored, thermodynamically labile	The strained 5-membered ring is highly sensitive to acidic hydrolysis. Requires acid-free handling[2].
Hygroscopicity	High	Rapidly absorbs atmospheric moisture, which facilitates degradation. Demands inert storage.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling this compound serves a specific mechanistic purpose. Do not deviate from these specifications.

PPE Category	Specification	Causality / Scientific Rationale
Eye Protection	Chemical splash goggles (ANSI Z87.1)	Protects ocular mucosa from accidental aerosolization of the fine furanoside powder during transfer.
Hand Protection	Nitrile gloves (minimum 4 mil thickness)	Provides a sufficient barrier against organic fine chemicals. Mandatory double-gloving during spill response.
Body Protection	Anti-static, flame-retardant lab coat	Mitigates electrostatic discharge, which can cause the fine powder to scatter or adhere to the operator's sleeves.
Respiratory	N95 or P100 particulate respirator	Mandatory if weighing outside a certified HEPA-filtered enclosure or glovebox due to inhalation hazards.

Standard Operating Procedure: Handling & Weighing

Scientific Rationale: Furanosides possess a strained ring structure, making the anomeric center significantly more labile than its pyranoside counterpart. Exposure to ambient humidity in the presence of trace atmospheric acids (e.g., CO2 forming carbonic acid) can initiate premature cleavage of the methoxy group[2].

Step-by-Step Methodology:

• Environmental Preparation: Purge an analytical balance enclosure or glove bag with dry Nitrogen or Argon for a minimum of 15 minutes prior to handling.

• Thermal Equilibration: Retrieve the sealed vial of Methyl 2-O-methylfucofuranoside from 2-8°C storage. Allow the vial to equilibrate to room temperature inside a desiccator for at least 30 minutes.

  • Causality: Opening a cold vial in ambient air immediately introduces condensation, which will irreversibly degrade the furanoside ring.

• Static Mitigation: Pass an anti-static ionizer (e.g., Zerostat gun) over the micro-spatula and the anti-static weigh boat.

  • Causality: Synthetic carbohydrate powders are highly prone to electrostatic dispersion, leading to inaccurate dosing and contamination.

• Transfer and Dissolution: Using the micro-spatula, transfer the required mass. Immediately dissolve the measured powder in an anhydrous, aprotic solvent (e.g., dry Dichloromethane or Dimethylformamide) before removing the vessel from the inert atmosphere.

• Storage Re-sealing: Re-seal the primary container, backfill with Argon, and wrap the cap tightly with Parafilm before returning to 2-8°C storage.

Operational Workflow Visualization

Workflow for the safe handling, reaction preparation, and disposal of Methyl 2-O-methylfucofuranoside.

Spill Response and Disposal Logistics

Scientific Rationale: While partially methylated sugars are not acutely toxic, their fine particulate nature poses a respiratory hazard, and improper disposal can lead to cross-contamination in organic waste streams[1].

Step-by-Step Methodology: Spill Containment

• Isolation: Immediately restrict access to the spill area. Do NOT use dry sweeping or compressed air, as this will aerosolize the fine powder.

• PPE Upgrade: Don a P100 half-mask respirator and double-layer nitrile gloves.

• Wet Suppression: Dampen lint-free absorbent pads with a 70% Isopropanol/Water solution. Gently lay the pads over the spilled powder to suppress dust generation.

• Collection: Wipe inward from the edges of the spill toward the center. Place all contaminated wipes into a compatible, sealable hazardous waste bag.

• Neutralization Wash: Wash the surface with a mild alkaline detergent solution (pH 8-9) to neutralize any trace acidic residues, followed by a thorough Deionized (DI) water rinse.

Step-by-Step Methodology: Waste Disposal

• Segregation: Collect all liquid reaction waste containing Methyl 2-O-methylfucofuranoside in a designated "Non-Halogenated Organic Waste" container (unless halogenated solvents like DCM were used for dissolution).

• Quenching: Ensure any reactive intermediates or acidic catalysts used in conjunction with the furanoside are fully quenched (e.g., using saturated Sodium Bicarbonate) before adding the mixture to the bulk waste carboy.

• Labeling: Clearly label the waste container with the chemical name, solvent composition, and the hazard pictograms for "Flammable" (if applicable to the solvent) and "Irritant".

References

• [2] Incorporating Carbohydrates into Laboratory Curricula. Chemical Reviews (ACS Publications). URL:[Link]

• [1] Towards better syntheses of partially methylated carbohydrates? Organic Chemistry Frontiers (RSC Publishing). URL:[Link]

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